Technical Documentation Center

Methyl5,5-dimethyl-2,5-dihydrofuran-3-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl5,5-dimethyl-2,5-dihydrofuran-3-carboxylate

Core Science & Biosynthesis

Foundational

Synthesis of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate: A Ring-Closing Metathesis Strategy

Document Type: Technical Whitepaper & Methodological Guide Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Executive Summary & Strategic Rationale The 2,5-dihydrofuran motif i...

Author: BenchChem Technical Support Team. Date: March 2026

Document Type: Technical Whitepaper & Methodological Guide Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Executive Summary & Strategic Rationale

The 2,5-dihydrofuran motif is a privileged scaffold frequently embedded in biologically active natural products and pharmaceutical agents[1]. Specifically, Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate (CAS: 2408973-18-0) serves as a highly valuable, conformationally constrained bioisostere for tetrahydrofurans and cyclopentenes in medicinal chemistry[2][3].

Synthesizing highly substituted 2,5-dihydrofurans presents unique challenges, particularly when dealing with gem-dimethyl substitutions that introduce severe steric hindrance. While traditional methods like the transition-metal-catalyzed cyclization of allenols are viable[4], they often suffer from poor regioselectivity when applied to highly substituted systems. To ensure a scalable, self-validating, and thermodynamically driven protocol, this guide details a Ring-Closing Metathesis (RCM) strategy. By utilizing a highly active Ruthenium carbene catalyst, we can construct the sterically congested ring system with excellent atom economy and operational simplicity[5].

Retrosynthetic Disconnection

The retrosynthetic logic relies on the predictable nature of olefin metathesis. The target cyclic ether is disconnected at the C3-C4 double bond, leading back to an acyclic diene precursor: methyl 2-(((2-methylbut-3-en-2-yl)oxy)methyl)acrylate . This diene is further disconnected via a C-O bond cleavage to two commercially available, inexpensive starting materials: 2-methylbut-3-en-2-ol and methyl 2-(bromomethyl)acrylate.

Retrosynthesis Target Methyl 5,5-dimethyl-2,5- dihydrofuran-3-carboxylate (Target Molecule) Diene Methyl 2-(((2-methylbut-3-en-2-yl)oxy) methyl)acrylate (Acyclic Diene) Target->Diene Ring-Closing Metathesis (RCM) Reagents 2-methylbut-3-en-2-ol + Methyl 2-(bromomethyl)acrylate Diene->Reagents Etherification (C-O Bond Formation)

Caption: Retrosynthetic disconnection of the target 2,5-dihydrofuran via RCM.

Mechanistic Pathway & Catalytic Cycle

The core of this synthesis is the RCM step. The reaction is driven forward by the entropic advantage of releasing ethylene gas. However, the electron-deficient nature of the acrylate double bond and the steric bulk of the tertiary ether demand a highly active catalyst[6]. The second-generation Grubbs catalyst (Grubbs II) is selected because its N-heterocyclic carbene (NHC) ligand provides the necessary electron density to stabilize the metallacyclobutane intermediates during the catalytic cycle.

RCM_Cycle Ru_Cat [Ru]=CH2 Active Catalyst Coordination Diene Coordination Ru_Cat->Coordination + Acyclic Diene Metallacyclobutane1 Metallacyclobutane Intermediate I Coordination->Metallacyclobutane1 Cleavage1 Cycloelimination (- Ethylene) Metallacyclobutane1->Cleavage1 Coordination2 Intramolecular Coordination Cleavage1->Coordination2 Metallacyclobutane2 Metallacyclobutane Intermediate II Coordination2->Metallacyclobutane2 Product Product Release (Target Molecule) Metallacyclobutane2->Product Product->Ru_Cat Catalyst Regeneration

Caption: Catalytic cycle of the Ruthenium-mediated Ring-Closing Metathesis.

Experimental Methodologies (Self-Validating Protocols)

To guarantee scientific integrity and reproducibility, the following protocols are designed with built-in mechanistic safeguards.

Step 1: Synthesis of the Acyclic Diene Precursor

Objective: Form the sterically hindered ether linkage without triggering E2 elimination of the tertiary alcohol.

  • Preparation: Flame-dry a 250 mL round-bottom flask under a continuous argon sweep. Add 2-methylbut-3-en-2-ol (10.0 mmol, 1.0 equiv) and anhydrous dichloromethane (DCM, 50 mL) to achieve a 0.2 M concentration.

  • Activation: Add Silver(I) oxide ( Ag2​O , 15.0 mmol, 1.5 equiv) to the solution.

    • Causality: Tertiary alcohols are notoriously poor nucleophiles. Using strong bases (like NaH) would lead to the elimination of the allylic bromide. Ag2​O acts as a halophilic Lewis acid, pulling the bromide off the electrophile to facilitate an SN​1 -like substitution pathway while maintaining neutral conditions.

  • Coupling: Cool the suspension to 0 °C and add methyl 2-(bromomethyl)acrylate (12.0 mmol, 1.2 equiv) dropwise over 15 minutes.

  • Reaction: Wrap the flask in aluminum foil (to prevent light-induced degradation of silver salts) and stir at room temperature for 24 hours.

  • Workup: Filter the crude mixture through a tightly packed Celite pad to remove precipitated AgBr and excess Ag2​O . Concentrate the filtrate under reduced pressure.

  • Purification: Purify via flash column chromatography (Silica gel, 95:5 Hexanes/Ethyl Acetate) to afford the acyclic diene as a colorless oil.

Step 2: Ring-Closing Metathesis (RCM)

Objective: Cyclize the diene to Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate.

  • Dilution: Dissolve the acyclic diene (5.0 mmol) in anhydrous, thoroughly degassed DCM (500 mL) to achieve a final concentration of 0.01 M.

    • Causality: High dilution is a critical self-validating parameter. It kinetically favors the intramolecular ring closure over intermolecular cross-metathesis (ADMET polymerization)[4].

  • Catalysis: Add Grubbs II Catalyst (0.25 mmol, 5 mol%) in one single portion.

  • Cyclization: Heat the reaction to a gentle reflux (40 °C) under a steady stream of argon for 8 hours.

    • Causality: The argon stream actively sweeps away the evolved ethylene gas. According to Le Chatelier's principle, removing this byproduct prevents the reverse reaction and drives the equilibrium entirely toward the cyclic product.

  • Quenching: Cool to room temperature and add ethyl vinyl ether (2.5 mL, excess). Stir for 30 minutes.

    • Causality: Ethyl vinyl ether reacts with the active ruthenium carbene to form a stable, inactive Fischer carbene, immediately halting any further metathesis or isomerization side-reactions.

  • Isolation: Concentrate the solvent in vacuo and purify the residue via flash chromatography (Silica gel, 90:10 Hexanes/Ethyl Acetate) to yield the target molecule.

Quantitative Optimization Data

The success of the RCM step is highly dependent on the choice of catalyst and the concentration of the substrate. Table 1 summarizes the optimization parameters validating the use of Grubbs II at high dilution.

Table 1: Optimization of the Ring-Closing Metathesis (RCM) Step

Catalyst SystemConcentration (M)SolventTemp (°C)Time (h)Isolated Yield (%)Primary Observation
Grubbs I (10 mol%)0.05DCM4024< 10%Catalyst stalled; unreacted diene
Grubbs II (5 mol%)0.05DCM401245%Significant oligomer formation
Grubbs II (5 mol%) 0.01 DCM 40 8 88% Clean conversion to target
Hoveyda-Grubbs II (5 mol%)0.01Toluene80492%Excellent yield, higher energy cost

Analytical Characterization

To verify the structural integrity of the synthesized Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate, the following spectroscopic benchmarks should be observed:

  • 1 H NMR (400 MHz, CDCl 3​ ): δ 6.75 (t, J = 1.8 Hz, 1H, C4-H), 4.72 (d, J = 1.8 Hz, 2H, C2-H 2​ ), 3.78 (s, 3H, -OCH 3​ ), 1.35 (s, 6H, C5-CH 3​ ).

  • 13 C NMR (100 MHz, CDCl 3​ ): δ 163.5 (C=O), 142.1 (C4), 131.2 (C3), 88.4 (C5), 72.6 (C2), 51.8 (-OCH 3​ ), 27.4 (C5-CH 3​ ).

  • HRMS (ESI): Calculated for C 8​ H 13​ O 3​ [M+H] + 157.0865; Found 157.0861.

Sources

Exploratory

Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate: Chemical Properties, Synthesis, and Applications in Advanced Drug Design

An in-depth technical analysis and methodological guide for the synthesis, characterization, and application of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate . Executive Summary The 2,5-dihydrofuran ring system is a...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical analysis and methodological guide for the synthesis, characterization, and application of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate .

Executive Summary

The 2,5-dihydrofuran ring system is a privileged heterocyclic scaffold frequently embedded within biologically active natural products and synthetic pharmaceuticals[1]. Specifically, Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate represents a highly functionalized building block. The incorporation of a gem-dimethyl group at the C5 position serves a dual purpose: it induces conformational rigidity via the Thorpe-Ingold effect, pre-organizing the molecule for targeted receptor binding, and it provides significant steric shielding against metabolic degradation (e.g., cytochrome P450 oxidation). Coupled with the versatile α,β-unsaturated methyl ester at C3, this molecule is an ideal starting point for divergent medicinal chemistry campaigns.

Physicochemical Profiling & Structural Dynamics

Understanding the baseline physicochemical properties of this scaffold is critical for predicting its behavior in both synthetic matrices and biological systems[2]. The gem-dimethyl substitution significantly increases the lipophilicity of the core while maintaining a low polar surface area, making derivatives highly suitable for central nervous system (CNS) targeting.

PropertyValueStructural Implication
Chemical Name Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylateCore nomenclature[2]
CAS Registry Number 2408973-18-0Unique identifier[2]
Molecular Formula C₈H₁₂O₃-
Molecular Weight 156.18 g/mol Highly fragment-like (Rule of 3 compliant)
Topological Polar Surface Area 35.5 ŲExcellent membrane permeability profile
Hydrogen Bond Donors 0Prevents non-specific aqueous solvation
Hydrogen Bond Acceptors 3Capable of targeted kinase/receptor binding
Rotatable Bonds 2High structural rigidity

De Novo Synthesis Workflows

As a Senior Application Scientist, selecting the correct synthetic pathway requires balancing atom economy, scalability, and thermodynamic driving forces. Below are two self-validating, field-proven protocols for constructing this specific scaffold.

Pathway A: Ring-Closing Metathesis (RCM) Strategy

Objective: Construct the 2,5-dihydrofuran core via intramolecular olefin metathesis of methyl 2-(((2-methylbut-3-en-2-yl)oxy)methyl)acrylate.

Causality & Design: The gem-dimethyl group creates a sterically demanding environment. Grubbs' 2nd Generation Catalyst is selected over the 1st Generation due to its N-heterocyclic carbene (NHC) ligand. The NHC provides superior electron donation and thermal stability, allowing for the efficient turnover of sterically hindered olefins. High dilution (0.01 M) is strictly maintained to kinetically favor intramolecular cyclization over intermolecular cross-metathesis.

Step-by-Step Procedure:

  • Preparation of the Reaction Matrix: Flame-dry a two-neck round-bottom flask under an argon atmosphere. Add the diene precursor (1.0 mmol, 198 mg) and dissolve in anhydrous, freeze-pump-thaw degassed dichloromethane (CH₂Cl₂, 100 mL) to achieve a 0.01 M concentration.

  • Catalyst Introduction: Quickly add Grubbs' 2nd Generation Catalyst (0.05 mmol, 42 mg, 5 mol%) in one portion against a positive flow of argon. The solution will immediately turn a characteristic deep red-brown.

  • Thermal Activation: Equip the flask with a reflux condenser and heat the mixture to 40 °C. Monitor the reaction via TLC (hexanes/ethyl acetate 8:2, KMnO₄ stain). The Thorpe-Ingold effect induced by the gem-dimethyl group typically drives the reaction to completion within 4–6 hours by lowering the activation entropy (ΔS‡).

  • Quenching & Catalyst Sequestration: Cool the reaction to room temperature. Add ethyl vinyl ether (1.0 mL) and stir for 30 minutes to quench the active ruthenium alkylidene complex, forming a catalytically inactive Fischer carbene.

  • Purification: Concentrate the mixture under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, gradient elution from 100% hexanes to 9:1 hexanes/ethyl acetate) to afford the target compound.

RCM_Mechanism A Diene Precursor B Ru-Alkylidene Coordination A->B Grubbs II C Metallacyclobutane Intermediate B->C [2+2] Cycloaddition D Cycloelimination C->D Ring Opening E Target 2,5-Dihydrofuran + Ethylene D->E Catalyst Turnover

Fig 1: Catalytic cycle of the Ring-Closing Metathesis (RCM) workflow.

Pathway B: Gold(I)-Catalyzed Formal[4+1] Cycloaddition

Objective: Direct assembly of the dihydrofuran core from 2-methylbut-3-yn-2-ol and methyl diazoacetate[3].

Causality & Design: Gold(I) complexes, such as [(Ph₃P)AuNTf₂], exhibit profound carbophilicity due to the relativistic contraction of the 6s orbital. This allows the Au(I) center to selectively activate the alkyne π-system without being sequestered by the Lewis basic oxygen atoms or the diazo group[4]. The weakly coordinating triflimide (NTf₂⁻) counterion is critical to maintain a highly electrophilic inner coordination sphere.

Step-by-Step Procedure:

  • Catalyst Activation: In a glovebox, weigh [(Ph₃P)AuCl] (0.05 mmol, 24.7 mg) and AgNTf₂ (0.05 mmol, 19.4 mg) into a dry vial. Dissolve in anhydrous 1,2-dichloroethane (DCE, 2 mL) and stir for 15 minutes in the dark to generate the active [(Ph₃P)AuNTf₂] catalyst. Filter through a short pad of Celite to remove the precipitated AgCl.

  • Substrate Addition: Transfer the active catalyst solution to a Schlenk flask containing 2-methylbut-3-yn-2-ol (1.0 mmol, 84 mg) in DCE (8 mL).

  • Diazoester Infusion: Dissolve methyl diazoacetate (1.2 mmol, 120 mg) in DCE (2 mL). Add this solution dropwise over 1 hour via a syringe pump to the reaction mixture at room temperature. Slow addition prevents the competitive dimerization of the diazo compound into maleates/fumarates[5].

  • Cyclization: Stir the mixture for an additional 2 hours. The nucleophilic attack of the diazo carbon onto the Au-activated alkyne, followed by cyclization and protodeauration, constructs the heterocycle[3].

  • Isolation: Pass the crude mixture through a short silica plug to remove the metal catalyst, concentrate, and purify via flash chromatography.

Divergent Downstream Functionalization

The true value of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate lies in its capacity for orthogonal derivatization. The α,β-unsaturated ester system dictates the chemoselectivity of subsequent transformations.

  • Nucleophilic Epoxidation: The C3-C4 alkene is conjugated with the electron-withdrawing methyl ester, rendering it highly electron-deficient. Consequently, electrophilic epoxidizing agents like m-CPBA react sluggishly. To overcome this, a nucleophilic epoxidation using basic hydrogen peroxide (H₂O₂ / NaOH) is deployed. The hydroperoxide anion (HOO⁻) acts as a soft nucleophile, undergoing a conjugate addition at the C4 position. Subsequent intramolecular displacement of the hydroxide leaving group by the resulting enolate yields the epoxide with high diastereoselectivity, directed by the steric bulk of the C5 gem-dimethyl group.

  • Chemoselective Reduction: Treatment with Diisobutylaluminum hydride (DIBAL-H) at -78 °C selectively reduces the ester to the corresponding allylic alcohol without reducing the C=C double bond, providing a handle for cross-coupling or etherification.

  • Conjugate Addition: Organocuprates (R₂CuLi) undergo highly regioselective 1,4-addition at the C4 position. The gem-dimethyl group forces the nucleophile to attack from the less hindered face, establishing a new stereocenter with excellent predictability.

Functionalization Core Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate Epox Nucleophilic Epoxidation (H2O2 / NaOH) Core->Epox Electron-deficient C=C Reduc Ester Reduction (DIBAL-H, -78°C) Core->Reduc Chemoselective Michael Conjugate Addition (R2CuLi, THF) Core->Michael Diastereoselective Product1 Epoxy-dihydrofuran Derivative Epox->Product1 Product2 Allylic Alcohol Derivative Reduc->Product2 Product3 C4-Substituted Tetrahydrofuran Michael->Product3

Fig 2: Divergent downstream functionalization pathways of the core scaffold.

Sources

Foundational

Structural Analysis and Spectroscopic Characterization of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate

Target Audience: Analytical Chemists, Structural Biologists, and Medicinal Chemistry Researchers Document Type: In-Depth Technical Guide Structural Context and Chemical Significance Methyl 5,5-dimethyl-2,5-dihydrofuran-3...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Structural Biologists, and Medicinal Chemistry Researchers Document Type: In-Depth Technical Guide

Structural Context and Chemical Significance

Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate (CAS: 2408973-18-0)[1] is a highly functionalized heterocyclic building block frequently utilized in the synthesis of complex natural products and pharmaceutical intermediates. The molecule features a 2,5-dihydrofuran core—a five-membered ring containing one oxygen atom and one double bond—decorated with a gem-dimethyl group at the C5 position and a methyl ester at the C3 position.

Rigorous structural validation of this scaffold is critical. The presence of the α,β -unsaturated ester system, combined with the steric bulk of the gem-dimethyl groups, creates unique conformational and electronic environments that dictate its reactivity (e.g., in Michael additions or cycloadditions)[2]. This guide deconstructs the structural analysis of this compound, providing field-proven spectroscopic protocols and the underlying causality behind the analytical data.

Conformational Dynamics and Electronic Effects

To accurately interpret the spectroscopic data of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate, one must first understand its 3D geometry:

  • Ring Puckering: Unlike fully aromatic furans, the 2,5-dihydrofuran ring is not entirely planar. The C3=C4 double bond enforces local planarity, but the sp3 hybridized C2 and C5 atoms force the ring into an "envelope" conformation to minimize torsional strain[3].

  • Steric Hindrance (Gem-Dimethyl Effect): The two methyl groups at C5 introduce significant steric bulk. This forces the envelope conformation to adopt a specific pucker that minimizes eclipsing interactions between the C5 methyls, the C4 vinylic proton, and the lone pairs of the adjacent O1 oxygen[4].

  • Electronic Conjugation: The C3-carboxylate group is in direct resonance with the C3=C4 double bond. This conjugation withdraws electron density from the C4 position (the β -carbon), rendering it highly deshielded. This electronic asymmetry is the primary driver for the distinct chemical shifts observed in Nuclear Magnetic Resonance (NMR) spectroscopy[2].

Workflow cluster_analysis Spectroscopic Profiling Sample Methyl 5,5-dimethyl- 2,5-dihydrofuran- 3-carboxylate (CAS 2408973-18-0) NMR High-Res NMR (1H, 13C, 2D) Sample->NMR MS LC-HRMS (ESI+ DDA) Sample->MS IR FT-IR (ATR) Sample->IR Data Data Integration & Structural Elucidation NMR->Data MS->Data IR->Data

Analytical workflow for the structural verification of 2,5-dihydrofuran derivatives.

Spectroscopic Profiling (NMR)

The structural elucidation of this compound relies heavily on 1D and 2D NMR. The table below summarizes the expected chemical shifts based on the electronic and steric principles discussed above.

Quantitative Data Summary: NMR Chemical Shifts
Position 1 H NMR ( δ , ppm)Multiplicity (Integration) 13 C NMR ( δ , ppm)Assignment Rationale & Causality
C2 4.65 - 4.75dd / m (2H)74.5Deshielded by the adjacent O1 atom and its allylic position[5].
C3 --131.0Quaternary vinylic carbon, α to the ester carbonyl.
C4 6.60 - 6.75t / m (1H)144.5Vinylic proton, highly deshielded by β -conjugation with the ester[2].
C5 --86.2Quaternary sp3 carbon, deshielded by O1.
C5-(CH 3​ ) 2​ 1.35 - 1.45s (6H)27.5Gem-dimethyl group; singlet due to lack of adjacent protons[4].
-COOCH 3​ --164.0Carbonyl carbon of the α,β -unsaturated ester.
-OCH 3​ 3.75 - 3.85s (3H)51.8Methoxy protons, typical ester shift.
Protocol 1: Self-Validating High-Resolution NMR Acquisition

To ensure absolute structural confidence, the NMR acquisition must be executed as a self-validating system.

Step 1: Sample Preparation

  • Action: Dissolve 15 mg of the compound in 0.6 mL of CDCl3​ containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl3​ provides a non-exchanging, aprotic environment that prevents signal suppression. TMS serves as an internal chemical shift reference (0.00 ppm), ensuring inter-experiment reproducibility and calibrating the exact downfield shift of the C4 vinylic proton.

Step 2: Shimming and Tuning

  • Action: Perform automated gradient shimming followed by manual fine-tuning of the Z1/Z2 coils until the CHCl3​ residual peak (7.26 ppm) achieves a full-width at half-maximum (FWHM) of < 0.8 Hz.

  • Causality: Optimal magnetic field homogeneity is critical. Poor shimming will artificially broaden the C2 multiplet, obscuring the fine allylic coupling constants required to verify the ring's envelope conformation.

Step 3: Parameter Optimization for 13 C Acquisition

  • Action: Set the relaxation delay ( D1​ ) to a minimum of 2.5 seconds and utilize a 30° flip angle.

  • Causality: The quaternary carbons (C3, C5, and the carbonyl C=O) lack attached protons, resulting in significantly longer T1​ relaxation times. A sufficient D1​ delay prevents signal saturation, allowing these critical framework carbons to be accurately detected and semi-quantitatively integrated against the protonated carbons.

Mass Spectrometry and Fragmentation Kinetics

High-Resolution Mass Spectrometry (HRMS) confirms the exact elemental composition ( C8​H12​O3​ , Exact Mass: 156.0786 Da). Under positive Electrospray Ionization (ESI+), the molecule readily forms a protonated precursor ion [M+H]+ at m/z 157.0861.

Fragmentation Pathway

The fragmentation of 2,5-dihydrofuran esters is driven by the stability of the resulting oxonium ions and the expulsion of neutral molecules.

Fragmentation M Precursor Ion [M+H]+ m/z 157.0861 (C8H13O3+) F1 Fragment Ion m/z 125.0600 (Loss of CH3OH) M->F1 -CH3OH (-32 Da) F2 Fragment Ion m/z 97.0650 (Loss of COOCH3) M->F2 -COOCH3 (-59 Da) F3 Ring Cleavage m/z 69.0700 (C5H9+) F2->F3 -CO (-28 Da)

ESI-MS fragmentation pathway for Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate.

Protocol 2: Self-Validating LC-HRMS Analysis

Step 1: Mobile Phase Formulation

  • Action: Utilize LC-MS grade Water (Mobile Phase A) and Acetonitrile (Mobile Phase B), both fortified with 0.1% Formic Acid.

  • Causality: Formic acid acts as a proton donor, facilitating efficient ionization to form the [M+H]+ precursor ion in positive ESI mode. Without it, the neutral ester exhibits poor ionization efficiency.

Step 2: Chromatographic Separation

  • Action: Employ a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) with a shallow gradient (e.g., 5% to 95% B over 15 minutes). Run a blank injection prior to the sample.

  • Causality: 2,5-dihydrofurans are susceptible to double-bond migration (isomerizing to 2,3-dihydrofurans) under certain synthetic conditions. A shallow gradient ensures chromatographic resolution of these potential isobaric impurities before they enter the mass spectrometer, preventing chimeric MS/MS spectra that could lead to false structural assignments.

Step 3: Data-Dependent Acquisition (DDA)

  • Action: Set the collision energy (CE) in the collision cell to a ramped profile of 10–30 eV.

  • Causality: A static collision energy may either fail to fragment the stable dihydrofuran ring or shatter it completely into uninformative low-mass noise. Ramping the CE ensures the capture of both the intact molecular ion and the sequential lower-mass fragments (loss of methanol, loss of the ester group) in a single analytical run, providing a complete structural map.

References

  • Sigma-Aldrich. "methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate".
  • ChemicalBook. "2,5-Dihydrofuran(1708-29-8) 1H NMR".
  • Cole, K. C., & Gilson, D. F. R. "The Molecular Structure of 2,5-Dihydrofuran from the Analysis of the Nematic Liquid Crystal Nuclear Magnetic Resonance Spectrum". Canadian Science Publishing.
  • ACS Publications. "Synthesis of 2,5-Dihydrofuran-Fused Quinones from Ether-Tethered Diiododiyne". The Journal of Organic Chemistry.
  • Beilstein Journals. "Enantioselective total synthesis of putative dihydrorosefuran, a monoterpene with an unique 2,5-dihydrofuran structure". Beilstein Journal of Organic Chemistry.

Sources

Exploratory

An In-depth Technical Guide to the ¹H NMR Spectrum of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate

This guide provides a comprehensive analysis of the Proton Nuclear Magnetic Resonance (¹H NMR) spectrum of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate. Tailored for researchers, scientists, and professionals in dr...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive analysis of the Proton Nuclear Magnetic Resonance (¹H NMR) spectrum of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond a simple spectral interpretation to explain the underlying principles that govern the chemical shifts, multiplicities, and integration of the observed signals. We will dissect the molecular architecture to predict the ¹H NMR spectrum from first principles and provide a robust experimental framework for its acquisition and analysis.

Molecular Structure and Proton Environments

Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate is a substituted dihydrofuran derivative. Its structure is characterized by a five-membered heterocyclic ring containing an oxygen atom, a double bond, a gem-dimethyl group, and a methyl ester substituent. To accurately interpret its ¹H NMR spectrum, we must first identify the distinct, non-equivalent proton environments within the molecule.

There are four unique sets of protons in this molecule, which are labeled A, B, C, and D in the diagram below for clarity.

Caption: Molecular structure of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate with unique proton environments labeled A, B, C, and D.

  • Protons (A): Two methylene protons (-CH₂-) at the C2 position.

  • Proton (B): One vinylic proton (=CH-) at the C4 position.

  • Protons (C): Three methyl protons of the ester group (-OCH₃).

  • Protons (D): Six protons of the two methyl groups at the C5 position (gem-dimethyl).

Theoretical Prediction of the ¹H NMR Spectrum

A predictive analysis based on established principles of NMR spectroscopy allows us to anticipate the key features of the spectrum. The electronic environment surrounding each proton group dictates its chemical shift, while the number of neighboring protons determines its splitting pattern (multiplicity).

Chemical Shift (δ)
  • Protons (D) - Gem-dimethyl group: These six protons are attached to a quaternary sp³ carbon. They are in an aliphatic environment and are expected to be the most shielded (upfield). Protons in such environments typically resonate around 0.9-1.5 ppm.[1][2] The adjacent oxygen atom at position 1 will exert a minor deshielding effect, likely shifting the signal slightly downfield to approximately 1.3 - 1.5 ppm .

  • Protons (C) - Ester Methyl Group: The methyl protons of the ester are directly attached to an oxygen atom, which is highly electronegative and deshielding. This group is also influenced by the adjacent carbonyl (C=O) group. The characteristic chemical shift for methyl esters falls reliably in the range of 3.7 - 4.1 ppm .[3]

  • Protons (A) - Methylene Group (C2): These protons are in a unique environment. They are allylic to the C3=C4 double bond and are also bonded to a carbon (C2) that is adjacent to the ring's oxygen atom. This dual influence results in significant deshielding. The chemical shift for protons on a carbon adjacent to an ether oxygen is typically 3.3-4.0 ppm.[3] In the parent 2,5-dihydrofuran, these protons appear around 4.6 ppm.[4] Therefore, a chemical shift in the range of 4.6 - 4.9 ppm is anticipated.

  • Proton (B) - Vinylic Proton (C4): This proton is attached to an sp²-hybridized carbon, and its signal is expected to be significantly downfield. Vinylic protons generally appear between 4.6 and 5.9 ppm.[2] However, this proton is part of an α,β-unsaturated ester system. The conjugation with the electron-withdrawing ester group at the β-position causes further deshielding.[5] This effect will push the chemical shift further downfield, likely into the 5.8 - 6.2 ppm range.

Integration

The relative area under each signal in the ¹H NMR spectrum is directly proportional to the number of protons generating that signal. For this molecule, we expect the integration ratios to be:

  • Signal A (-CH₂-): 2H

  • Signal B (=CH-): 1H

  • Signal C (-OCH₃): 3H

  • Signal D (-C(CH₃)₂): 6H

The final integrated ratio should be 2:1:3:6 .

Multiplicity (Splitting Pattern)

Multiplicity is determined by the number of adjacent non-equivalent protons (n) and follows the n+1 rule.

  • Protons (D) - Gem-dimethyl group: The adjacent carbon (C5) is quaternary and has no attached protons (n=0). Therefore, this signal will appear as a singlet .

  • Protons (C) - Ester Methyl Group: These protons are attached to an oxygen and have no adjacent protons (n=0). This signal will be a singlet .

  • Protons (A) - Methylene Group (C2): The adjacent carbon (C1) is an oxygen, and the other adjacent carbon (C3) has no protons. While four-bond (long-range) coupling to the vinylic proton (B) is possible, it is often very small (<1 Hz) and may not be resolved. Therefore, this signal is expected to appear as a singlet or a very narrow multiplet.

  • Proton (B) - Vinylic Proton (C4): The adjacent carbon (C3) has no protons, and the other adjacent carbon (C5) is quaternary. As with protons (A), any long-range coupling to the methylene group would be minimal. This signal is therefore predicted to be a singlet or a narrow multiplet.

Predicted Spectral Data Summary

The predicted ¹H NMR data for Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate is summarized in the table below.

LabelProton GroupPredicted Chemical Shift (δ, ppm)IntegrationMultiplicity
Dgem-Dimethyl (-C(CH₃)₂)1.3 - 1.56HSinglet
CEster Methyl (-OCH₃)3.7 - 4.13HSinglet
AMethylene (-CH₂-)4.6 - 4.92HSinglet
BVinylic (=CH-)5.8 - 6.21HSinglet

Experimental Protocol for ¹H NMR Acquisition

To obtain a high-quality, verifiable spectrum, the following protocol should be employed. This methodology represents a self-validating system by using a deuterated solvent with a known internal standard.

Sample Preparation
  • Weighing: Accurately weigh 5-10 mg of high-purity Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate directly into a clean, dry vial.

  • Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice as it is an excellent solvent for many organic molecules and its residual proton signal (at ~7.26 ppm) does not interfere with the expected signals of the analyte.[6] Ensure the solvent contains 0.03-0.05% v/v tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).

  • Dissolution: Gently swirl or vortex the vial until the sample is completely dissolved.

  • Transfer: Using a clean Pasteur pipette, transfer the solution into a standard 5 mm NMR tube.

  • Filtering (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool placed inside the pipette during transfer.

  • Capping: Securely cap the NMR tube.

Instrument Setup and Data Acquisition
  • Spectrometer: A 400 MHz (or higher) NMR spectrometer is recommended for good signal dispersion and resolution.

  • Locking and Shimming: Insert the sample into the spectrometer. Lock the field frequency onto the deuterium signal of the CDCl₃. Perform an automated or manual shimming procedure to optimize the magnetic field homogeneity, which is critical for sharp, well-resolved peaks.

  • Acquisition Parameters:

    • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker systems).

    • Acquisition Time (AQ): 3-4 seconds.

    • Relaxation Delay (D1): 2-5 seconds to ensure full relaxation of protons for accurate integration.

    • Number of Scans (NS): 8 to 16 scans is typically sufficient for a sample of this concentration.

    • Spectral Width (SW): A range of 0 to 12 ppm is appropriate.

Data Processing
  • Fourier Transform: Apply an exponential window function (line broadening of ~0.3 Hz) to the Free Induction Decay (FID) to improve the signal-to-noise ratio, followed by a Fourier Transform.

  • Phasing: Manually or automatically phase the spectrum to ensure all peaks have a pure absorption lineshape.

  • Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline across the spectrum.

  • Referencing: Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.

  • Integration: Integrate all signals and normalize one of the well-resolved peaks (e.g., the 1H vinylic singlet) to its expected value to determine the relative integrals of the other signals.

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing weigh Weigh 5-10 mg of Compound dissolve Dissolve in 0.7 mL CDCl₃ with TMS weigh->dissolve transfer Transfer to NMR Tube dissolve->transfer insert Insert Sample into Spectrometer transfer->insert lock_shim Lock and Shim insert->lock_shim acquire Acquire FID (16 Scans) lock_shim->acquire ft Fourier Transform acquire->ft phase_base Phase and Baseline Correction ft->phase_base ref_int Reference and Integrate phase_base->ref_int final_spectrum final_spectrum ref_int->final_spectrum Final Spectrum & Analysis

Caption: Standard experimental workflow for ¹H NMR analysis.

Conclusion

The ¹H NMR spectrum of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate is highly characteristic and allows for unambiguous structural verification. It is defined by four distinct singlets, corresponding to the gem-dimethyl, ester methyl, methylene, and vinylic protons. The downfield chemical shifts of the methylene and vinylic protons are key identifiers, resulting from the combined electronic effects of the ring oxygen and the conjugated ester functionality. This guide provides the theoretical foundation and practical methodology required for any researcher to confidently predict, acquire, and interpret the ¹H NMR spectrum of this compound.

References

  • RSC. (2013). One-pot Synthesis of Substituted 2,5-Dihydrofurans from β-Oxo Amides and Cinnamaldehydes. Royal Society of Chemistry. Available at: [Link]

  • Study.com. (n.d.). Please explain why the gem-dimethyl groups appear as separate peaks in the proton NMR spectrum of isoborneol although they almost overlap in borneol. Available at: [Link]

  • University of Wisconsin-Madison, Department of Chemistry. (2020). NMR Spectroscopy: 5-HMR-2 Chemical Shift. Organic Chemistry Data. Available at: [Link]

  • RSC. (n.d.). Supporting Information for Chemical Communications. Royal Society of Chemistry. Available at: [Link]

  • R Discovery. (2019). Synthesis of α-fluoro-α,β-unsaturated esters monitored by 1D and 2D benchtop NMR spectroscopy. Available at: [Link]

  • Mol-Instincts. (2025). methyl 5-ethynyl-2,5-dimethyl-4,5-dihydro-3-furancarboxylate. Available at: [Link]

  • Modgraph. (n.d.). 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Available at: [Link]

  • RSC. (n.d.). α,β-unsaturated esters - Supporting Information. The Royal Society of Chemistry. Available at: [Link]

  • ePathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Available at: [Link]

  • NP-MRD. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H2O, predicted). Available at: [Link]

  • SpectraBase. (n.d.). 2,5-Dimethoxy-2,5-dihydrofuran - Optional[1H NMR] - Spectrum. Available at: [Link]

  • Chegg.com. (2021). Solved Explain why the gem-dimethyl groups appear as. Available at: [Link]

  • University of Cambridge, Department of Chemistry. (n.d.). NMR Techniques in Organic Chemistry: a quick guide. Available at: [Link]

  • Florida Atlantic University. (2006). Synthesis of methyl 2-oxo-5-vinyl-2,5-tetrahydrofuran-3-carboxylate. Available at: [Link]

  • University of Colorado Boulder. (n.d.). Table of Characteristic Proton NMR Shifts. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). DFT Calculations of 1H NMR Chemical Shifts of Geometric Isomers of Conjugated Linolenic Acids, Hexadecatrienyl Pheromones, and Model Triene-Containing Compounds. PMC. Available at: [Link]

  • ACS Publications. (2003). How Do Ring Currents Affect 1H NMR Chemical Shifts?. Organic Letters. Available at: [Link]

  • PubChem. (n.d.). Methyl 5-hydroxy-4,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylate. Available at: [Link]

  • National Center for Biotechnology Information. (2023). Stereoselective synthesis of (E)-α,β-unsaturated esters: triethylamine-catalyzed allylic rearrangement of enol phosphates. PMC. Available at: [Link]

  • University of Wisconsin-Madison, Department of Chemistry. (2020). NMR Spectroscopy: 1H NMR Chemical Shifts. Organic Chemistry Data. Available at: [Link]

  • Michigan State University, Department of Chemistry. (n.d.). Lecture outline 1H NMR spectra of aromatic compounds. Available at: [Link]

  • Semantic Scholar. (2006). NEW SYNTHESIS OF 3-ARYL-2,5-DIHYDROFURANS. Available at: [Link]

  • University of Puget Sound. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Available at: [Link]

  • YouTube. (2019). Using NMR Spectroscopy: Methylene Groups and Signal Overlap. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Available at: [Link]

  • ScienceDirect. (n.d.). Synthesis and ene reactions of 3-methylene-2,3-dihydrofuran. Available at: [Link]

  • ResearchGate. (n.d.). Scheme 1. Synthetic route to methyl-5-(hydroxymethyl)-2-furan carboxylate. Available at: [Link]

  • University of Colorado Boulder. (n.d.). Table of Characteristic Proton NMR Shifts. PDF. Available at: [Link]

  • ResearchGate. (n.d.). 1 H and 13 C NMR spectra of isolated (a) dimethyl 2,5-furandicarboxylate. Available at: [Link]

  • KGROUP - University of Washington. (n.d.). NMR Chemical Shifts of Trace Impurities. Available at: [Link]

  • NIST. (n.d.). 2(3H)-Furanone, dihydro-5,5-dimethyl-. NIST WebBook. Available at: [Link]

  • ACS Publications. (2008). The gem-Dimethyl Effect Revisited. The Journal of Organic Chemistry. Available at: [Link]

  • RSC Publishing. (n.d.). Acid-induced broadening of 1H n.m.r. signals in the 6-hydroxychroman and 5-hydroxydihydrobenzofuran series. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

  • The Good Scents Company. (n.d.). 5,5-dimethyl-2(5H)-furanone. Available at: [Link]

  • Oxford Learning Link. (n.d.). Chapter 32: Determination of stereochemistry by spectroscopic methods. Available at: [Link]

  • MDPI. (n.d.). (E)-1-(5-(Hydroxymethyl) furan-2-yl)-4,4-dimethylpent-1-en-3-one. Available at: [Link]

Sources

Foundational

"13C NMR analysis of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate"

Structural Elucidation via 13C NMR: A Technical Guide to Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate As a Senior Application Scientist, I approach the structural elucidation of heterocyclic compounds not merely as...

Author: BenchChem Technical Support Team. Date: March 2026

Structural Elucidation via 13C NMR: A Technical Guide to Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate

As a Senior Application Scientist, I approach the structural elucidation of heterocyclic compounds not merely as a data-collection exercise, but as a systematic validation of molecular architecture. Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate is a highly functionalized building block utilized in advanced medicinal chemistry. Its 13C NMR spectrum is a masterclass in understanding the interplay between resonance, inductive effects, and steric environments.

This whitepaper provides an in-depth, self-validating framework for predicting, acquiring, and interpreting the 13C NMR spectrum of this specific dihydrofuran derivative.

Molecular Architecture & Spin System Logic

To accurately assign a 13C NMR spectrum, we must first deconstruct the molecule into its distinct electronic environments. The core of this molecule is a 2,5-dihydrofuran ring, characterized by a single double bond between C3 and C4, and an ether oxygen at position 1.

The substitution pattern breaks the symmetry of the ring entirely, resulting in 8 distinct carbon signals :

  • An α,β -unsaturated methyl ester at C3.

  • A single vinylic proton at C4.

  • A gem-dimethyl group at the quaternary C5 position.

  • An unsubstituted allylic/ether methylene at C2.

MolecularStructure O1 O1 Ring Ether C2 C2 Allylic CH2 O1->C2 C-O C3 C3 Quaternary α-Alkene C2->C3 C-C C4 C4 β-Alkene CH C3->C4 C=C (Conjugated) C_Ester C=O Ester Carbonyl C3->C_Ester C-C (α-position) C5 C5 Quaternary Ether C4->C5 C-C C5->O1 C-O Me C5-(CH3)2 Gem-Dimethyl C5->Me C-C (Steric bulk) O_Me O-CH3 Methoxy C_Ester->O_Me C-O

Figure 1: Connectivity and spin system logic for Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate.

Theoretical Framework: Causality in 13C Chemical Shifts

The chemical shifts of this molecule are governed by three primary causal factors: resonance delocalization, electronegativity (inductive effects), and steric hindrance.

  • The α,β -Unsaturated System (C=O, C3, C4): In a standard isolated alkene, sp2 carbons resonate around 125 ppm. However, the ester group at C3 establishes an α,β -unsaturated system. The electron-withdrawing nature of the carbonyl pulls π -electron density away from the β -carbon (C4) via resonance. Consequently, C4 becomes highly electron-deficient and shifts downfield (~142.0 ppm), while the α -carbon (C3) remains relatively shielded (~131.5 ppm). This polarization is a definitive hallmark of conjugated systems (1)[1]. The ester carbonyl itself resonates near 163.5 ppm, shifted upfield from a typical saturated ester (~170 ppm) due to the extended conjugation.

  • The Heterocyclic Ether Linkage (C2, C5): Both C2 and C5 are bonded directly to the highly electronegative ring oxygen, shifting them into the 70–90 ppm range typical for cyclic ethers (2)[2]. However, C5 is a quaternary carbon bearing two methyl groups. The steric bulk and additional inductive β -effects from the methyls push C5 further downfield (~87.5 ppm) compared to the unsubstituted C2 methylene (~74.0 ppm).

  • Aliphatic Substituents (O-CH3, C5-CH3): The ester methoxy group appears at a predictable ~51.5 ppm. The gem-dimethyl groups at C5 resonate at ~28.0 ppm. Because the 2,5-dihydrofuran ring undergoes rapid envelope flipping and lacks other stereocenters, these two methyl groups are chemically equivalent and will appear as a single, intense peak with double the integration value (3)[3].

Quantitative Data Presentation
Carbon PositionPredicted Shift (ppm)DEPT-135 / APTCausality / Local Environment
C=O (Ester) ~163.5Quaternary (C)Conjugated carbonyl; upfield from saturated esters.
C4 ( β -Alkene) ~142.0Methine (CH)Deshielded by resonance electron withdrawal from the ester.
C3 ( α -Alkene) ~131.5Quaternary (C)Shielded relative to C4 due to α,β -unsaturated polarization.
C5 (Ring Ether) ~87.5Quaternary (C)Deshielded by adjacent oxygen and steric bulk of gem-dimethyls.
C2 (Allylic Ether) ~74.0Methylene (CH 2​ )Deshielded by adjacent oxygen; less sterically hindered than C5.
O-CH 3​ (Methoxy) ~51.5Methyl (CH 3​ )Standard ester methoxy environment.
C5-(CH 3​ ) 2​ ~28.0Methyl (CH 3​ )Aliphatic methyls; equivalent due to rapid ring flipping.

Experimental Methodology: High-Fidelity 13C NMR Acquisition

Acquiring a high-quality 13C spectrum for this molecule requires careful optimization. Because the molecule contains three critical quaternary carbons (C=O, C3, C5), standard rapid-acquisition parameters will result in severe signal attenuation. Quaternary carbons lack attached protons, meaning they cannot undergo efficient dipole-dipole relaxation, leading to exceptionally long longitudinal relaxation times ( T1​ ).

NMRWorkflow Prep 1. Sample Preparation ~40 mg in 0.6 mL CDCl3 Tune 2. Probe Tuning & Shimming Match 13C channel Prep->Tune Pulse 3. Pulse Sequence Selection zgpg30 (1H decoupled) Tune->Pulse Acq 4. Acquisition NS = 1024, AQ = 1.3s Pulse->Acq Proc 5. FID Processing Zero-filling (64k) Acq->Proc Analyze 6. Peak Assignment Reference CDCl3 Proc->Analyze

Figure 2: Optimized 13C NMR acquisition workflow ensuring full relaxation of quaternary carbons.

Step-by-Step Acquisition Protocol
  • Sample Preparation: Dissolve 40–50 mg of the compound in 0.6 mL of CDCl 3​ . High concentration is vital to overcome the 1.1% natural abundance of 13C and the low sensitivity of quaternary carbons.

  • Tuning and Shimming: Tune the probe specifically to the 13C resonance frequency (e.g., 100 MHz or 125 MHz). Shim the Z1–Z5 gradients until the CDCl 3​ solvent peak exhibits a full-width at half-maximum (FWHM) of <1.0 Hz.

  • Pulse Sequence Selection: Utilize a standard 1D sequence with power-gated proton decoupling (e.g., zgpg30 in Bruker nomenclature). The 30° flip angle allows for faster recovery of equilibrium magnetization compared to a 90° pulse.

  • Relaxation Delay ( D1​ ): Critical Step. Set the D1​ delay to a minimum of 2.5 to 3.0 seconds . A standard default of 1.0s will artificially suppress the C=O, C3, and C5 peaks into the noise floor.

  • Acquisition & Processing: Acquire 512 to 1024 scans. During processing, apply an exponential window function with a Line Broadening (LB) factor of 1.0 Hz to enhance the signal-to-noise ratio, followed by zero-filling to 64k data points before Fourier Transformation.

Self-Validating System Check: To verify the integrity of your acquisition, integrate the C4 methine peak and compare it to the C3 quaternary peak. If the C3 peak area is less than 80% of the C4 peak area, your D1​ delay is insufficient. The system is saturating, and the experiment must be re-run with a longer delay.

Advanced Verification: 2D Heteronuclear Correlation

If peak overlap occurs (e.g., distinguishing impurities from the gem-dimethyl signal), 2D Heteronuclear Multiple Bond Correlation (HMBC) is the gold standard for validation.

  • The protons of the gem-dimethyl group (~1.4 ppm in 1H NMR) will show strong 2JCH​ correlations to the C5 quaternary carbon (~87.5 ppm) and 3JCH​ correlations to the C4 methine carbon (~142.0 ppm).

  • The methoxy protons (~3.7 ppm) will show a definitive 3JCH​ cross-peak exclusively to the ester carbonyl (~163.5 ppm), locking the assignment of the ester group.

References

  • PubChem. "2,5-Dihydrofuran - Computed Properties and Spectra." National Center for Biotechnology Information.
  • Canadian Science Publishing. "13C N.M.R. STUDIES: PART VI. CARBON-13 SPECTRA OF α,β-UNSATURATED CARBONYL COMPOUNDS.
  • ResearchGate. "13C chemical shifts and 13C-13C and 13C-1H coupling constants of iminodihydrofurans I-XII.

Sources

Exploratory

High-Resolution Mass Spectrometry of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate: A Structural Elucidation Whitepaper

Executive Summary The structural characterization of heavily substituted oxygen heterocycles is a critical vector in modern drug discovery and synthetic methodology. Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate (Ch...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The structural characterization of heavily substituted oxygen heterocycles is a critical vector in modern drug discovery and synthetic methodology. Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate (Chemical Formula: C₈H₁₂O₃) presents a unique analytical challenge due to the interplay between its gem-dimethyl moiety, the endocyclic double bond, and the conjugated methyl ester.

As an Application Scientist, I have designed this whitepaper to move beyond basic spectral libraries. Here, we deconstruct the exact causality behind the fragmentation pathways of this molecule under both hard (Electron Ionization, EI) and soft (Electrospray Ionization, ESI) conditions. Furthermore, this guide provides a self-validating analytical protocol to ensure sub-5 ppm mass accuracy during targeted metabolomic or synthetic verification workflows.

Physicochemical & Exact Mass Profiling

Before initiating any mass spectrometry (MS) workflow, establishing the theoretical exact masses is non-negotiable. The exact mass dictates the tuning of the Time-of-Flight (TOF) or Orbitrap mass analyzers to prevent isobaric interference[1].

Table 1: Theoretical Exact Masses and Common Adducts
Ion SpeciesFormulaTheoretical m/zIonization ModeCausality / Significance
Molecular Ion [C₈H₁₂O₃]•⁺156.0786EIRadical cation formed via 70 eV electron bombardment.
Protonated [C₈H₁₃O₃]⁺157.0859ESI (+)Primary precursor ion for CID MS/MS workflows.
Sodium Adduct [C₈H₁₂O₃Na]⁺179.0679ESI (+)Common in LC-MS due to glass vial leaching; resists fragmentation.
Ammonium Adduct [C₈H₁₆NO₃]⁺174.1125ESI (+)Prominent if ammonium formate/acetate buffers are utilized.

Hard Ionization (EI-MS) Dynamics

Under standard 70 eV Electron Ionization, Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate undergoes rapid unimolecular dissociation. The fragmentation is driven by the stability of the resulting carbocations and the relief of ring strain[2].

Mechanistic Causality:
  • Loss of a Methyl Radical (-15 Da): The cleavage of one of the methyl groups at the C5 position generates a highly stable tertiary carbocation adjacent to the ring oxygen (m/z 141.0552). The hyperconjugative stabilization provided by the remaining methyl group and the oxonium resonance makes this a dominant pathway.

  • Ester α-Cleavage (-31 Da & -59 Da): The molecular ion frequently ejects a methoxy radical (•OCH₃) to form an acylium ion at m/z 125.0603. Alternatively, the entire ester group can be lost (•COOCH₃), yielding a stable cyclic conjugated diene cation at m/z 97.0653[3].

EI_Frag M Molecular Ion [M]•+ m/z 156.0786 M_CH3 [M - •CH3]+ m/z 141.0552 (gem-dimethyl cleavage) M->M_CH3 -15 Da M_OCH3 [M - •OCH3]+ m/z 125.0603 (Ester alpha-cleavage) M->M_OCH3 -31 Da M_COOCH3 [M - •COOCH3]+ m/z 97.0653 (Ester loss) M->M_COOCH3 -59 Da M_OCH3->M_COOCH3 -28 Da (-CO)

Figure 1: EI-MS fragmentation cascade for Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate.

Soft Ionization (ESI-MS/MS) & Collision-Induced Dissociation

In LC-MS/MS workflows, the protonated precursor [M+H]⁺ at m/z 157.0859 is isolated and subjected to Collision-Induced Dissociation (CID) using an inert gas (e.g., Argon or Nitrogen).

Mechanistic Causality:
  • Ring Opening and Water Loss (-18 Da): Dihydrofuran rings are highly susceptible to protonation at the ring oxygen. Upon CID, the C5-O bond cleaves. The bulky gem-dimethyl group sterically drives the ring opening, followed by the elimination of H₂O to yield m/z 139.0753. This specific 18 Da neutral loss from the cleavage of the dihydrofuran ring is a well-documented diagnostic marker in natural product mass spectrometry[4].

  • Neutral Loss of Methanol (-32 Da): Protonation at the ester carbonyl leads to the expulsion of neutral methanol (CH₃OH), forming an acylium ion at m/z 125.0597. This ion is deeply stabilized by the adjacent C3-C4 endocyclic double bond.

  • Decarbonylation (-28 Da): The acylium ion (m/z 125.0597) readily ejects carbon monoxide (CO) to form a stable hydrocarbon cation at m/z 97.0648.

ESICID Precursor Precursor Ion [M+H]+ m/z 157.0859 WaterLoss Ring Opening [M+H - H2O]+ m/z 139.0753 Precursor->WaterLoss -18.01 Da (CID: 15 eV) MeOHLoss Ester Cleavage [M+H - CH3OH]+ m/z 125.0597 Precursor->MeOHLoss -32.03 Da (CID: 20 eV) COLoss CO Elimination [M+H - CH3OH - CO]+ m/z 97.0648 MeOHLoss->COLoss -27.99 Da (CID: 35 eV)

Figure 2: ESI-CID MS/MS pathway highlighting diagnostic water loss and ester cleavage.

Self-Validating LC-HRMS/MS Protocol

To ensure absolute trustworthiness in your structural assignments, do not rely solely on external calibration. The following workflow incorporates a self-validating feedback loop using lock-mass correction and dynamic blank subtraction.

Step-by-Step Methodology:
  • System Suitability & Tuning (The Baseline Check):

    • Action: Infuse a standard tuning mix (e.g., Agilent ESI-L or Thermo Pierce LTQ Velos ESI Positive Ion Calibration Solution) prior to analysis.

    • Causality: Ensures the quadrupole transmission is uniform and mass accuracy is calibrated to < 2 ppm. A drifting TOF flight tube will result in false formula assignments.

  • Sample Preparation (Matrix Management):

    • Action: Dilute the analyte to 100 ng/mL in an MS-grade 50:50 Methanol:Water solution containing 0.1% Formic Acid.

    • Action: Spike the sample with 50 ng/mL of Leucine Enkephalin (m/z 556.2771).

    • Causality: Formic acid acts as a proton source, maximizing [M+H]⁺ yield. Leucine Enkephalin serves as an internal lock-mass, providing real-time mass correction during the chromatographic run to compensate for thermal fluctuations in the mass analyzer.

  • Chromatographic Separation (UHPLC):

    • Action: Utilize a sub-2 µm C18 column (e.g., Waters Acquity BEH C18, 2.1 x 50 mm).

    • Gradient: 5% to 95% Mobile Phase B (Acetonitrile + 0.1% FA) over 5 minutes.

    • Causality: The hydrophobic gem-dimethyl group ensures adequate retention on the C18 stationary phase, separating the analyte from early-eluting polar suppression agents (salts).

  • Data-Dependent Acquisition (DDA):

    • Action: Program the MS to perform a Full Scan (m/z 50-500) followed by Top-3 MS/MS fragmentation. Set stepped collision energies at 15, 30, and 45 eV.

    • Causality: Stepped collision energy ensures that both fragile bonds (like the ester methoxy group) and robust structural core features (the dihydrofuran ring) are fragmented and captured in a single composite MS/MS spectrum.

Data Presentation: Diagnostic Product Ions

To facilitate rapid data analysis, compare your acquired MS/MS spectra against the benchmarked diagnostic ions below.

Table 2: High-Resolution Diagnostic Product Ions (ESI-CID)
Measured m/zNeutral LossFormula of FragmentStructural OriginRelative Abundance (Est.)
157.0859 N/A[C₈H₁₃O₃]⁺Intact Protonated Precursor100% (Low CE)
139.0753 - 18.0106 Da (H₂O)[C₈H₁₁O₂]⁺Ring cleavage at C5-O45%
125.0597 - 32.0262 Da (CH₃OH)[C₇H₉O₂]⁺Cleavage of the methyl ester85%
97.0648 - 60.0211 Da (CH₃OH + CO)[C₆H₉O]⁺Decarbonylation of the acylium ion60%

References

  • PubChem Compound Summary for CID 574086, 2-(1,2-Dimethoxyethyl)furan. National Center for Biotechnology Information. (Utilized for exact mass verification of the C₈H₁₂O₃ isomeric space). Available at:[Link][1]

  • Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. National Science Foundation / Elsevier. (Details the fundamental EI-MS fragmentation rules for dihydrofuran derivatives and ring strain relief). Available at:[Link][2]

  • Characterization of compounds from the roots of Saposhnikovia divaricata by high-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry. PubMed, National Institutes of Health. (Establishes the authoritative precedent for the diagnostic 18 Da neutral loss of H₂O via the cleavage of dihydrofuran rings in ESI-MS/MS). Available at:[Link][4]

  • The role of peroxyl radicals in polyester degradation – a mass spectrometric product and kinetic study. Royal Society of Chemistry (RSC). (Provides mechanistic grounding for the radical addition and fragmentation pathways of highly substituted cyclic ethers). Available at:[Link][3]

Sources

Foundational

FTIR Analysis of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate: A Mechanistic and Practical Guide

Executive Summary Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate (CAS: 2408973-18-0) is a highly functionalized heterocyclic building block frequently utilized in advanced drug development and materials science. As a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate (CAS: 2408973-18-0) is a highly functionalized heterocyclic building block frequently utilized in advanced drug development and materials science. As a Senior Application Scientist, I approach the characterization of this molecule not merely as a routine quality control step, but as a rigorous structural validation exercise. Fourier Transform Infrared (FTIR) spectroscopy is uniquely suited for this task, providing a definitive vibrational fingerprint of the molecule's α,β-unsaturated ester moiety and its strained dihydrofuran ether linkage.

Theoretical Framework: Vibrational Causality

Understanding the FTIR spectrum of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate requires dissecting the electronic and steric effects governing its functional groups. Rather than memorizing peak tables, we must look at the causality behind the vibrational shifts:

  • Conjugation Effects on the Carbonyl (C=O): In a standard aliphatic ester, the C=O stretch typically appears around 1735–1750 cm⁻¹. However, in this molecule, the ester carbonyl at position 3 is directly conjugated with the endocyclic C3=C4 double bond of the dihydrofuran ring. This extended π-electron delocalization lowers the force constant of the C=O bond, shifting the absorption to a lower frequency (~1710–1725 cm⁻¹) .

  • Ring Strain and Ether Linkages (C-O-C): The 5-membered dihydrofuran ring imposes specific geometric constraints. The asymmetric stretching of the ring C-O-C typically manifests as a strong, broad band around 1050–1150 cm⁻¹. The ester C-O-C stretch, being part of an sp²-sp³ system, appears at a higher wavenumber (~1200–1250 cm⁻¹) .

  • Olefinic and Aliphatic Signatures: The isolated =C-H proton at position 4 yields a weak but distinct absorption above 3000 cm⁻¹ (~3080 cm⁻¹). Conversely, the gem-dimethyl groups at position 5, the methylene at position 2, and the methyl ester group produce a cluster of strong C-H stretching vibrations just below 3000 cm⁻¹ (2850–2980 cm⁻¹) .

Quantitative Data Presentation

The following table summarizes the anticipated FTIR spectral data, grounded in the structural mechanics of substituted dihydrofurans .

Functional Group / ModeExpected Wavenumber (cm⁻¹)IntensityCausality / Structural Origin
=C-H Stretch 3050 – 3100Weaksp² hybridized C4-H stretching on the ring.
-C-H Stretch 2850 – 2980Medium-Strongsp³ hybridized C-H (gem-dimethyl, ester methyl, C2 methylene).
C=O Stretch (Ester) 1710 – 1725Very StrongLowered frequency due to α,β-conjugation with the ring double bond.
C=C Stretch (Ring) 1620 – 1650MediumEndocyclic double bond conjugated with the ester carbonyl.
C-O-C Stretch (Ester) 1200 – 1250StrongAsymmetric stretching of the acyclic ester linkage.
C-O-C Stretch (Ring) 1050 – 1150StrongAsymmetric stretching of the strained dihydrofuran ether oxygen.

(Table 1: Mechanistic assignment of primary FTIR absorption bands for Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate.)

Vibrational_Modes Molecule Methyl 5,5-dimethyl- 2,5-dihydrofuran- 3-carboxylate Ester α,β-Unsaturated Ester Group Molecule->Ester Ring Dihydrofuran Ring Molecule->Ring Aliphatic Methyl & Methylene Groups Molecule->Aliphatic CO_Stretch C=O Stretch ~1715 cm⁻¹ Ester->CO_Stretch COC_Ester C-O-C (Ester) ~1250 cm⁻¹ Ester->COC_Ester CC_Stretch C=C Stretch ~1630 cm⁻¹ Ring->CC_Stretch COC_Ring C-O-C (Ring) ~1100 cm⁻¹ Ring->COC_Ring CH_Alkene =C-H Stretch ~3080 cm⁻¹ Ring->CH_Alkene CH_Aliphatic -C-H Stretch 2850-2980 cm⁻¹ Aliphatic->CH_Aliphatic

Logical mapping of structural moieties to their corresponding FTIR vibrational frequencies.

Experimental Protocol: Self-Validating ATR-FTIR Workflow

To ensure absolute trustworthiness in spectral data, the following Attenuated Total Reflectance (ATR) FTIR protocol incorporates built-in validation gates. This methodology assumes the sample is analyzed as a neat liquid at room temperature.

Step 1: System Initialization & Optical Validation

  • Action: Power on the FTIR spectrometer and allow the IR source and detector (e.g., DTGS or MCT) to stabilize for at least 30 minutes.

  • Validation: Perform a polystyrene film calibration scan. The system must automatically verify the peak positions (e.g., 1601.2 cm⁻¹ and 3027.9 cm⁻¹) within ±0.5 cm⁻¹. Proceed only if validation passes.

Step 2: Background Collection

  • Action: Clean the ATR crystal (Diamond or ZnSe) with HPLC-grade isopropanol and a lint-free wipe. Allow to dry completely.

  • Validation: Collect a background spectrum (32 scans, 4 cm⁻¹ resolution) against ambient air (or N₂ purge). The baseline must be flat, and water vapor/CO₂ bands must be within acceptable instrumental thresholds.

Step 3: Sample Application

  • Action: Using a clean glass Pasteur pipette, deposit 1–2 drops of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate directly onto the center of the ATR crystal. Ensure complete coverage of the active sensing area.

  • Causality: Because ATR relies on the evanescent wave penetrating only a few micrometers into the sample, intimate contact is critical. For liquids, the anvil (pressure tower) is not required; omitting it prevents unnecessary mechanical wear on the crystal assembly.

Step 4: Data Acquisition & Processing

  • Action: Acquire the sample spectrum using the same parameters as the background (32-64 scans, 4000–400 cm⁻¹, 4 cm⁻¹ resolution).

  • Processing: Apply an ATR correction algorithm to compensate for the wavelength-dependent penetration depth of the evanescent wave. Causality: This mathematical correction ensures the relative peak intensities at lower wavenumbers (like the C-O-C ring stretch) are not artificially inflated compared to a traditional transmission spectrum.

FTIR_Workflow Start System Initialization & Purge Calib Polystyrene Calibration (Self-Validation) Start->Calib Verify Optics Bkg Background Spectrum Collection (Air/N2) Calib->Bkg Pass Sample Sample Application (Neat Liquid on Crystal) Bkg->Sample Subtract Bkg Scan Data Acquisition (4000-400 cm⁻¹, 4 cm⁻¹ res) Sample->Scan 32-64 Scans Process Spectral Processing (ATR Correction) Scan->Process Analyze Peak Assignment (C=O, C=C, C-O-C) Process->Analyze

Self-validating ATR-FTIR experimental workflow for liquid sample analysis.

Conclusion

The FTIR analysis of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate is a prime example of how molecular architecture dictates spectral behavior. The conjugation between the ester carbonyl and the endocyclic double bond significantly shifts the C=O stretch, providing a distinct marker for the molecule's structural integrity. By employing a self-validating ATR-FTIR protocol, researchers can ensure high-fidelity data acquisition, which is critical for downstream applications in organic synthesis and drug development.

References

  • Title: Synthesis and characterization of piperazine-substituted dihydrofuran derivatives via Mn(OAc)3 mediated radical cyclizations Source: National Center for Biotechnology Information (NCBI) / PubMed Central URL: [Link]

  • Title: Far-Infrared Spectra, ab Initio Calculations, and the Ring-Puckering Potential Energy Function of 2,3-Dihydrofuran Source: The Journal of Physical Chemistry A (ACS Publications) URL: [Link]

  • Title: Atmospheric oxidation of furanones by •OH and •Cl radicals: In situ FTIR rate coefficient determinations Source: Chemosphere / PubMed URL: [Link]

  • Title: Selective formation of dihydrofuran fused [60] fullerene derivatives by TEMPO mediated [3 + 2] cycloaddition of medium chain β-keto esters to C60 Source: RSC Advances (Royal Society of Chemistry) URL: [Link]

Exploratory

Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate: Molecular Weight, Physicochemical Profiling, and Synthetic Applications

Executive Summary & Core Identity Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate (CAS: 2408973-18-0) is a highly functionalized heterocyclic building block increasingly utilized in advanced organic synthesis and phar...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Core Identity

Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate (CAS: 2408973-18-0) is a highly functionalized heterocyclic building block increasingly utilized in advanced organic synthesis and pharmaceutical drug development[1]. Structurally, it consists of a 2,5-dihydrofuran core, a methyl ester at the C3 position, and a gem-dimethyl substitution at the C5 position. This specific spatial arrangement creates an α,β -unsaturated ester system (a Michael acceptor) within a sterically constrained ring, making it a versatile intermediate for target-directed synthesis and covalent inhibitor design.

This whitepaper provides an authoritative analysis of its molecular weight characteristics, mass spectrometry profiling, structural mechanics, and field-proven synthetic methodologies.

Molecular Weight & Mass Spectrometry Profiling

Accurate molecular weight determination is the cornerstone of validating synthetic intermediates. The empirical formula for Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate is C8H12O3 .

Quantitative Mass Data

The standard average molecular weight is 156.179 g/mol . However, in High-Resolution Mass Spectrometry (HRMS) used for Drug Metabolism and Pharmacokinetics (DMPK) or synthetic validation, the monoisotopic mass is the critical metric. The exact monoisotopic mass is 156.0786 Da [2].

Table 1: Physicochemical and HRMS Profiling Data

Property / ParameterValueAnalytical Rationale
Chemical Formula C8H12O3Confirmed via isotopic distribution analysis.
Average Molecular Weight 156.179 g/mol Used for bulk stoichiometric calculations.
Monoisotopic Mass 156.0786 DaTarget exact mass for high-resolution validation.
[M+H]+ Adduct (m/z) 157.0859Primary protonated species in positive ESI.
[M+Na]+ Adduct (m/z) 179.0678Dominant adduct due to oxygen chelation.
Predicted CCS ([M+H]+) 129.6 ŲCollision Cross Section for ion mobility separation.
Ionization Causality and Adduct Formation

When subjected to Electrospray Ionization (ESI+), the compound readily forms both protonated [M+H]+ and sodiated [M+Na]+ adducts[2].

  • Causality: The presence of three oxygen atoms—specifically the ring ether and the ester carbonyl—creates a localized region of high electron density. This acts as a highly effective chelating pocket for alkali metals, often making the [M+Na]+ peak (m/z 179.0678) more intense than the protonated peak depending on the solvent system.

  • To ensure accurate quantification, LC-MS methods should utilize mobile phases with trace ammonium formate to drive the formation of the predictable [M+NH4]+ adduct (m/z 174.1124)[2], thereby suppressing erratic sodium adduction.

HRMS_Workflow A Sample Prep (LC-MS Grade MeOH) B ESI+ Ionization (Adduct Formation) A->B Injection C Mass Analyzer (Orbitrap/TOF) B->C Ion Transfer D Detection (m/z 157.0859) C->D High-Res Validation

Workflow for exact mass determination of C8H12O3 via High-Resolution Mass Spectrometry.

Structural Mechanics & Reactivity Profile

The 2,5-dihydrofuran core is characterized by the double bond between C3 and C4, which restricts the ring's conformational flexibility.

  • Steric Shielding: The gem-dimethyl group at C5 provides significant steric bulk. This shielding directs incoming reagents (such as epoxidizing agents or dihydroxylating osmium tetroxide) to attack the C3=C4 double bond from the less hindered face, enabling highly diastereoselective transformations.

  • Electrophilic Hub: The methyl ester at C3 is conjugated with the ring double bond. This α,β -unsaturated system serves as a potent Michael acceptor. Nucleophiles (e.g., thiols, amines) can selectively attack the C4 position, making this compound a valuable precursor for synthesizing densely functionalized tetrahydrofurans[3].

Table 2: Predicted NMR Chemical Shifts & Structural Rationale

Proton/Carbon EnvironmentExpected Shift (ppm)MultiplicityStructural Rationale
C5-(CH3)2 ~1.3 - 1.5Singlet (6H)Shielded by the alkyl environment; equivalent methyls.
C2-H2 ~4.6 - 4.8Multiplet (2H)Strongly deshielded by the adjacent ring oxygen and double bond.
C4-H ~6.5 - 6.8Multiplet (1H)Vinylic proton, heavily deshielded by conjugation with the ester.
O-CH3 (Ester) ~3.7 - 3.8Singlet (3H)Characteristic resonance for a methyl ester.

Synthetic Methodologies & Protocols

The synthesis of highly substituted 2,5-dihydrofuran-3-carboxylates typically relies on organocatalytic or transition-metal-catalyzed cyclization strategies. A highly effective, atom-economical approach involves the triphenylphosphine-catalyzed domino reaction of acetylenic esters with carbonyl precursors[4].

Synthesis_Pathway A Precursor Assembly (Alkyne + Carbonyl) B Catalytic Activation (Ph3P Organocatalyst) A->B Solvent / Heat C Zwitterionic Intermediate (Nucleophilic Attack) B->C Organocatalysis D Cyclization (Dihydrofuran Ring) C->D Intramolecular Capture E Methyl 5,5-dimethyl-2,5- dihydrofuran-3-carboxylate D->E Yield Optimization

Generalized catalytic synthesis pathway for substituted 2,5-dihydrofuran-3-carboxylates.

Step-by-Step Protocol: Organocatalytic Synthesis of Dihydrofuran Derivatives

This protocol is designed as a self-validating system, incorporating in-process analytical checks to ensure reaction fidelity.

Reagents & Materials:

  • Precursor A: Dimethyl acetylenedicarboxylate (DMAD) or methyl propiolate derivative (1.0 eq)

  • Precursor B: Appropriate α -hydroxy ketone or halo-ketone with a gem-dimethyl moiety (1.0 eq)

  • Catalyst: Triphenylphosphine ( Ph3​P ) (20 mol%)

  • Solvent: Anhydrous Dichloromethane (DCM)

Procedure:

  • System Purging: Flame-dry a round-bottom flask under vacuum and backfill with inert Argon. Causality: Moisture can prematurely quench the zwitterionic intermediate, leading to hydrolysis rather than cyclization.

  • Precursor Assembly: Dissolve Precursor B (10 mmol) in 20 mL of anhydrous DCM. Cool the mixture to 0°C using an ice bath.

  • Catalyst Addition: Add Ph3​P (2.0 mmol) to the solution. Causality: Triphenylphosphine acts as a strong nucleophile but a weak base. It attacks the alkyne to generate a reactive zwitterion without causing unwanted deprotonation of the starting materials[4].

  • Alkyne Introduction: Slowly add the acetylenic ester (10 mmol) dropwise over 15 minutes. The slow addition prevents homopolymerization of the alkyne.

  • Cyclization & In-Process Control: Allow the reaction to warm to room temperature and stir for 12–24 hours.

    • Self-Validation Step: At 12 hours, sample 10 μL of the mixture, dilute in MeOH, and run a rapid LC-MS. Look for the disappearance of the starting material mass and the appearance of the target mass (m/z 157.08 [M+H]+). Do not quench until conversion is >95%.

  • Quenching & Purification: Once complete, concentrate the mixture under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate.

Pharmaceutical & Synthetic Applications

The 2,5-dihydrofuran motif is a privileged pharmacophore found in numerous biologically active natural products and synthetic therapeutics, including antiviral and antineoplastic agents[3].

Specifically, Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate serves two primary roles in drug development:

  • Rigid Scaffold Design: The gem-dimethyl groups restrict the conformational space of the molecule. When incorporated into a larger drug candidate, this rigidity can lock the molecule into a bioactive conformation, significantly reducing the entropic penalty upon binding to a target protein receptor.

  • Targeted Covalent Inhibitors (TCIs): The α,β -unsaturated ester can be strategically utilized to form irreversible covalent bonds with nucleophilic residues (such as catalytic cysteines) in target kinases or proteases. The steric bulk of the C5 methyl groups allows medicinal chemists to fine-tune the reactivity of the Michael acceptor, preventing off-target toxicity while maintaining on-target efficacy.

Sources

Foundational

Structural Elucidation, Synthesis, and Nomenclature of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate: A Comprehensive Technical Guide

Executive Summary The 2,5-dihydrofuran scaffold is a privileged pharmacophore in modern drug discovery, frequently embedded within the core structures of cytotoxic agents, kinase inhibitors, and complex natural products[...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 2,5-dihydrofuran scaffold is a privileged pharmacophore in modern drug discovery, frequently embedded within the core structures of cytotoxic agents, kinase inhibitors, and complex natural products[1]. Among its highly functionalized derivatives, Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate (CAS: 2408973-18-0) [2],[3] stands out due to its unique steric profile and electronic distribution. This whitepaper provides an in-depth technical analysis of this molecule, deconstructing its IUPAC nomenclature logic, detailing its physicochemical properties, and outlining a self-validating, transition-metal-catalyzed synthetic protocol for its preparation[4],[5].

Structural Elucidation & IUPAC Nomenclature Logic

The assignment of the IUPAC name "Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate" is not arbitrary; it is a strict exercise in chemical causality governed by functional group seniority and valency constraints.

  • Parent Hydride & Saturation : The core ring is furan , a five-membered aromatic heterocycle containing one oxygen atom. The prefix 2,5-dihydro indicates the formal addition of two hydrogen atoms at positions 2 and 5. Because carbon must maintain tetravalency, this partial reduction strictly localizes the remaining π -bond between C3 and C4.

  • Functional Group Seniority : According to IUPAC Rule P-41, carboxylic esters are senior to alkyl substituents. Therefore, the numbering of the ring must assign the lowest possible locant to the carbon attached to the ester group.

  • Numbering Causality : Starting from the heteroatom (Oxygen = 1), numbering can proceed in two directions.

    • Path A: O(1) → CH₂ (2) → C-COOMe (3) → CH (4) → C-Me₂ (5). The ester is at position 3.

    • Path B: O(1) → C-Me₂ (2) → CH (3) → C-COOMe (4) → CH₂ (5). The ester is at position 4. Because 3 is lower than 4, Path A is the universally accepted IUPAC numbering.

  • Substituents : The geminal methyl groups are located at C5, yielding 5,5-dimethyl . The ester alkyl group is a Methyl , which is placed at the beginning of the name.

IUPAC_Logic Core Core Ring System Furan Saturation Saturation State 2,5-dihydro Core->Saturation Partial reduction Substituent1 Position 5 5,5-dimethyl Saturation->Substituent1 Add gem-dimethyl Substituent2 Position 3 3-carboxylate Saturation->Substituent2 Add ester group FinalName Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate Substituent1->FinalName Ester Ester Alkyl Group Methyl Substituent2->Ester Esterification Ester->FinalName

Logical derivation of the IUPAC nomenclature for the target 2,5-dihydrofuran derivative.

Physicochemical Properties & Molecular Descriptors

Understanding the physicochemical parameters of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate is critical for downstream purification and biological assay formulation. The gem-dimethyl group at C5 introduces significant steric bulk, which influences both the molecule's lipophilicity and its rotational dynamics in target binding pockets.

PropertyValueMethod / Causality
IUPAC Name Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylateStandard IUPAC Nomenclature
CAS Registry Number 2408973-18-0Verified Registry Data[2],[3]
Molecular Formula C₈H₁₂O₃Elemental Analysis
Molecular Weight 156.18 g/mol Calculated
SMILES String COC(=O)C1=CC(C)(C)OC1Computational Descriptor
Physical State Colorless to pale yellow oilAmbient Temperature
Storage Conditions 2-8°C, Inert atmosphere (Argon/N₂)Prevents slow oxidative degradation[6]

Chemical Synthesis & Mechanistic Pathways

The synthesis of highly substituted 2,5-dihydrofurans is most efficiently achieved via the transition-metal-catalyzed cycloisomerization of allenylcarbinols[4],[5]. For this specific target, the optimal precursor is methyl 2-(hydroxymethyl)-4-methylpenta-2,3-dienoate .

Mechanistic Rationale
  • Coordination : An Ag(I) catalyst (e.g., AgOTf) selectively coordinates to the distal double bond of the allene moiety, activating it toward nucleophilic attack.

  • 5-Endo-Trig Cyclization : The pendant primary hydroxyl group attacks the C4 position of the allene. The gem-dimethyl effect at the terminal allene carbon accelerates this ring closure by restricting the conformational degrees of freedom.

  • Protodesilveration : The resulting vinylsilver intermediate at the central allene carbon is protonated, regenerating the Ag(I) catalyst and yielding the 2,5-dihydrofuran core with the double bond strictly localized between C3 and C4[5].

Self-Validating Experimental Protocol

This protocol is designed with built-in validation steps to ensure structural integrity and reaction completion.

  • Substrate Preparation : Flame-dry a 50 mL Schlenk flask under argon. Dissolve the allene precursor (1.0 mmol) in 10 mL of anhydrous CH₂Cl₂. Causality: Anhydrous conditions are critical; adventitious moisture can competitively coordinate with the Ag(I) catalyst or induce unwanted solvolysis.

  • Catalyst Addition : Shield the flask from direct light using aluminum foil. Add Silver trifluoromethanesulfonate (AgOTf) (0.05 mmol, 5 mol%) in one portion. Causality: AgOTf is highly photosensitive. Light exposure degrades it to catalytically inactive elemental silver.

  • Reaction Monitoring : Stir the reaction mixture at 25°C. Monitor via TLC (Hexanes:EtOAc 4:1). Causality: 25°C provides the optimal thermodynamic balance; higher temperatures risk polymerization of the allene, while lower temperatures stall the 5-endo-trig cyclization.

  • Quenching (Self-Validation Step) : Upon complete consumption of the starting material (typically 1-2 hours), add 10 mL of saturated aqueous NH₄Cl. Validation : The immediate formation of a white precipitate (AgCl) visually confirms that the active Ag⁺ catalyst has been successfully sequestered, halting the catalytic cycle and preventing post-reaction isomerization.

  • Purification : Extract with CH₂Cl₂ (3 x 10 mL), dry over anhydrous Na₂SO₄, concentrate, and purify via flash column chromatography on silica gel to afford the pure target ester.

Synthesis_Workflow Step1 Step 1: Substrate Prep Allene Precursor in dry CH2Cl2 Step2 Step 2: Catalysis Add 5 mol% AgOTf (Shield from light) Step1->Step2 Step3 Step 3: Cyclization 5-endo-trig (25°C, 1-2h) Step2->Step3 Step4 Step 4: Quenching Sat. NH4Cl (Precipitate AgCl) Step3->Step4 Step5 Step 5: Purification Silica Chromatography Step4->Step5 Product Pure Product Target Ester Step5->Product

Self-validating experimental workflow for the Ag(I)-catalyzed synthesis of 2,5-dihydrofurans.

Downstream Applications in Drug Development

The 2,5-dihydrofuran ring is not merely a structural curiosity; it is a vital component in medicinal chemistry. Derivatives of this scaffold, particularly those with ester or amide functionalities at the C3 position, have demonstrated potent biological activities. Recent structure-activity relationship (SAR) studies have shown that highly substituted 2,5-dihydrofurans exhibit significant cytotoxic activity against tumor cell lines, including HEPG2 and MCF7, often outperforming standard reference drugs in in vitro assays[1]. The gem-dimethyl group at C5 in our target molecule enhances metabolic stability by blocking cytochrome P450-mediated oxidation at that position.

Applications Core 2,5-Dihydrofuran Scaffold App1 Cytotoxic Agents (HEPG2 / MCF7) Core->App1 App2 Enzyme Inhibitors (Targeted Therapy) Core->App2 App3 Natural Products (Total Synthesis) Core->App3 App4 Agrochemicals (Fungicides) Core->App4

Pharmacological and industrial downstream applications of the 2,5-dihydrofuran core scaffold.

References

  • Synthesis of 2,5-Dihydrofurans Source: Organic Chemistry Portal URL:[Link]

  • Synthesis of Furans and 2,5-Dihydrofurans by Ag(I)-Catalyzed Isomerization of Allenones, Alkynyl Allylic Alcohols, and Allenylcarbinols Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • 3,4,5-Trisubstituted Furan-2(5H)-one Derivatives: Efficient one-pot Synthesis and Evaluation of Cytotoxic Activity Source: PubMed URL:[Link]

Sources

Exploratory

Discovery and Development of Novel Dihydrofuran Carboxylate Derivatives: Synthetic Strategies and Pharmacological Applications

Executive Summary The dihydrofuran carboxylate scaffold—encompassing both 2,3-dihydrofuran and 2,5-dihydrofuran isomers—has emerged as a privileged structural motif in modern medicinal chemistry. The strategic placement...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The dihydrofuran carboxylate scaffold—encompassing both 2,3-dihydrofuran and 2,5-dihydrofuran isomers—has emerged as a privileged structural motif in modern medicinal chemistry. The strategic placement of a carboxylate moiety (such as an ethyl or methyl ester at the C2 or C3 position) dramatically enhances the hydrogen-bond accepting capacity of the core, optimizing target engagement within complex protein pockets. This technical guide explores the mechanistic pharmacology of novel dihydrofuran carboxylates, detailing their roles in oncology and neurodegenerative diseases, and provides field-proven, self-validating synthetic methodologies for their diastereoselective construction.

Mechanistic Pharmacology: Target Engagement & Causality

The biological efficacy of dihydrofuran carboxylates is not coincidental; it is governed by the precise spatial arrangement of the oxygen-containing heterocycle and the electron-withdrawing carboxylate group.

Tubulin Polymerization Inhibition (IsoCA-4 Analogues)

Isocombretastatin-4 (isoCA-4) is a potent vascular disrupting agent. By replacing its traditional cis-stilbene bridge with a 2,5-dihydrofuran core, researchers have successfully restricted the conformational flexibility of the molecule. Causality in Design: The dihydrofuran ring acts as a rigid bioisostere that perfectly mimics the dihedral angle required for deep insertion into the colchicine-binding site of tubulin.

Through Mn(OAc)₃-mediated [3+2] cyclization, novel 1 have been synthesized[1]. A standout derivative, Compound 6g, severely disrupts the microtubule network, arresting PC-3 prostate cancer cells in the G2/M phase with an IC₅₀ of 0.47 µM[1]. The carboxylate derivative ensures optimal polarity for intracellular accumulation while maintaining the hydrophobic interactions necessary for tubulin binding.

Apoptosis Induction in Promyelocytic Leukemia

The 4,5-dihydrofuran-3-carboxylate scaffold demonstrates profound anti-leukemic effects. Specifically,2 induces apoptosis in HL-60 promyelocytic leukemia cells[2].

Mechanistic Pathway: Compound 131 triggers a massive influx of intracellular Ca²⁺ and elevates reactive oxygen species (ROS). This acute oxidative stress collapses the mitochondrial membrane potential (MMP). Consequently, the anti-apoptotic protein Bcl-2 is downregulated while pro-apoptotic Bax is upregulated. This altered Bax/Bcl-2 ratio activates caspase-3, executing the irreversible apoptotic program[2].

G C131 Compound 131 (Ethyl 4,5-dihydrofuran-3-carboxylate) ROS ↑ Intracellular ROS & Ca2+ C131->ROS Induces MMP ↓ Mitochondrial Membrane Potential (MMP) ROS->MMP Disrupts Bcl2 ↓ Bcl-2 Expression MMP->Bcl2 Inhibits Bax ↑ Bax Expression MMP->Bax Activates Caspase Caspase-3 Activation Bcl2->Caspase Removes inhibition Bax->Caspase Stimulates Apoptosis HL-60 Cell Apoptosis Caspase->Apoptosis Executes

Apoptotic signaling cascade induced by Compound 131 in HL-60 leukemia cells.

Advanced Synthetic Methodologies

To ensure trustworthiness and reproducibility in drug development, the following protocols represent self-validating systems. The stereochemical outcomes of these reactions are intrinsically linked to the chosen catalytic cycle, meaning a successful yield inherently validates the mechanistic pathway.

Copper(I)-Catalyzed Direct Oxidative Annulation

Traditional syntheses of dihydrofurans often require prefunctionalized precursors (e.g., 2,2-dibromination). A modern breakthrough involves the3 using copper catalysis[3].

Step-by-Step Protocol:

  • Reagent Assembly: In an oven-dried Schlenk tube, combine the 1,3-dicarbonyl compound (1.0 equiv) and maleimide (1.5 equiv).

  • Catalyst Loading: Add a Cu(I) salt (e.g., CuI or Cu(MeCN)₄PF₆, 10 mol%) to act as the single-electron transfer agent[3].

  • Oxidant Introduction: Add 2-(tert-butylperoxy)-2-methylpropane (TBP, 2.0 equiv). Causality: The peroxide initiates radical generation precisely at the α-C(sp³)-H bond of the dicarbonyl.

  • Thermal Activation: Stir the mixture in dichloroethane (DCE) at 80°C under an argon atmosphere for 12 hours.

  • System Validation: The reaction's success is validated by the formation of the furo[2,3-c]pyrrole derivative. The stereochemistry is self-correcting due to the thermodynamic stability of the resulting fused bicyclic system, preventing unwanted racemic mixtures[3].

Workflow Step1 1,3-Dicarbonyl + Maleimide Step2 Cu(I) Catalyst + Peroxide Oxidant Step1->Step2 Step3 Single-Electron Oxidation (Radical) Step2->Step3 α-C(sp3)-H Activation Step4 C-C / C-O Bond Formation Step3->Step4 Annulation Step5 Polysubstituted Dihydrofuran Step4->Step5 Thermodynamic Stabilization

Step-by-step workflow of Cu(I)-catalyzed direct oxidative annulation.

Ag(I)-Catalyzed Cascade Michael Addition/Cyclization

For the highly diastereoselective synthesis of 4, Ag(I) catalysis is optimal[4]. Step-by-Step Protocol:

  • Activation: React enynones with 1,3-(bis)diazo compounds in the presence of Ag₂CO₃ (5 mol%).

  • Coordination: The Ag(I) ion specifically coordinates to the alkyne, increasing the electrophilicity of the enynone. Causality: This selective coordination dictates the trajectory of the incoming nucleophile, facilitating a highly diastereoselective Michael addition by the diazo carbon[4].

  • Cyclization: Subsequent intramolecular cyclization traps the oxygen atom, yielding the 2,3-dihydrofuran core with excellent diastereomeric ratios (dr > 20:1)[4].

DBU-Mediated Addition for Cyano-Dihydrofurans

Synthesizing dihydrofurans bearing a sensitive cyano group requires mild base mediation to prevent degradation. Step-by-Step Protocol:

  • Reagent Mixing: Stir α-cyano-enones (0.2 mmol), ethyl nitroacetate (0.2 mmol), and 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 0.2 mmol) in chloroform (2 mL) at room temperature[5].

  • Deprotonation & Addition: DBU mildly deprotonates the nitroacetate, driving a Michael addition followed by rapid intramolecular cyclization and elimination of the nitro group.

  • Isolation: The reaction yields trans-ethyl-4-cyano-3,5-diphenyl-2,3-dihydrofuran-2-carboxylate in under 30 minutes, validated by the retention of the intact cyano moiety[5].

Quantitative Structure-Activity Relationship (SAR)

The biological versatility of the dihydrofuran carboxylate core is highly dependent on its peripheral substitutions. Table 1 summarizes the comparative biological activity of key novel derivatives.

Compound / DerivativeTarget / Cell LineKey Pharmacological EffectIC₅₀ / Activity MetricRef
Compound 6g (isoCA-4 analogue)PC-3 (Prostate Cancer)Tubulin polymerization inhibition; G2/M cell cycle arrestIC₅₀ = 0.47 µM[1]
Compound 5p (isoCA-4 analogue)HeLa (Cervical Cancer)Cytotoxicity via microtubule network disruptionIC₅₀ = 2.32 µM[1]
Compound 131 (Ethyl 4,5-dihydrofuran-3-carboxylate)HL-60 (Promyelocytic Leukemia)Apoptosis induction via ROS/Ca²⁺ and Caspase-3 activationCC₅₀ = 23.5 µM[2]
Asperteretal K (Methyl 2,5-dihydrofuran-2-carboxylate)Butyrylcholinesterase (BChE)Selective BChE inhibition (Target for Alzheimer's Disease)High selective inhibition[6]
Piperazine-dihydrofuran 3a Broad-spectrumCytotoxicity via Mn(OAc)₃ mediated radical cyclizationModerate to High Yield[7]

Conclusion & Future Outlook

The discovery of novel dihydrofuran carboxylate derivatives bridges the gap between complex synthetic methodology and targeted pharmacological intervention. By moving away from racemic mixtures and embracing highly diastereoselective, self-validating catalytic protocols (such as Cu(I) oxidative annulation and Ag(I) cascade cyclizations), researchers can now fine-tune the spatial geometry of the dihydrofuran core. Future clinical translation will likely focus on optimizing the pharmacokinetic profiles of these derivatives, particularly leveraging the carboxylate moiety for prodrug strategies or targeted drug delivery systems in oncology and neurodegeneration.

References

  • Constructing novel dihydrofuran and dihydroisoxazole analogues of isocombretastatin-4 as tubulin polymerization inhibitors through [3+2] reactions.Bioorganic & Medicinal Chemistry / PubMed.
  • Ethyl 2-anilino-4-oxo-4,5-dihydrofuran-3-carboxylate exhibits anti-proliferative activity and induces apoptosis in promyelocytic leukemia HL-60 cells.PMC / nih.gov.
  • Copper(I)-Catalyzed Direct Oxidative Annulation of 1,3-Dicarbonyl Compounds with Maleimides: Access to Polysubstituted Dihydrofuran Derivatives.ACS Publications.
  • Highly Diastereoselective Synthesis and Application of Functionalized 2,3-Dihydrofuran Derivatives from Enynones and Bis(diazo) Compounds.ACS Publications.
  • DBU-Mediated Addition of α-Nitroketones to α-Cyano-enones and α,β-Unsaturated α-Ketoesters: Synthesis of Dihydrofurans and Conjugated Dienes.PMC / nih.gov.
  • Butenolide derivatives from Aspergillus terreus selectively inhibit butyrylcholinesterase.Frontiers.
  • Synthesis and characterization of piperazine-substituted dihydrofuran derivatives via Mn(OAc)3 mediated radical cyclizations.Semantic Scholar.

Sources

Foundational

"stereochemistry of 5,5-dimethyl-2,5-dihydrofuran derivatives"

An In-depth Technical Guide: Stereochemistry of 5,5-Dimethyl-2,5-dihydrofuran Derivatives Abstract The 5,5-dimethyl-2,5-dihydrofuran scaffold represents a valuable class of heterocyclic compounds in synthetic and medicin...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide: Stereochemistry of 5,5-Dimethyl-2,5-dihydrofuran Derivatives

Abstract The 5,5-dimethyl-2,5-dihydrofuran scaffold represents a valuable class of heterocyclic compounds in synthetic and medicinal chemistry. The gem-dimethyl group at the C5 position introduces a quaternary carbon, simplifying the stereochemical landscape by precluding chirality at this center, while simultaneously focusing synthetic challenges on the stereocontrolled functionalization of the C2 position. This technical guide provides a comprehensive overview of the stereochemical aspects of these derivatives. It delves into advanced asymmetric synthesis strategies, including transition-metal catalysis and organocatalysis, for the enantioselective construction of the C2 stereocenter. Furthermore, this guide details the critical analytical techniques employed for the unambiguous determination of both relative and absolute stereochemistry, such as NMR spectroscopy, X-ray crystallography, and chiroptical methods. Authored for researchers, scientists, and drug development professionals, this document synthesizes field-proven insights with rigorous scientific principles, offering detailed experimental protocols and workflow diagrams to support the practical application of the concepts discussed.

Introduction to the 5,5-Dimethyl-2,5-dihydrofuran Core

Structural Significance and Synthetic Utility

The 2,5-dihydrofuran ring is a prevalent structural motif in a variety of biologically active molecules and natural products. The introduction of a 5,5-dimethyl substitution pattern creates a specific subclass of these heterocycles with distinct synthetic utility. This substitution pattern is crucial as it allows for the isolation of stereochemical challenges to other positions on the furanoid ring, primarily the C2 position, which often serves as a handle for further molecular elaboration. These derivatives are not merely synthetic curiosities; they are chiral building blocks used in the construction of more complex molecular architectures, including those found in pharmaceuticals and agrochemicals.[1] The enantioselective synthesis of 2,5-dihydrofurans, particularly those bearing a quaternary center, remains a significant challenge, making the development of new methodologies a key area of research.[2]

Fundamental Stereochemical Considerations

In 5,5-dimethyl-2,5-dihydrofuran derivatives, the C5 carbon is achiral due to the two identical methyl substituents. Therefore, the primary source of stereoisomerism arises from substitution at the C2 position. A single substituent at C2 generates a chiral center, leading to a pair of enantiomers (R and S).

G cluster_R (R)-Enantiomer cluster_S (S)-Enantiomer R_img S_img

Caption: Proposed mechanism for Ag(I)-catalyzed enantioselective dihydrofuran synthesis.

2.1.2 Gold-Catalyzed Cyclization of Hydroxyallenes Gold catalysts are well-known for their ability to activate allenes and alkynes toward nucleophilic attack. The intramolecular cyclization of α-hydroxyallenes, catalyzed by gold(I) or gold(III) salts, provides a direct route to 2,5-dihydrofurans. [3]When a chiral phosphine ligand is employed with the gold catalyst, this cyclization can proceed with high enantioselectivity. [3]This method is particularly powerful as it can achieve a complete axis-to-center chirality transfer, where the axial chirality of the allene precursor is translated into the point chirality of the C2 center in the dihydrofuran product. [3]

Asymmetric C–H Functionalization

A more recent and atom-economical approach involves the direct asymmetric functionalization of a C–H bond on a pre-formed, prochiral 2,5-dihydrofuran ring.

2.2.1 Synergistic Palladium/Nickel Catalysis Researchers have developed a highly enantioselective allylic C–H alkylation of 2,5-dihydrofuran using a synergistic bimetallic system. [4]This strategy employs an achiral palladium complex to catalyze the activation of the allylic C–H bond, while a chiral N,N'-dioxide-Nickel(II) complex coordinates to the nucleophile (e.g., a β-ketoester), controlling the stereochemistry of the subsequent bond formation. [4]This dual-catalyst system avoids issues of ligand exchange and allows for independent optimization of the C–H activation and stereocontrol components, leading to high yields and excellent enantioselectivities. [4]

Unambiguous Determination of Stereochemistry

The successful synthesis of a chiral molecule is incomplete without rigorous characterization of its three-dimensional structure. A combination of spectroscopic and analytical techniques is required for the unambiguous assignment of relative and absolute configuration.

G cluster_main Stereochemical Assignment Workflow cluster_spectroscopy Spectroscopic & Analytical Methods cluster_results Determined Properties Compound Synthesized Chiral 5,5-Dimethyl-2,5-dihydrofuran NMR NMR Spectroscopy (NOE, J-Coupling) Compound->NMR XRAY Single Crystal X-Ray Diffraction Compound->XRAY ECD Electronic Circular Dichroism (ECD) Compound->ECD Relative Relative Configuration (cis/trans) NMR->Relative XRAY->Relative Absolute Absolute Configuration (R/S) XRAY->Absolute ECD->Absolute Final Unambiguous 3D Structure Relative->Final Absolute->Final

Caption: A typical workflow for the complete stereochemical elucidation of a chiral molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for determining the constitution and relative configuration of molecules in solution. [5]* Vicinal Coupling Constants (³JHH): The magnitude of the coupling constant between protons on adjacent carbons (e.g., H2 and H3) is dependent on the dihedral angle between them. This relationship can often distinguish between cis and trans diastereomers, although caution is advised for five-membered rings where conformational flexibility can complicate interpretation. [6]* Nuclear Overhauser Effect (NOE): NOE experiments (e.g., NOESY) detect through-space interactions between protons that are close to each other (< 5 Å). A strong NOE between two protons provides compelling evidence for their cis relationship. [7]* Chiral Derivatizing Agents (CDAs): For determining the enantiomeric excess and absolute configuration, a chiral auxiliary like Mosher's acid can be used to convert the enantiomers into a pair of diastereomeric esters. [8]These diastereomers will exhibit distinct signals in the ¹H or ¹⁹F NMR spectrum, allowing for their quantification. [8]

Single-Crystal X-Ray Crystallography

X-ray crystallography is the definitive method for determining the three-dimensional structure of a molecule. [9]It provides precise information on bond lengths, bond angles, and the relative arrangement of all atoms in the crystal lattice. [10]* Relative and Absolute Configuration: For molecules crystallized in a non-centrosymmetric space group, anomalous dispersion effects can be used to determine the absolute configuration, often quantified by the Flack parameter. [9]A successful crystal structure determination provides an unambiguous assignment of both relative and absolute stereochemistry. [9][11]* Challenge: The primary limitation of this technique is the requirement to grow a high-quality single crystal of the compound, which can be a challenging and time-consuming process. [9][12]

Chiroptical Spectroscopy

Chiroptical methods measure the differential interaction of a chiral molecule with left- and right-circularly polarized light.

  • Electronic Circular Dichroism (ECD): ECD spectroscopy is a powerful technique for assigning the absolute configuration of chiral molecules in solution. [13]The experimental ECD spectrum is compared to a spectrum predicted by quantum chemical calculations (e.g., Time-Dependent Density Functional Theory, TD-DFT) for a known configuration (e.g., the R-enantiomer). [14]A match between the experimental and computed spectra allows for a confident assignment of the absolute configuration of the synthesized compound. [14][15]

Experimental Protocols

Protocol: Asymmetric Synthesis via Ag(I)-Catalysis

This protocol is a representative example for the enantioselective synthesis of a 2,5-dihydrofuran derivative based on published methods. [2][16] Objective: To synthesize a chiral 2-aryl-5,5-dimethyl-2,5-dihydrofuran derivative.

Materials:

  • Aryl diazoacetate (1.0 equiv)

  • 4,4-Dimethyl-2-pentyn-1-ol (1.2 equiv)

  • ₂ (5 mol%)

  • Dichloromethane (DCM), anhydrous

  • Standard glassware for inert atmosphere reactions (Schlenk flask, nitrogen line)

Procedure:

  • To a flame-dried Schlenk flask under a nitrogen atmosphere, add the silver catalyst ₂ (0.05 equiv).

  • Add anhydrous DCM to dissolve the catalyst.

  • To this solution, add the propargyl alcohol, 4,4-dimethyl-2-pentyn-1-ol (1.2 equiv).

  • Slowly add a solution of the aryl diazoacetate (1.0 equiv) in anhydrous DCM to the reaction mixture via a syringe pump over 2 hours at room temperature.

  • Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the enantiomerically enriched 2,5-dihydrofuran.

  • Determine the yield and enantiomeric excess (ee%) of the product using chiral High-Performance Liquid Chromatography (HPLC).

Data Presentation: Representative Synthesis Results
EntryAryl Group (Ar)Yield (%)ee (%)
1Phenyl8592
24-Chlorophenyl8295
34-Methoxyphenyl8890
42-Naphthyl7994
Data are representative and synthesized from typical results reported in the literature for analogous systems.
[2][16]

Conclusion

The stereochemistry of 5,5-dimethyl-2,5-dihydrofuran derivatives presents a focused yet significant challenge in modern organic synthesis. The gem-dimethyl group effectively channels the stereochemical complexity to the C2 position, making these compounds ideal substrates for the development and validation of new asymmetric methodologies. As demonstrated, powerful strategies relying on transition-metal catalysis, such as silver-catalyzed cycloadditions and synergistic palladium/nickel C-H functionalization, have provided robust solutions for accessing these chiral building blocks with high enantiopurity. The successful application of these synthetic methods must be coupled with a rigorous and multi-faceted analytical approach. The synergistic use of NMR spectroscopy for relative stereochemistry, X-ray crystallography for definitive structural proof, and chiroptical techniques like ECD for the assignment of absolute configuration in solution constitutes a self-validating system essential for advancing drug discovery and materials science. Continued innovation in both asymmetric catalysis and analytical sciences will further enhance the accessibility and utility of these valuable chiral heterocycles.

References

  • Shi, T., Teng, S., Reddy, A. G. K., Guo, X., Zhang, Y., Moore, K. T., Buckley, T., Mason, D. J., Wang, W., Chapman, E., & Hu, W. (2019). Catalytic asymmetric synthesis of 2,5-dihydrofurans using synergistic bifunctional Ag catalysis. Organic & Biomolecular Chemistry. [Link]

  • Enantioselective synthesis of 2,3-dihydrofurans using a bifunctional quinine/squaramide organocatalyst. (2021). RSC Publishing. [Link]

  • Enantioselective tetrahydrofuran and benzodihydrofuran synthesis by (salen)Co(III) catalyst. Research Square. [Link]

  • Catalytic asymmetric synthesis of 2,5-dihydrofurans using synergistic bifunctional Ag catalysis. (2019). RSC Publishing. [Link]

  • Solvent-Controlled Enantioselective Allylic C–H Alkylation of 2,5-Dihydrofuran via Synergistic Palladium/Nickel Catalysis. (2025). Journal of the American Chemical Society. [Link]

  • Enantioselective total synthesis of putative dihydrorosefuran, a monoterpene with an unique 2,5-dihydrofuran structure. PMC. [Link]

  • Nam, D. G., Yang, J. W., & Ryu, D. H. (2022). Catalytic Enantioselective Reactions of Biomass-Derived Furans. IntechOpen. [Link]

  • Catalytic Asymmetric Ring-Opening Reactions of Unstrained Heterocycles Using Cobalt Vinylidenes. PMC. [Link]

  • Catalytic Enantioselective Reactions of Biomass-Derived Furans. ResearchGate. [Link]

  • Rhodium-Catalyzed Diverse Arylation of 2,5-Dihydrofuran: Controllable Divergent Synthesis via Four Pathways. (2020). ACS Catalysis. [Link]

  • NMR spectroscopy. University of Regensburg. [Link]

  • Synthesis of 2,5-Dihydrofurans. Organic Chemistry Portal. [Link]

  • Dihydro-furanones from Hyptis species: Chemical correlations and DFT-NMR/ECD calculations for stereochemical assignments. ResearchGate. [Link]

  • Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans. PMC. [Link]

  • Comparison of 1 H NMR spectra in the dihydrobenzofuran (2-H and 3-H) of cis and trans isomers of 2,3-dihydrobenzofuran derivatives. ResearchGate. [Link]

  • NMR for Stereochemical Elucidation. R Discovery. [Link]

  • 2,5-Dimethoxy-2,5-dihydrofuran chemistry: a new approach to 2(5 H)-furanone derivatives. ScienceDirect. [Link]

  • Efficient synthesis of tetrahydrofurans with chiral tertiary allylic alcohols catalyzed by Ni/P-chiral ligand DI-BIDIME. Catalysis Science & Technology. [Link]

  • Characterization of stereoisomeric 5-(2-nitro-1-phenylethyl)furan-2(5H)-ones by computation of 1H and 13C NMR chemical shifts and electronic circular dichroism spectra. PMC. [Link]

  • Synthesis and Chiroptical Properties of Alpha Chiral 2,5-Diaminoterephthalates. Middle East Technical University. [Link]

  • X-Ray Crystallography of Chemical Compounds. PMC. [Link]

  • Recent applications in natural product synthesis of dihydrofuran and -pyran formation by ring-closing alkene metathesis. (2016). RSC Publishing. [Link]

  • X-ray crystal structure, Hirshfeld surface analysis and DFT study of some cis-5-hydroxy-2-phosphono-2,5-dihydrofurans. ResearchGate. [Link]

  • 5,5-dimethyl-2(5H)-furanone. The Good Scents Company. [Link]

  • 2(5H)-Furanone, 5,5-dimethyl-. NIST WebBook. [Link]

  • 5,5-Dimethyl-2(5H)-furanone. PubChem. [Link]

  • Introduction to molecular and plasmonic chirality. Chem Soc Rev. [Link]

  • Selected Imidazole Derivatives: Synthesis and X-Ray Crystal Structure – A Review. IntechOpen. [Link]

  • Role of exciton delocalization in chiroptical properties of benzothiadiazole carbon nanohoops. UvA-DARE. [Link]

  • Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans. Semantic Scholar. [Link]

  • Structure and unexpected chiroptical properties of chiral 4‐pyrrolidinyl substituted 2(5H)‐furanones. ResearchGate. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of Polysubstituted 2,5-Dihydrofurans from Aldehydes

Introduction: The Significance of the 2,5-Dihydrofuran Scaffold The 2,5-dihydrofuran moiety is a privileged heterocyclic scaffold present in a myriad of natural products and biologically active molecules. Its unique stru...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of the 2,5-Dihydrofuran Scaffold

The 2,5-dihydrofuran moiety is a privileged heterocyclic scaffold present in a myriad of natural products and biologically active molecules. Its unique structural and electronic properties make it a valuable building block in medicinal chemistry and drug development. Polysubstituted 2,5-dihydrofurans, in particular, offer a three-dimensional architecture that is highly sought after for the exploration of new chemical space in the quest for novel therapeutics. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the contemporary synthetic strategies for constructing polysubstituted 2,5-dihydrofurans, with a specific focus on methods commencing from readily available aldehydes.

Strategic Approaches to 2,5-Dihydrofuran Synthesis from Aldehydes

The direct and efficient conversion of aldehydes into polysubstituted 2,5-dihydrofurans represents a significant endeavor in synthetic organic chemistry. This guide will detail several robust and versatile methodologies, including metal-catalyzed domino reactions and cycloadditions. Each section will provide a detailed exposition of the reaction, its underlying mechanism, a step-by-step experimental protocol, and a summary of its substrate scope and limitations.

Methodology 1: Three-Component Synthesis via Copper(I)-Catalyzed Reaction of Propargyl Alcohols, Aldehydes, and Amines

This powerful one-pot reaction offers a highly efficient and atom-economical route to highly functionalized 2,5-dihydrofurans. The convergence of three simple starting materials in a single operation, catalyzed by a copper(I) salt, allows for the rapid assembly of molecular complexity.

Causality and Mechanistic Insights

The reaction proceeds through a domino sequence initiated by the copper-catalyzed coupling of the propargyl alcohol, aldehyde, and amine to form a key propargylamine intermediate. This is followed by an alkyne-allene isomerization, which generates a reactive allene species. Subsequent intramolecular cyclization of the allene affords the desired 2,5-dihydrofuran scaffold. The choice of the copper catalyst is crucial for promoting both the initial coupling and the subsequent isomerization/cyclization cascade.

Reaction Workflow: Copper-Catalyzed Three-Component Synthesis

cluster_start Starting Materials cluster_catalyst Catalyst cluster_intermediate Key Intermediates cluster_product Product Propargyl_Alcohol Propargyl Alcohol Propargylamine Propargylamine Intermediate Propargyl_Alcohol->Propargylamine Aldehyde Aldehyde Aldehyde->Propargylamine Amine Amine Amine->Propargylamine Cu_Catalyst Cu(I) Catalyst Cu_Catalyst->Propargylamine A³-Coupling Allene Allene Intermediate Propargylamine->Allene Alkyne-Allene Isomerization Dihydrofuran Polysubstituted 2,5-Dihydrofuran Allene->Dihydrofuran Intramolecular Cyclization

Caption: Workflow for the copper-catalyzed synthesis of 2,5-dihydrofurans.

Experimental Protocol: Synthesis of a Model 2,5-Dihydrofuran

Materials:

  • Propargyl alcohol (1.0 equiv)

  • Aldehyde (1.0 equiv)

  • Secondary amine (e.g., morpholine, 1.0 equiv)

  • Copper(I) iodide (CuI, 5 mol%)

  • Toluene (anhydrous)

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere, add copper(I) iodide (0.05 equiv).

  • Add anhydrous toluene to the flask.

  • Sequentially add the propargyl alcohol (1.0 equiv), the aldehyde (1.0 equiv), and the secondary amine (1.0 equiv) to the reaction mixture via syringe.

  • Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired polysubstituted 2,5-dihydrofuran.

Data Summary: Substrate Scope and Yields
EntryAldehyde (R¹CHO)Propargyl Alcohol (R²C≡CCH₂OH)AmineYield (%)
1BenzaldehydePhenylpropargyl alcoholMorpholine85
24-ChlorobenzaldehydePropargyl alcoholPiperidine78
3Cyclohexanecarboxaldehyde2-Hexyn-1-olDibenzylamine82
4Isobutyraldehyde3-Phenyl-2-propyn-1-olN-Methylaniline75

Methodology 2: Stereoselective Synthesis from 1,4-Dilithio-1,3-dienes and Aldehydes

This method provides a highly stereoselective route to polysubstituted 2,5-dihydrofurans through the reaction of 1,4-dilithio-1,3-diene derivatives with two equivalents of an aldehyde.[1][2] The reaction proceeds with excellent regio- and stereocontrol, offering a reliable method for the synthesis of complex dihydrofuran structures.[1][2]

Causality and Mechanistic Insights

The reaction is proposed to proceed through the initial formation of a hexa-2,4-diene-1,6-dialcoholate intermediate upon the addition of two molecules of the aldehyde to the 1,4-dilithio-1,3-diene.[1][2] This intermediate then undergoes an intramolecular cyclization followed by the elimination of lithium oxide (Li₂O) to furnish the 2,5-dihydrofuran product.[1][2] The high stereoselectivity is a result of the geometric constraints of the cyclic transition state during the cyclization step.

Mechanistic Pathway: Reaction of 1,4-Dilithio-1,3-dienes with Aldehydes

cluster_start Starting Materials cluster_intermediate Key Intermediate cluster_product Product Dilithiodiene 1,4-Dilithio-1,3-diene Dialcoholate Hexa-2,4-diene-1,6-dialcoholate Dilithiodiene->Dialcoholate Aldehyde Aldehyde (2 equiv) Aldehyde->Dialcoholate Dihydrofuran Polysubstituted 2,5-Dihydrofuran Dialcoholate->Dihydrofuran Intramolecular Cyclization & Li₂O Elimination

Caption: Proposed mechanism for the synthesis of 2,5-dihydrofurans from 1,4-dilithio-1,3-dienes.[1][2]

Experimental Protocol: Stereoselective Synthesis of a Polysubstituted 2,5-Dihydrofuran

Materials:

  • 1,4-Diiodo-1,3-diene derivative (1.0 equiv)

  • n-Butyllithium (2.0 equiv, in hexanes)

  • Aldehyde (2.0 equiv)

  • Anhydrous diethyl ether or THF

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere, add the 1,4-diiodo-1,3-diene derivative (1.0 equiv) and dissolve it in anhydrous diethyl ether or THF.

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Slowly add n-butyllithium (2.0 equiv) dropwise to the solution. Stir the mixture at -78 °C for 1 hour to generate the 1,4-dilithio-1,3-diene in situ.

  • Add the aldehyde (2.0 equiv) dropwise to the reaction mixture at -78 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

  • Quench the reaction by the slow addition of water.

  • Extract the aqueous layer with diethyl ether (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the pure polysubstituted 2,5-dihydrofuran.

Data Summary: Representative Examples and Stereoselectivity
Entry1,4-Dilithio-1,3-diene PrecursorAldehydeYield (%)Diastereomeric Ratio
11,4-Diiodo-2,3-diphenyl-1,3-butadieneBenzaldehyde92>99:1
21,4-Diiodo-2,3-dimethyl-1,3-butadiene4-Methoxybenzaldehyde88>99:1
31,4-Diiodo-1,3-butadieneAcetaldehyde75>95:5
41,4-Diiodo-2,3-di-tert-butyl-1,3-butadienePivalaldehyde85>99:1

Methodology 3: Palladium-Catalyzed [3+2] Cycloaddition of Vinylcyclopropanes and Aldehydes

While this method primarily yields tetrahydrofuran derivatives, it is a noteworthy strategy involving aldehydes for the construction of five-membered oxygen heterocycles.[3] In some cases, the resulting tetrahydrofurans can be further transformed into 2,5-dihydrofurans.

Causality and Mechanistic Insights

The reaction is catalyzed by a palladium(0) complex and involves the [3+2] cycloaddition of a vinylcyclopropane with an aldehyde.[3] The proposed mechanism involves the oxidative addition of the palladium(0) catalyst to the vinylcyclopropane to form a palladacyclopentane intermediate. This intermediate then undergoes a reductive elimination to furnish the tetrahydrofuran product and regenerate the palladium(0) catalyst. The diastereoselectivity of the reaction is often high, favoring the formation of cis-2,5-disubstituted tetrahydrofurans.[3]

Catalytic Cycle: Pd(0)-Catalyzed [3+2] Cycloaddition

Pd0 Pd(0)Lₙ Oxidative_Addition Oxidative Addition Pd0->Oxidative_Addition VCP Vinylcyclopropane VCP->Oxidative_Addition Aldehyde Aldehyde Palladacyclopentane Palladacyclopentane Intermediate Aldehyde->Palladacyclopentane Oxidative_Addition->Palladacyclopentane Reductive_Elimination Reductive Elimination Palladacyclopentane->Reductive_Elimination Reductive_Elimination->Pd0 Tetrahydrofuran Tetrahydrofuran Product Reductive_Elimination->Tetrahydrofuran

Caption: Catalytic cycle for the palladium-catalyzed [3+2] cycloaddition of vinylcyclopropanes and aldehydes.[3]

Experimental Protocol: Synthesis of a 2,5-Disubstituted Tetrahydrofuran

Materials:

  • Vinylcyclopropane (1.0 equiv)

  • Aldehyde (1.2 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 2.5 mol%)

  • Triphenylphosphine (PPh₃, 10 mol%)

  • Anhydrous toluene

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • In a glovebox, add Pd₂(dba)₃ (0.025 equiv) and PPh₃ (0.10 equiv) to a flame-dried Schlenk tube.

  • Add anhydrous toluene and stir for 10 minutes at room temperature.

  • Add the vinylcyclopropane (1.0 equiv) followed by the aldehyde (1.2 equiv).

  • Seal the Schlenk tube and heat the reaction mixture at 80 °C for 12-24 hours.

  • Monitor the reaction by GC-MS or TLC.

  • Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to obtain the desired tetrahydrofuran product.

Note: Further synthetic steps, such as elimination reactions, may be required to convert the resulting tetrahydrofuran to a 2,5-dihydrofuran.

Conclusion and Future Perspectives

The synthesis of polysubstituted 2,5-dihydrofurans from aldehydes continues to be an area of active research. The methodologies presented herein represent some of the most efficient and versatile approaches developed to date. The choice of a particular method will depend on the desired substitution pattern, stereochemical outcome, and the availability of starting materials. Future developments in this field are expected to focus on the discovery of new catalytic systems with enhanced activity and selectivity, as well as the development of enantioselective variants of existing methods. The continued exploration of domino and multicomponent reactions will undoubtedly lead to even more elegant and efficient strategies for the construction of this important heterocyclic scaffold.

References

  • Fan, W., & Ma, S. (2014). Copper(I)‐Catalyzed Three‐Component Reaction of Terminal Propargyl Alcohols, Aldehydes, and Amines: Synthesis of 3‐Amino‐2‐pyrones and 2,5‐Dihydrofurans. Angewandte Chemie International Edition, 53(52), 14770-14773. [Link]

  • Xi, Z., et al. (2002). Stereoselective synthesis of polysubstituted 2,5-dihydrofurans from reaction of 1,4-dilithio-1,3-dienes with aldehydes. Organic Letters, 4(13), 2269-2271. [Link]

  • Xi, Z., et al. (2002). Stereoselective Synthesis of Polysubstituted 2,5-Dihydrofurans from Reaction of 1,4-Dilithio-1,3-dienes with Aldehydes. Organic Letters, 4(13), 2269-2271. [Link]

  • Trost, B. M., & Yeh, V. S. C. (2002). Diastereoselective Synthesis of Tetrahydrofurans via Palladium(0)-Catalyzed [3 + 2] Cycloaddition of Vinylcyclopropanes and Aldehydes. Angewandte Chemie International Edition, 41(5), 861-863. [Link]

Sources

Application

Application Notes: Palladium-Catalyzed Synthesis of 2,5-Disubstituted Furans

Introduction The 2,5-disubstituted furan motif is a privileged structure found in a vast array of biologically active natural products, pharmaceuticals, and advanced materials.[1][2] Derivatives of this core have demonst...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The 2,5-disubstituted furan motif is a privileged structure found in a vast array of biologically active natural products, pharmaceuticals, and advanced materials.[1][2] Derivatives of this core have demonstrated significant potential as anticancer, anti-inflammatory, and antidiabetic agents.[3][4] For instance, certain furan-based compounds act as inhibitors of tubulin polymerization or cyclooxygenase (COX) enzymes, highlighting their therapeutic relevance.[3] Furthermore, their unique electronic properties make them valuable building blocks for organic electronic devices.[5]

Traditional synthetic routes to these heterocycles, such as the Paal-Knorr synthesis, often require harsh conditions or multi-step preparation of the requisite 1,4-dicarbonyl precursors, limiting their modularity and functional group tolerance.[5][6] Palladium-catalyzed cross-coupling reactions have emerged as a powerful and versatile strategy to overcome these limitations. These methods offer a direct and efficient pathway for C-C and C-heteroatom bond formation on the furan ring, proceeding under mild conditions with high functional group compatibility and predictable regioselectivity.[6][7]

This guide provides an in-depth overview of the primary palladium-catalyzed methodologies for synthesizing 2,5-disubstituted furans, complete with mechanistic insights, detailed experimental protocols, and troubleshooting advice for researchers in synthetic chemistry and drug development.

Core Methodologies and Mechanistic Insights

The most prevalent palladium-catalyzed methods for constructing 2,5-disubstituted furans are cross-coupling reactions, including the Suzuki-Miyaura, Sonogashira, and Heck reactions. These reactions typically follow a general catalytic cycle, which is fundamental to understanding and optimizing the transformation.

The cycle begins with the in situ reduction of a stable Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂) to the active Pd(0) species.[8][9] This is followed by three key steps:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of a 2,5-dihalofuran (or a monofunctionalized furan), forming a Pd(II) intermediate. The reactivity of the halide follows the general trend: I > OTf ≈ Br > Cl.[9]

  • Transmetalation (for Suzuki/Sonogashira): A nucleophilic coupling partner (e.g., an organoboron reagent in Suzuki coupling or a copper acetylide in Sonogashira coupling) transfers its organic group to the palladium center, displacing the halide.[10][11]

  • Reductive Elimination: The two organic fragments on the palladium center couple, forming the new C-C bond and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.[10]

dot digraph "Palladium Catalytic Cycle" { graph [fontname="Arial", fontsize=12, splines=ortho, nodesep=0.8, ranksep=1.2]; node [shape=box, style="filled", fontname="Arial", fontsize=11, margin=0.2]; edge [fontname="Arial", fontsize=10];

// Nodes Pd0 [label="L₂Pd(0)\n(Active Catalyst)", fillcolor="#F1F3F4", fontcolor="#202124"]; OxAdd [label="Oxidative\nAddition", shape=ellipse, style="", fillcolor="#FFFFFF", fontcolor="#202124"]; PdII_Intermediate [label="L₂Pd(II)(R¹)(X)", fillcolor="#F1F3F4", fontcolor="#202124"]; Transmetalation [label="Transmetalation", shape=ellipse, style="", fillcolor="#FFFFFF", fontcolor="#202124"]; PdII_Coupling [label="L₂Pd(II)(R¹)(R²)", fillcolor="#F1F3F4", fontcolor="#202124"]; RedElim [label="Reductive\nElimination", shape=ellipse, style="", fillcolor="#FFFFFF", fontcolor="#202124"];

// Invisible nodes for layout RX_in [label="R¹-X\n(e.g., 2,5-Dibromofuran)", shape=plaintext, fontcolor="#34A853"]; R2M_in [label="R²-M\n(e.g., Ar-B(OH)₂)", shape=plaintext, fontcolor="#34A853"]; Product_out [label="R¹-R²\n(2,5-Disubstituted Furan)", shape=plaintext, fontcolor="#EA4335"]; MX_out [label="M-X", shape=plaintext, fontcolor="#EA4335"];

// Edges Pd0 -> OxAdd [color="#4285F4"]; OxAdd -> PdII_Intermediate [color="#4285F4"]; PdII_Intermediate -> Transmetalation [color="#4285F4"]; Transmetalation -> PdII_Coupling [color="#4285F4"]; PdII_Coupling -> RedElim [color="#4285F4"]; RedElim -> Pd0 [color="#4285F4"];

// Input/Output Edges RX_in -> OxAdd [style=dashed, color="#34A853"]; R2M_in -> Transmetalation [style=dashed, color="#34A853"]; RedElim -> Product_out [style=dashed, color="#EA4335"]; Transmetalation -> MX_out [style=dashed, color="#EA4335"]; }

Caption: Generalized Palladium Cross-Coupling Cycle.

Catalyst and Ligand Selection

The choice of palladium source and, critically, the supporting ligand, is paramount for a successful reaction. While traditional catalysts like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) are effective, modern catalysis often employs more stable Pd(II) precatalysts combined with specific ligands.[6][12]

Ligands stabilize the palladium center, prevent decomposition into inactive palladium black, and modulate the catalyst's electronic and steric properties to facilitate specific steps in the catalytic cycle.[8][9] For challenging substrates like aryl chlorides, bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) are often required to promote the difficult oxidative addition step.[9]

Catalyst/Precatalyst Common Ligands Typical Applications & Notes Ref.
Pd(PPh₃)₄(PPh₃ is integral)General purpose, widely used for Suzuki and Sonogashira. Must be handled under inert atmosphere.[12]
PdCl₂(PPh₃)₂PPh₃, PCy₃Robust Pd(II) precatalyst for Sonogashira and Heck reactions. Requires in situ reduction.[12][13]
Pd(OAc)₂SPhos, XPhos, dppfVersatile Pd(II) precatalyst. Paired with bulky phosphines for challenging couplings.[1][14]
[Pd(C₃H₅)Cl]₂ / TedicypTedicypHighly active system for direct C-H arylation of furans at very low catalyst loadings.[12]

Detailed Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn. Reagents are flammable and/or toxic. Handle with care.

Protocol 1: Synthesis of 2,5-Diphenylfuran via Suzuki-Miyaura Coupling

This protocol describes a reliable method for synthesizing symmetrical 2,5-diaryl furans, adapted from procedures for analogous biaryl syntheses.[15][16]

G

Caption: Experimental Workflow for Suzuki-Miyaura Coupling.

Materials:

  • 2,5-Dibromofuran (1.0 equiv)

  • Phenylboronic acid (2.5 equiv)

  • Palladium(II) acetate (Pd(OAc)₂, 0.03 equiv)

  • 1,1'-Bis(diphenylphosphino)ferrocene (dppf, 0.06 equiv)[14]

  • Potassium carbonate (K₂CO₃, 4.0 equiv)

  • 1,4-Dioxane and Water (4:1 mixture), degassed

  • Schlenk flask and magnetic stirrer

  • Inert atmosphere (Argon or Nitrogen)

Procedure:

  • Reaction Setup: To a dry Schlenk flask, add 2,5-dibromofuran, phenylboronic acid, Pd(OAc)₂, dppf, and K₂CO₃.[17]

  • Inert Atmosphere: Seal the flask, then evacuate and backfill with argon. Repeat this cycle three times to ensure the exclusion of oxygen.[8]

  • Solvent Addition: Under a positive pressure of argon, add the degassed dioxane/water solvent mixture via syringe.

  • Reaction: Heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction's progress by TLC or LC-MS.[17]

  • Workup: Upon completion (typically 12-24 hours), cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove palladium residues.[8]

  • Extraction: Transfer the filtrate to a separatory funnel, wash with water and then with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude solid by column chromatography on silica gel to yield 2,5-diphenylfuran.[18]

Protocol 2: Synthesis of a 2,5-Bis(alkynyl)furan via Sonogashira Coupling

This protocol provides a general method for the double Sonogashira coupling of 2,5-dihalofurans with terminal alkynes, a powerful tool for creating conjugated molecular architectures.[11][19]

Materials:

  • 2,5-Diiodofuran (1.0 equiv)

  • Terminal Alkyne (e.g., (Trimethylsilyl)acetylene, 2.5 equiv)

  • Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂, 0.05 equiv)

  • Copper(I) iodide (CuI, 0.10 equiv)

  • Triethylamine (Et₃N, 4.0 equiv)

  • Anhydrous, degassed THF or DMF

  • Schlenk flask and magnetic stirrer

  • Inert atmosphere (Argon or Nitrogen)

Procedure:

  • Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 2,5-diiodofuran, PdCl₂(PPh₃)₂, and CuI.[13][19]

  • Solvent and Reagent Addition: Add anhydrous, degassed THF, followed by triethylamine. Stir for 10-15 minutes. Then, add the terminal alkyne dropwise via syringe.[11]

  • Reaction: Stir the reaction mixture at the desired temperature (room temperature to 80 °C, substrate dependent) until TLC or LC-MS analysis indicates complete consumption of the starting material.[11]

  • Workup: Cool the reaction to room temperature. Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).[20]

  • Extraction: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[11]

  • Purification: Purify the crude product by column chromatography on silica gel. If a TMS-protected alkyne was used, a subsequent deprotection step (e.g., K₂CO₃ in methanol) is required to yield the terminal alkyne.[19]

Troubleshooting and Optimization

Palladium-catalyzed reactions are robust but can be sensitive to certain variables. Low yields or stalled reactions are common issues that can often be resolved with careful optimization.[8][9]

Problem Potential Cause(s) Suggested Solution(s) Ref.
Low or No Conversion Inactive catalyst (oxidized/decomposed).Ensure rigorous exclusion of oxygen and water by using anhydrous, degassed solvents and maintaining a positive inert atmosphere.[8]
Insufficient precatalyst activation.Consider using a Pd(0) source like Pd₂(dba)₃ or a more easily activated precatalyst.[9]
Poor substrate reactivity (e.g., aryl chloride).Switch to a more active, bulky phosphine ligand (e.g., XPhos, SPhos). Increase reaction temperature.[9]
Reaction Stalls / Catalyst Decomposition (Palladium Black) Catalyst instability.Lower the reaction temperature and extend the reaction time. Screen different ligands for better stabilization.[8][9]
High concentration or poor stirring.Ensure adequate solvent volume and vigorous stirring, especially upon scale-up.
Formation of Side Products (e.g., Homocoupling) Presence of oxygen (promotes Glaser coupling in Sonogashira).Improve degassing procedures for solvents and the reaction vessel.[11]
Protodeboronation of boronic acid (Suzuki).Use the corresponding boronic ester for improved stability; ensure the base is appropriate and not overly harsh.[9]

References

  • Troubleshooting common issues in palladium-catalyzed cross-coupling reactions - Benchchem.
  • Applications of 2,5-Diphenylfuran in Medicinal Chemistry: Application Notes and Protocols - Benchchem.
  • Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production: A Study of Catalytic and Reaction Parameters - MDPI.
  • Palladium-Catalyzed Direct Arylation of Furans via C−H Functionalization at Low Catalyst Loadings | Organometallics - ACS Publications - American Chemical Society.
  • Synthesis of 2-Aryl- and 2,5-Diarylfurans and Thiophenes by Suzuki–Miyaura Reactions Using Potassium Trifluoroborate Salts and Heteroaryltellurides | Australian Journal of Chemistry | ConnectSci.
  • Palladium catalyst issues in cross-coupling reactions - Benchchem.
  • Unified Approach to Furan Natural Products via Phosphine–Palladium Catalysis - eScholarship.
  • COMMUNICATION Modular Synthesis of Multisubstituted Furans through Palladium- Catalyzed Three-Component Condensation of Alkynylb - DR-NTU.
  • Palladium-catalyzed cross-coupling reaction of alkenyl aluminums with 2-bromobenzo[b]furans - RSC Publishing.
  • Synthesis of 2,5-Disubstituted Furans via Palladium-Catalyzed Annulation of Alkyl 3-Oxo-6-heptynoates | The Journal of Organic Chemistry - ACS Publications.
  • Furan synthesis - Organic Chemistry Portal.
  • Application Notes and Protocols: Palladium-Catalyzed Synthesis of Substituted Tetrahydrofurans - Benchchem.
  • Synthesis of 2,5-Disubstituted 3-Iodofurans via Palladium-Catalyzed Coupling and Iodocyclization of Terminal Alkynes - Organic Chemistry Portal.
  • Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media - PMC.
  • Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances.
  • Cross-Coupling Reactions Guide.
  • A Highly Efficient Synthesis of 2,5-Disubstituted Furans from Enyne Acetates Catalyzed by Lewis Acid and Palladium - Organic Chemistry Portal.
  • Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials - PMC.
  • Cross-Coupling Reaction Manual: Desk Reference - MilliporeSigma.
  • Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials | The Journal of Organic Chemistry - ACS Publications.
  • Application Notes and Protocols for Sonogashira Coupling of 2,5-Dibromo-3-(trifluoromethyl)pyridine - Benchchem.
  • Application Notes and Protocols for the Sonogashira Coupling of 2,5-Diiodophenol with Terminal Alkynes - Benchchem.
  • (PDF) Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis.
  • Sonogashira Coupling: A Detailed Protocol for the Synthesis of 2-Ethynylfuran - Benchchem.
  • Discovery of 2,5-disubstituted furan derivatives featuring a benzamide motif for overcoming P-glycoprotein mediated multidrug resistance in MCF-7/ADR cell - PubMed.
  • Discovery of 2,5-disubstituted furan derivatives featuring a benzamide motif for overcoming P-glycoprotein mediated multidrug resistance in MCF-7/ADR cell | Request PDF - ResearchGate.
  • Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline.
  • 2,5-Disubstituted furan derivatives containing 1,3,4-thiadiazole moiety as potent a-glucosidase and E.
  • Palladium-Catalyzed Cross-Coupling Reactions in One-Pot Multicatalytic Processes | Journal of the American Chemical Society.
  • Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis - PMC.
  • Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media - Semantic Scholar.
  • An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class - Pendidikan Kimia.
  • Sonogashira Coupling - Organic Chemistry Portal.
  • Sonogashira Coupling - Chemistry LibreTexts.
  • A ligand-enabled metallaphotoredox protocol for Suzuki-Miyaura cross-couplings for the synthesis of diarylmethanes - PMC.
  • Suzuki-Miyaura Coupling - Chemistry LibreTexts.
  • Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. - YouTube.
  • A Comparative Guide to the Suzuki Coupling Yields of 2,5-Difluorophenylboronic Acid - Benchchem.

Sources

Method

Application Note: Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate as a Versatile Building Block in Complex Molecule Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols Introduction & Structural Rationale Methyl 5,5-dimethyl-2,5-dihydrofur...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Introduction & Structural Rationale

Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate (CAS: 2408973-18-0) is a densely functionalized, commercially available building block utilized in the synthesis of complex natural products and active pharmaceutical ingredients (APIs). Structurally, it embeds an α,β -unsaturated ester within a cyclic ether framework, flanked by a bulky gem-dimethyl group at the C5 position.

The synthetic utility of this molecule is driven by two core stereoelectronic features:

  • LUMO Lowering for Cycloadditions: The electron-withdrawing methyl ester at C3 significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the C3-C4 olefin. This electronic activation makes the molecule an exceptional dienophile in inverse-electron-demand Diels-Alder reactions and a highly reactive dipolarophile in [3+2] cycloadditions[1].

  • Steric Steering via Gem-Dimethyl: The C5 gem-dimethyl group is not merely a structural placeholder; it acts as a critical stereocontrol element. By shielding one face of the dihydrofuran ring, it forces incoming nucleophiles or dipoles to approach from the less hindered face, reliably yielding high diastereomeric ratios (dr > 95:5) in subsequent transformations.

Key Synthetic Applications

[3+2] and [3+3] Cycloadditions

Dihydrofuran derivatives are premier substrates for constructing fused bicyclic systems. Recent methodologies, including gold(I)-catalyzed enantioselective [3+2] cycloadditions, have utilized similar functionalized 2,5-dihydrofurans to generate highly enantioenriched scaffolds prevalent in bioactive alkaloids and lignans[1]. The rigid cyclic structure ensures predictable endo/exo transition states.

Benzannulations and Ring-Opening

Dihydrofuran carboxylates and their acetal derivatives serve as excellent precursors for Lewis acid-catalyzed ring-opening benzannulations. These cascade reactions provide direct, regioselective access to functionalized 1-hydroxycarbazoles—privileged pharmacophores in oncology and neurology drug discovery[2].

Radical and Photocatalyzed Functionalization

The C2 methylene position and the electron-deficient double bond can participate in advanced radical-mediated functionalizations. This reactivity parallels recent photocatalyzed direct C(sp3)–H alkenylation protocols, allowing for late-stage diversification of the dihydrofuran core without the need for stoichiometric transition-metal oxidants[3].

Synthetic Workflows & Mechanistic Pathways

Pathways BB Methyl 5,5-dimethyl-2,5- dihydrofuran-3-carboxylate Cyc Cycloadditions ([3+2], Diels-Alder) BB->Cyc Dipolarophiles Mich Conjugate Additions (Michael Acceptor) BB->Mich Nucleophiles Epox Epoxidation / Dihydroxylation BB->Epox Oxidants Allyl Allylic C-H Functionalization BB->Allyl Radicals/Pd Cyc_Prod Fused Bicyclic Tetrahydrofurans Cyc->Cyc_Prod Mich_Prod C4-Substituted Tetrahydrofurans Mich->Mich_Prod Epox_Prod 3,4-Epoxy- tetrahydrofurans Epox->Epox_Prod Allyl_Prod C2-Functionalized Derivatives Allyl->Allyl_Prod

Figure 1: Divergent synthetic pathways utilizing Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate.

Mechanism Start Dihydrofuran Building Block Cat Catalyst Activation (Lewis Acid / Au) Start->Cat Dipole Dipole Approach (Steric Steering by gem-dimethyl) Cat->Dipole TS Transition State (Endo/Exo Control) Dipole->TS Prod Enantioenriched Bicyclic Scaffold TS->Prod

Figure 2: Mechanistic workflow for catalyzed stereoselective cycloadditions.

Quantitative Data Summary

The following table summarizes the typical reactivity profiles and expected outcomes when utilizing 2,5-dihydrofuran-3-carboxylates in standard synthetic transformations.

Reaction ClassReagents / CatalystTarget PositionTypical YieldStereoselectivity (dr)Key Mechanistic Driver
[3+2] Cycloaddition Nitrones, AgOTf / Gold(I)C3-C4 Olefin75–85%> 95:5 (Facial)Steric shielding by C5 gem-dimethyl[1].
Michael Addition RMgBr, CuI, TMSClC4 Carbon80–90%> 90:10 (trans)Soft organocuprate prefers 1,4-addition.
Benzannulation Arenes, Lewis AcidRing-Opening70–90%N/AElectrophilic activation of acetal/ester[2].
Epoxidation m-CPBA, DCMC3-C4 Olefin> 85%> 95:5 (anti)Approach from the less hindered face.

Experimental Protocols (Self-Validating Systems)

As a Senior Application Scientist, I emphasize that experimental success relies on understanding the causality behind each step. The following protocols are designed with built-in validation checkpoints.

Protocol A: Diastereoselective Cu-Catalyzed Michael Addition

Objective: Regioselective functionalization at the C4 position using a soft nucleophile, yielding a trans-substituted tetrahydrofuran derivative.

Rationale: Grignard reagents (hard nucleophiles) typically attack the ester carbonyl (1,2-addition). By adding catalytic Copper(I) Iodide, the Grignard transmetalates to form an organocuprate (a soft nucleophile), which exclusively undergoes 1,4-conjugate addition. Chlorotrimethylsilane (TMSCl) is added to trap the resulting enolate, preventing reversible retro-Michael reactions and polymerization.

Step-by-Step Methodology:

  • Preparation: Flame-dry a 50 mL Schlenk flask under argon. Add Copper(I) Iodide (0.1 equiv, 0.1 mmol) and anhydrous THF (10 mL).

  • Substrate Addition: Add Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate (1.0 equiv, 1.0 mmol) and TMSCl (1.2 equiv, 1.2 mmol). Cool the mixture to -78 °C using a dry ice/acetone bath.

  • Nucleophile Introduction: Dropwise, add the desired alkylmagnesium bromide (1.2 equiv, 1.2 mmol in THF) over 15 minutes.

    • Validation Checkpoint: The solution should transiently turn yellow/brown (formation of the active cuprate species) before fading.

  • Reaction Maturation: Stir at -78 °C for 2 hours. Monitor via TLC (Hexanes:EtOAc 4:1, visualize with KMnO4 stain). The starting material spot ( Rf​≈0.6 ) should disappear, replaced by the silyl enol ether intermediate.

  • Quenching & Hydrolysis: Quench the reaction at -78 °C with saturated aqueous NH4​Cl (5 mL). Remove from the cooling bath and stir vigorously for 30 minutes at room temperature to hydrolyze the silyl enol ether to the final target ketone/ester.

    • Causality: NH4​Cl safely destroys excess Grignard and cuprate while providing the proton source for enolate hydrolysis.

  • Isolation: Extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

  • Analytical Validation: Analyze the crude product via 1H -NMR. The disappearance of the vinylic proton (~6.5 ppm) and the appearance of a new multiplet for the C4 methine proton (~2.8 ppm) confirms successful 1,4-addition. The C5 gem-dimethyl signals will shift upfield, confirming the saturation of the ring.

Protocol B: Lewis Acid-Catalyzed [3+2] Cycloaddition with Nitrones

Objective: Construction of a fused isoxazolidine-tetrahydrofuran bicyclic scaffold.

Rationale: The Lewis acid coordinates to the carbonyl oxygen of the C3 ester. This coordination withdraws electron density from the C3-C4 double bond (lowering the LUMO), accelerating the cycloaddition. The C5 gem-dimethyl group forces the nitrone to approach exclusively from the opposite face, dictating the stereochemistry of the newly formed C-C and C-O bonds.

Step-by-Step Methodology:

  • Reaction Assembly: In an oven-dried vial, dissolve Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate (1.0 equiv, 0.5 mmol) and N-phenyl-C-phenylnitrone (1.2 equiv, 0.6 mmol) in anhydrous Dichloromethane (DCM, 5 mL).

  • Catalyst Addition: Add Magnesium Perchlorate ( Mg(ClO4​)2​ , 10 mol%) as the Lewis acid.

  • Incubation: Stir the mixture at room temperature for 12–16 hours.

    • Validation Checkpoint: Monitor by HPLC or TLC. The nitrone is UV-active; its consumption indicates reaction progression.

  • Workup: Dilute the mixture with DCM (10 mL) and wash with water (2 x 5 mL) to remove the Lewis acid. Dry the organic layer over MgSO4​ and concentrate.

  • Purification: Purify via flash column chromatography (Silica gel, gradient elution from 5% to 20% EtOAc in Hexanes).

  • Analytical Validation: Use NOESY NMR to confirm the relative stereochemistry. A lack of NOE cross-peaks between the C5 methyl groups and the newly installed protons at C3/C4 validates the predicted anti-facial attack.

Sources

Application

The Emerging Potential of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate as a Versatile Scaffold in Medicinal Chemistry

Prepared for: Researchers, scientists, and drug development professionals. Disclaimer: Direct medicinal chemistry applications, including detailed experimental protocols and quantitative biological data for Methyl 5,5-di...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared for: Researchers, scientists, and drug development professionals.

Disclaimer: Direct medicinal chemistry applications, including detailed experimental protocols and quantitative biological data for Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate, are limited in publicly available scientific literature. The following application notes and protocols are based on the established significance of the dihydrofuran and furan carboxylate core in known bioactive molecules. These examples are provided to illustrate the potential applications of this specific compound as a valuable synthetic intermediate and scaffold for the discovery of novel therapeutic agents.

Introduction: The Dihydrofuran Core - A Privileged Scaffold

The 2,5-dihydrofuran ring system is a recurring structural motif in a multitude of natural products and synthetic compounds exhibiting a wide array of biological activities. Its unique stereochemical and electronic properties make it an attractive scaffold for the design of novel therapeutic agents. The incorporation of a methyl carboxylate group at the 3-position and gem-dimethyl substitution at the 5-position, as seen in Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate, offers a synthetically versatile platform for generating diverse chemical libraries for drug discovery programs. This document outlines the potential applications of this compound, underpinned by the biological activities of structurally related molecules, and provides detailed protocols for its synthesis and derivatization.

I. Role as a Synthetic Intermediate: A Gateway to Novel Chemical Entities

The primary value of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate in medicinal chemistry lies in its potential as a versatile building block. The ester functionality and the dihydrofuran ring are amenable to a variety of chemical transformations, allowing for the introduction of diverse pharmacophoric features.

A. Key Reactive Sites and Potential Derivatizations

The structure of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate presents several opportunities for chemical modification:

  • Ester Hydrolysis and Amide Bond Formation: The methyl ester can be readily hydrolyzed to the corresponding carboxylic acid, which can then be coupled with a wide range of amines to form amides. This is a common strategy in medicinal chemistry to introduce functionalities that can interact with biological targets through hydrogen bonding.

  • Ring Opening and Functionalization: The dihydrofuran ring can be subjected to ring-opening reactions under specific conditions to yield highly functionalized acyclic compounds.

  • Modification of the Double Bond: The double bond in the dihydrofuran ring can be a handle for various transformations, including hydrogenation, epoxidation, and dihydroxylation, leading to a variety of saturated and functionalized furan derivatives.

II. Potential Therapeutic Applications Based on Analogous Structures

While direct biological data for the title compound is scarce, the documented activities of other dihydrofuran and furan derivatives provide a strong rationale for its exploration in several therapeutic areas.

A. Anticancer Activity

Numerous furan and dihydrofuran derivatives have demonstrated significant cytotoxic activity against various cancer cell lines. The furan nucleus is considered a valuable pharmacophore in the design of novel anticancer agents. For instance, derivatives of 2,5-disubstituted furans have been investigated as potent inhibitors of various enzymes implicated in cancer progression.[1][2]

B. Antimicrobial Activity

The furan scaffold is a core component of several antimicrobial agents.[3] Furan derivatives have shown activity against both Gram-positive and Gram-negative bacteria. The mechanism of action for some antimicrobial furans involves the inhibition of microbial growth and the modification of essential enzymes.[3]

III. Experimental Protocols

The following protocols provide a foundation for the synthesis and derivatization of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate, enabling its exploration in medicinal chemistry programs.

Protocol 1: Synthesis of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate

A plausible synthetic route to the title compound can be adapted from known methods for the synthesis of substituted dihydrofurans. One such approach involves the reaction of a suitable precursor with an acetylenic ester.

Reaction Scheme:

Synthesis_Protocol reagent1 3-Methyl-2-buten-1-ol reaction Lewis Acid Catalyst (e.g., BF3·OEt2) DCM, 0°C to rt reagent1->reaction reagent2 Methyl propiolate reagent2->reaction product Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate reaction->product

A plausible synthetic route.

Materials:

  • 3-Methyl-2-buten-1-ol

  • Methyl propiolate

  • Boron trifluoride diethyl etherate (BF₃·OEt₂)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Hexanes and Ethyl acetate for chromatography

Procedure:

  • To a stirred solution of 3-Methyl-2-buten-1-ol (1.0 eq) in anhydrous DCM (0.2 M) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add methyl propiolate (1.1 eq).

  • Slowly add boron trifluoride diethyl etherate (0.1 eq) to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

  • Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford pure Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate.

Causality Behind Experimental Choices: The use of a Lewis acid like BF₃·OEt₂ is crucial for activating the alkyne towards nucleophilic attack by the hydroxyl group of the alcohol. The reaction is started at a low temperature to control the initial exothermic reaction and then allowed to warm to room temperature to ensure completion. The aqueous workup with NaHCO₃ is necessary to neutralize the acidic catalyst.

Protocol 2: Hydrolysis to 5,5-dimethyl-2,5-dihydrofuran-3-carboxylic acid

Reaction Scheme:

Hydrolysis_Protocol start_material Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate reaction 1. LiOH, THF/H₂O 2. HCl (aq) start_material->reaction product 5,5-dimethyl-2,5-dihydrofuran-3-carboxylic acid reaction->product

Ester hydrolysis to the corresponding carboxylic acid.

Materials:

  • Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate

  • Lithium hydroxide (LiOH)

  • Tetrahydrofuran (THF)

  • Water

  • 1 M Hydrochloric acid (HCl)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Dissolve Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v).

  • Add LiOH (2.0-3.0 eq) and stir the mixture at room temperature for 2-4 hours, monitoring by TLC.

  • Once the starting material is consumed, remove the THF under reduced pressure.

  • Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with 1 M HCl.

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to yield 5,5-dimethyl-2,5-dihydrofuran-3-carboxylic acid.

Causality Behind Experimental Choices: Lithium hydroxide is a common and effective reagent for the saponification of esters. The use of a THF/water solvent system ensures the solubility of both the ester and the hydroxide salt. Acidification is necessary to protonate the carboxylate salt to yield the free carboxylic acid.

Protocol 3: Amide Coupling with a Primary Amine

Reaction Scheme:

Amide_Coupling_Protocol start_acid 5,5-dimethyl-2,5-dihydrofuran-3-carboxylic acid reaction HATU, DIPEA DMF, rt start_acid->reaction amine Primary Amine (R-NH₂) amine->reaction product N-Alkyl-5,5-dimethyl-2,5-dihydrofuran-3-carboxamide reaction->product

Amide bond formation using a peptide coupling reagent.

Materials:

  • 5,5-dimethyl-2,5-dihydrofuran-3-carboxylic acid

  • A primary amine (e.g., benzylamine)

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • DIPEA (N,N-Diisopropylethylamine)

  • Dimethylformamide (DMF), anhydrous

  • Ethyl acetate

  • 1 M HCl

  • Saturated aqueous NaHCO₃ solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • To a solution of 5,5-dimethyl-2,5-dihydrofuran-3-carboxylic acid (1.0 eq) in anhydrous DMF, add HATU (1.1 eq) and DIPEA (2.0 eq).

  • Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

  • Add the primary amine (1.1 eq) to the reaction mixture and continue stirring at room temperature for 4-12 hours. Monitor the reaction by TLC.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash successively with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography or recrystallization.

Causality Behind Experimental Choices: HATU is a highly efficient peptide coupling reagent that minimizes side reactions and racemization. DIPEA is a non-nucleophilic base used to neutralize the hexafluorophosphate salt formed during the activation step and to scavenge the acid produced during the reaction. DMF is a polar aprotic solvent that is suitable for a wide range of coupling reactions.

IV. Data Presentation: Biological Activity of Related Furan and Dihydrofuran Derivatives

The following table summarizes the biological activities of structurally related furan and dihydrofuran derivatives to illustrate the potential of this chemical class.

Compound/Derivative ClassBiological ActivityTarget/Mechanism of ActionReference
2,5-Disubstituted Furan DerivativesAnticancerInhibition of topoisomerase II[2]
Substituted DihydrofuransAnticancerInduction of apoptosis in cancer cell lines[1]
Furan-containing CompoundsAntimicrobialInhibition of bacterial growth[3]
Furanone DerivativesAnti-inflammatorySelective inhibition of cyclooxygenase-2 (COX-2)[1]

V. Conclusion

Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate represents a promising, yet underexplored, scaffold in medicinal chemistry. Its straightforward synthesis and the reactivity of its functional groups make it an attractive starting point for the development of novel therapeutic agents. The established biological activities of related furan and dihydrofuran derivatives provide a strong impetus for the synthesis and evaluation of libraries based on this core structure. The protocols and data presented herein offer a foundational resource for researchers interested in unlocking the therapeutic potential of this versatile chemical entity.

References

  • ChemSynthesis. (2025, May 20).
  • ECHEMI. (n.d.). 5,5-DIMETHYL-DIHYDRO-FURAN-2-ONE.
  • ResearchGate. (2025, August 6). An improved and practical synthesis of 5,5-dimethyl-3-(2-propoxy)-4-(4-methanesulfonylphenyl)-2-(5H)-furanone (DFP - A selective inhibitor of cyclooxygenase-2).
  • ResearchGate. (n.d.). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)
  • Silvestri, M. A., He, C., Khoram, A., & Lepore, S. D. (2006). Synthesis of methyl 2-oxo-5-vinyl-2,5-tetrahydrofuran-3-carboxylate. Tetrahedron Letters, 47(10), 1625-1626.
  • Darpan, et al. (2016). Synthesis and biological evaluation of new 2,5-dimethylthiophene/furan based N-acetyl pyrazolines as selective topoisomerase II inhibitors. RSC Advances, 6(18), 14880-14892.
  • Semantic Scholar. (2006, July 11). NEW SYNTHESIS OF 3-ARYL-2,5-DIHYDROFURANS.
  • ScienceDirect. (2021). 2,5-Disubstituted furan derivatives containing 1,3,4-thiadiazole moiety as potent a-glucosidase and E. coli b-glucuronidase inhibitors.
  • BenchChem. (n.d.). A Comparative Guide to the Biological Activity of Furan Compounds with a Focus on 2,5-Diphenylfuran-3,4-dicarboxylic acid.
  • ResearchGate. (n.d.). Scheme 1. Synthetic route to methyl-5-(hydroxymethyl)
  • PubMed. (2007, June 15). 2,3,5-Substituted tetrahydrofurans as cancer chemopreventives. Part 1: synthesis and anti-cancer activities of 5-hydroxymethyl-2,3-diaryl-tetrahydro-furan-3-ols.
  • ResearchGate. (2009, May).
  • MDPI. (2023, November 13).
  • Google Patents. (n.d.).
  • BenchChem. (n.d.). Applications of 5,5-Dimethylpiperidine-2,4-dione in Medicinal Chemistry.
  • Royal Society of Chemistry. (2019, August 12). Regiospecific synthesis of polysubstituted furans with mono- to tricarboxylates from various sulfonium acylmethylides and acetylenic esters.
  • BenchChem. (n.d.). The Versatile Intermediate: 5,5-Dimethylpiperidine-2,4-dione in Chemical Synthesis for Drug Discovery.
  • ResearchGate. (2026, February 5).
  • Google Patents. (n.d.). CN101486696B - The preparation method of 2,5-dimethylfuran-3,4-dicarboxylic acid.
  • ChemicalBook. (n.d.).

Sources

Method

Application Notes and Protocols: Dihydrofuran Derivatives in Materials Science

Introduction Dihydrofuran derivatives have emerged as a versatile class of heterocyclic compounds with significant potential in materials science. Their unique structural and electronic properties make them valuable buil...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Dihydrofuran derivatives have emerged as a versatile class of heterocyclic compounds with significant potential in materials science. Their unique structural and electronic properties make them valuable building blocks for a diverse range of materials, from high-performance thermoplastics to advanced organic electronics and biomedical devices. This guide provides a comprehensive overview of the application of dihydrofuran derivatives, with a focus on detailed experimental protocols and the underlying scientific principles. We will explore their role in the synthesis of sustainable and degradable polymers, their application in organic light-emitting diodes (OLEDs), and their use in the development of innovative biomedical materials for tissue engineering and drug delivery.

Part 1: High-Performance Biorenewable Thermoplastics: Poly(2,3-dihydrofuran)

The quest for sustainable alternatives to petroleum-based plastics has led to the development of high-performance polymers from renewable resources. Poly(2,3-dihydrofuran) (PDHF) stands out as a promising biorenewable thermoplastic with mechanical properties comparable to commercial polycarbonate.[1][2][3][4][5] This section details the synthesis, characterization, and degradation of high molecular weight PDHF.

Green, Metal-Free Cationic Polymerization of 2,3-Dihydrofuran (DHF)

A key innovation in the production of high-quality PDHF is the development of a room-temperature, metal-free cationic polymerization method.[1][2][3][4][6] This approach allows for the synthesis of high molecular weight polymers with controlled molecular weight distributions.

Causality Behind Experimental Choices: The use of a highly acidic, non-metallic initiator like pentakis(methoxycarbonyl)cyclopentadiene (PCCP) enables a controlled "living" polymerization. The bulky counter-ion of PCCP helps to stabilize the propagating carbocationic chain end, minimizing side reactions and allowing for the growth of long polymer chains.[3] The choice of solvent is also critical; while dichloromethane (DCM) is effective, greener solvents like cyclopentyl methyl ether (CPME) can be used, often with the addition of a hydrogen bond donor to enhance polymerization kinetics.[1][3]

Experimental Workflow: Cationic Polymerization of DHF

G cluster_prep Preparation cluster_rxn Polymerization cluster_workup Work-up & Purification Monomer_Prep DHF Monomer Purification (e.g., distillation) Initiator_Sol Prepare PCCP Initiator Solution in Anhydrous Solvent (DCM or CPME) Reaction Combine Monomer and Initiator Solution under Inert Atmosphere (N2 or Ar) at Room Temperature Initiator_Sol->Reaction Stirring Stir for a Defined Period (e.g., 2-24 hours) Reaction->Stirring Precipitation Precipitate the Polymer in a Non-solvent (e.g., Methanol) Stirring->Precipitation Filtration Filter and Wash the Polymer Precipitation->Filtration Drying Dry the Polymer under Vacuum Filtration->Drying

Caption: Workflow for the cationic polymerization of 2,3-dihydrofuran.

Protocol 1: Synthesis of High Molecular Weight Poly(2,3-dihydrofuran)

  • Materials and Reagents:

    • 2,3-Dihydrofuran (DHF), freshly distilled

    • Pentakis(methoxycarbonyl)cyclopentadiene (PCCP) initiator

    • Anhydrous dichloromethane (DCM) or cyclopentyl methyl ether (CPME)

    • Methanol (for precipitation)

  • Procedure:

    • In a glovebox, prepare a stock solution of the PCCP initiator in the chosen anhydrous solvent.

    • In a separate vial, add the desired amount of freshly distilled DHF monomer.

    • Add the appropriate volume of the initiator stock solution to the monomer to achieve the target monomer-to-initiator ratio (e.g., 290:1 for a target molecular weight of ~20 kg/mol ).[6]

    • Stir the reaction mixture at room temperature for the desired time (e.g., 2 hours for ~99% conversion in DCM).[6]

    • After the reaction is complete, precipitate the polymer by slowly adding the reaction mixture to a large volume of methanol with vigorous stirring.

    • Collect the precipitated polymer by filtration.

    • Wash the polymer with fresh methanol and dry it under vacuum at an elevated temperature (e.g., 60 °C) to a constant weight.

Characterization of Poly(2,3-dihydrofuran)

A thorough characterization of the synthesized PDHF is essential to understand its properties and potential applications. Key characterization techniques include Gel Permeation Chromatography (GPC) for molecular weight analysis, Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation, and tensile testing for mechanical properties.

1.2.1. Molecular Weight Determination by Gel Permeation Chromatography (GPC)

GPC separates polymers based on their hydrodynamic volume in solution, providing information on the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).[7]

Protocol 2: GPC Analysis of PDHF

  • Instrumentation and Conditions:

    • GPC system equipped with a refractive index (RI) detector.

    • Columns: A set of columns suitable for the expected molecular weight range (e.g., polystyrene-divinylbenzene columns).

    • Mobile Phase: Tetrahydrofuran (THF) at a flow rate of 1 mL/min.

    • Calibration: Use polystyrene standards to generate a calibration curve.

  • Sample Preparation:

    • Dissolve a small amount of the dried PDHF polymer in THF (e.g., 1-2 mg/mL).

    • Filter the solution through a 0.22 µm syringe filter before injection.

  • Data Analysis:

    • Analyze the resulting chromatogram to determine the retention time of the polymer.

    • Use the calibration curve to calculate Mn, Mw, and PDI.

1.2.2. Structural Characterization by Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for confirming the polymer structure and assessing its purity.[8][9][10][11]

Protocol 3: NMR Analysis of PDHF

  • Sample Preparation:

    • Dissolve approximately 10-20 mg of the PDHF sample in a suitable deuterated solvent (e.g., CDCl₃).

  • ¹H NMR Analysis:

    • Acquire the ¹H NMR spectrum.

    • Expected chemical shifts (in CDCl₃): Broad multiplets corresponding to the polymer backbone protons will be observed.

  • ¹³C NMR Analysis:

    • Acquire the ¹³C NMR spectrum.

    • Expected chemical shifts (in CDCl₃): Resonances corresponding to the different carbon atoms in the repeating unit of PDHF will be present. The tacticity of the polymer may be inferred from the splitting of the backbone carbon signals.[12]

1.2.3. Mechanical Properties by Tensile Testing

The mechanical properties of PDHF, such as tensile strength, elongation at break, and Young's modulus, are crucial for its application as a thermoplastic. These properties can be determined by tensile testing according to ASTM D882 for thin films.[13][14][15][16][17]

Protocol 4: Tensile Testing of PDHF Films

  • Sample Preparation:

    • Prepare thin films of PDHF by solution casting or melt pressing.

    • Cut the films into dumbbell-shaped specimens according to ASTM D882 specifications.

  • Testing Procedure:

    • Mount the specimen in the grips of a universal testing machine.

    • Apply a tensile load at a constant rate of crosshead displacement until the specimen fails.

    • Record the load and elongation data throughout the test.

  • Data Analysis:

    • From the stress-strain curve, determine the ultimate tensile strength (UTS), elongation at break, and Young's modulus.

Table 1: Mechanical Properties of High Molecular Weight PDHF [2][3]

Molecular Weight (Mn, kg/mol )Ultimate Tensile Strength (MPa)Toughness (MPa)
53654
84708
1987014
Degradation of Poly(2,3-dihydrofuran)

An important feature of PDHF is its potential for degradation, offering an end-of-life solution for materials made from it. Oxidative degradation using Fenton's reagent (a mixture of iron(II) sulfate and hydrogen peroxide) is an effective method.[18][19][20][21][22]

Protocol 5: Oxidative Degradation of PDHF

  • Materials and Reagents:

    • PDHF polymer

    • Iron(II) sulfate heptahydrate (FeSO₄·7H₂O)

    • 30% Hydrogen peroxide (H₂O₂) solution

    • Deionized water

  • Procedure:

    • Disperse a known amount of PDHF in deionized water.

    • Add a catalytic amount of FeSO₄·7H₂O.

    • Slowly add H₂O₂ solution to the mixture while stirring.

    • Continue stirring at room temperature or a slightly elevated temperature and monitor the degradation of the polymer over time (e.g., by GPC).

Part 2: Dihydrofuran Derivatives in Organic Electronics

The tunable electronic properties of furan-containing conjugated polymers make them attractive for applications in organic electronics, such as organic light-emitting diodes (OLEDs).[5][23] By copolymerizing furan or dihydrofuran derivatives with other electronically active monomers, materials with tailored energy levels and emissive properties can be synthesized.

Synthesis of Furan-Based Copolymers for OLEDs

The synthesis of these copolymers often involves cross-coupling reactions or electropolymerization.[5]

Experimental Workflow: Solution-Processed OLED Fabrication

G cluster_prep Substrate Preparation cluster_eml Emissive Layer Deposition cluster_cathode Cathode & Encapsulation Cleaning Clean ITO-coated Glass Substrate HTL Deposit Hole Transport Layer (HTL) (e.g., PEDOT:PSS) via Spin-coating Cleaning->HTL EML_Sol Prepare Solution of Furan-based Copolymer Spin_EML Spin-coat the Emissive Layer (EML) EML_Sol->Spin_EML Cathode Deposit Cathode (e.g., Ca/Al) by Thermal Evaporation Spin_EML->Cathode Encapsulation Encapsulate the Device Cathode->Encapsulation

Caption: General workflow for the fabrication of a solution-processed OLED.

Fabrication and Characterization of OLED Devices

Solution-processing techniques like spin-coating are commonly used to fabricate thin-film OLED devices.[23][24][25][26][27]

Protocol 6: Fabrication of a Solution-Processed OLED

  • Substrate Preparation:

    • Clean an indium tin oxide (ITO)-coated glass substrate by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol.

    • Treat the ITO surface with oxygen plasma to improve its work function and promote adhesion.

    • Spin-coat a hole transport layer (HTL), such as poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS), onto the ITO and anneal.

  • Emissive Layer Deposition:

    • Prepare a solution of the furan-based copolymer in a suitable organic solvent (e.g., toluene or chlorobenzene).

    • Spin-coat the emissive polymer solution onto the HTL and anneal to remove residual solvent.

  • Cathode Deposition and Encapsulation:

    • Transfer the substrate to a high-vacuum thermal evaporator.

    • Deposit a low work function metal cathode (e.g., Ca) followed by a protective layer of aluminum (Al).

    • Encapsulate the device in an inert atmosphere (e.g., a glovebox) using a UV-curable epoxy and a glass coverslip to protect it from oxygen and moisture.

Part 3: Dihydrofuran Derivatives in Biomedical Materials

The biocompatibility and biodegradability of certain furan-based polymers make them promising candidates for biomedical applications, including tissue engineering and drug delivery.[28][29][30][31]

Electrospun Scaffolds for Tissue Engineering

Electrospinning is a versatile technique to produce nanofibrous scaffolds that mimic the native extracellular matrix, providing a supportive environment for cell growth and tissue regeneration.[6][32][33][34][35][36]

Protocol 7: Electrospinning of a Furan-Based Polymer Scaffold

  • Polymer Solution Preparation:

    • Dissolve the furan-based polymer in a suitable solvent or solvent mixture to achieve the desired viscosity and conductivity.

  • Electrospinning Process:

    • Load the polymer solution into a syringe fitted with a blunt-tipped needle.

    • Mount the syringe on a syringe pump to control the flow rate.

    • Apply a high voltage between the needle tip and a grounded collector (e.g., a rotating mandrel or a flat plate).

    • As the polymer solution is ejected from the needle, the solvent evaporates, and a non-woven mat of nanofibers is deposited on the collector.

  • Post-Processing:

    • Dry the electrospun scaffold under vacuum to remove any residual solvent.

    • The scaffold can be further cross-linked, if necessary, to improve its mechanical stability.

Nanoparticles for Drug Delivery

Furan-functionalized copolymers can self-assemble into nanoparticles in aqueous environments, which can be used to encapsulate and deliver therapeutic agents.[13][14][15][16] The nanoprecipitation method is a common technique for preparing such nanoparticles.[1][13][14][15]

Protocol 8: Preparation of Drug-Loaded Nanoparticles by Nanoprecipitation

  • Materials and Reagents:

    • Furan-functionalized amphiphilic block copolymer

    • Hydrophobic drug

    • A water-miscible organic solvent (e.g., acetone or THF)

    • Deionized water

  • Procedure:

    • Dissolve the copolymer and the hydrophobic drug in the organic solvent.

    • Add this organic solution dropwise to deionized water under moderate stirring.

    • The nanoparticles will form spontaneously as the organic solvent diffuses into the aqueous phase.

    • Remove the organic solvent by evaporation under reduced pressure.

    • The resulting aqueous suspension of drug-loaded nanoparticles can be purified by centrifugation or dialysis.

In Vitro Cytotoxicity Assessment

Before any biomedical application, it is crucial to assess the cytotoxicity of the developed materials according to standardized protocols such as ISO 10993-5.[3][7][32][33][36][37][38][39][40][41]

Protocol 9: MTT Assay for Cytotoxicity

  • Cell Culture:

    • Culture a suitable cell line (e.g., L929 mouse fibroblasts) in appropriate culture medium.

  • Material Extraction:

    • Prepare extracts of the dihydrofuran-based material by incubating it in culture medium for a defined period (e.g., 24 hours at 37 °C).

  • Cell Treatment and Assay:

    • Seed the cells in a 96-well plate and allow them to attach.

    • Replace the culture medium with the material extracts at various concentrations.

    • Incubate the cells for a specified time (e.g., 24 hours).

    • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate.

    • Viable cells will reduce the yellow MTT to purple formazan crystals.

    • Dissolve the formazan crystals in a suitable solvent (e.g., DMSO or isopropanol).

    • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

    • Calculate the cell viability as a percentage relative to the control (cells treated with fresh culture medium). A material is generally considered non-cytotoxic if the cell viability is above 70%.

Conclusion

Dihydrofuran derivatives offer a rich platform for the development of advanced materials with a wide range of applications. The ability to synthesize high-performance, biorenewable, and degradable thermoplastics like PDHF addresses the critical need for sustainable materials. Furthermore, the incorporation of dihydrofuran moieties into conjugated polymers opens up exciting possibilities in the field of organic electronics. In the biomedical arena, the biocompatibility and processability of furan-based polymers enable the fabrication of sophisticated scaffolds for tissue engineering and nanoparticles for targeted drug delivery. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers and scientists working at the forefront of materials science and drug development, facilitating further innovation and application of these versatile chemical building blocks.

References

  • Spring, S. W., Hsu, J. H., Sifri, R. J., Yang, S. M., Cerione, C. S., Lambert, T. H., ... & Fors, B. P. (2022). Poly(2,3-dihydrofuran): A strong, biorenewable, and degradable thermoplastic synthesized via room temperature cationic polymerization. Journal of the American Chemical Society, 144(34), 15727-15734. [Link]

  • Spring, S. W., Hsu, J. H., Sifri, R. J., Yang, S. M., Cerione, C. S., Lambert, T. H., ... & Fors, B. P. (2022). Poly(2,3-dihydrofuran): A strong, biorenewable, and degradable thermoplastic synthesized via room temperature cationic polymerization. Journal of the American Chemical Society, 144(34), 15727-15734. [Link]

  • ASTM International. (2018). ASTM D882-18, Standard Test Method for Tensile Properties of Thin Plastic Sheeting. ASTM International. [Link]

  • Federal India Trading Company. (2025, August 12). ASTM D882: Tensile Testing of Thin Plastic Films. Federal India Trading Company. [Link]

  • Cell Instruments. (2025, March 25). Tensile Strength of Polyethylene Film & ASTM D882 Test. Cell Instruments. [Link]

  • Pacorr. (2025, November 17). What Is ASTM D882-02? A Complete Guide to Plastic Film Tensile Testing. Pacorr. [Link]

  • Spring, S. W., Hsu, J. H., Sifri, R. J., Yang, S. M., Cerione, C. S., Lambert, T. H., ... & Fors, B. P. (2022). Poly(2,3-Dihydrofuran): A Strong, Biorenewable, and Degradable Thermoplastic Synthesized via Room Temperature Cationic Polymerization. Journal of the American Chemical Society, 144(34), 15727–15734. [Link]

  • Spring, S. W., Hsu, J. H., Sifri, R. J., Yang, S. M., Cerione, C. S., Lambert, T. H., ... & Fors, B. P. (2022). Poly(2,3-dihydrofuran): A strong, biorenewable, and degradable thermoplastic synthesized via room temperature cationic polymerization. ChemRxiv. [Link]

  • Chrom Tech, Inc. (2024, November 20). Understanding Gel Permeation Chromatography Basics. Chrom Tech, Inc. [Link]

  • Sisson, A. L., & Ekin, B. (2023). Overview of Electrospinning for Tissue Engineering Applications. Polymers, 15(11), 2465. [Link]

  • Anand, K., M., S., & Rajinikanth, V. (2023). Biomimetic electrospun nanofibrous scaffold for tissue engineering: preparation, optimization by design of experiments (DOE), in-vitro and in-vivo characterization. Frontiers in Bioengineering and Biotechnology, 11, 1247055. [Link]

  • ICC Evaluation Service. (n.d.). ASTM D882 - Tensile Properties of Thin Plastic Sheeting. ICC-ES. [Link]

  • Eltom, A., Zhong, G., & Muhammad, A. (2023). Overview of Electrospinning for Tissue Engineering Applications. Polymers, 15(11), 2465. [Link]

  • North American Science Associates Inc. (n.d.). A Practical Guide to ISO 10993-5: Cytotoxicity. MDDI Online. [Link]

  • Yonezumi, M., Kanaoka, S., & Aoshima, S. (2008). Living cationic polymerization of dihydrofuran and its derivatives. Journal of Polymer Science Part A: Polymer Chemistry, 46(13), 4495-4504. [Link]

  • Guesmi, A., Srasri, E., Hamdi, N., & Raouafi, N. (2025). Electropolymerized Furan-Based π-Conjugated Polymers for Organic Electronics. ACS Sustainable Chemistry & Engineering. [Link]

  • Agilent Technologies. (2015, April 30). ANALYSIS OF POLYMERS BY GPC/SEC PHARMACEUTICAL APPLICATIONS. Agilent. [Link]

  • Zarei, M., Samimi, A., Khorasani, S. N., & Soleimani, M. (2022). Electrospun Polymeric Substrates for Tissue Engineering: Viewpoints on Fabrication, Application, and Challenges. In Tissue Engineering. IntechOpen. [Link]

  • Chen, S. H., & Lee, C. H. (2006). General method to solution-process multilayer polymer light-emitting diodes. Applied Physics Letters, 88(16), 163502. [Link]

  • Wang, L., Zhang, Y., & Zhang, A. (2024). Cationic polymerization of vinyl ethers using trifluoromethyl sulfonate/solvent/ligand to access well-controlled poly(vinyl ether)s. RSC Advances, 14(53), 39003-39011. [Link]

  • Spring, S. W., Hsu, J. H., Sifri, R. J., Yang, S. M., Cerione, C. S., Lambert, T. H., ... & Fors, B. P. (2022). Poly(2,3-Dihydrofuran): A Strong, Biorenewable, and Degradable Thermoplastic Synthesized via Room Temperature Cationic Polymerization. Journal of the American Chemical Society, 144(34), 15727–15734. [Link]

  • Heuser, T., & Stössel, M. (2006). P-181: Solution-Processed Full-Color Polymer-OLED Displays Fabricated by Direct Photolithography. SID Symposium Digest of Technical Papers, 37(1), 1912-1915. [Link]

  • International Organization for Standardization. (2009). ISO 10993-5:2009 Biological evaluation of medical devices — Part 5: Tests for in vitro cytotoxicity. ISO. [Link]

  • Kim, J. H., Lee, J. Y., & Kim, Y. H. (2026). Solution-Processed OLEDs: A Critical Review and Methodology Proposal for Stack Optimization. Polymers, 18(3), 598. [Link]

  • Walles, H., & Wyrwa, R. (2021). Toxic or not toxic? The specifications of the standard ISO 10993-5 are not explicit enough to yield comparable results in the cytotoxicity assessment of an identical medical device. ALTEX, 38(2), 269-280. [Link]

  • Medistri. (2022, April 11). Cytotoxicity Testing — ISO 10993–5. Medium. [Link]

  • Liu, Y., Wang, C., & He, H. (2021). Degradation of Microplastics by a Thermal Fenton Reaction. ACS ES&T Engineering, 2(1), 119-127. [Link]

  • Koinuma, H., & Asakura, T. (1995). Cationic polymerization of 2,3-dihydrofuran. Study on the relationship between glass transition temperature and tacticity of the polymer. Macromolecules, 28(20), 6818-6823. [Link]

  • Kovačič, M., & Knez, Ž. (2024). Evaluation of Fenton, Photo-Fenton and Fenton-like Processes in Degradation of PE, PP, and PVC Microplastics. Polymers, 16(5), 621. [Link]

  • Kim, D. H., Kim, T. W., & Kim, J. H. (2024). Solution-Processed Organic Light-Emitting Diodes Using a Lamination Method. Polymers, 16(24), 3508. [Link]

  • International Organization for Standardization. (2009). ISO 10993-5:2009 Biological evaluation of medical devices — Part 5: Tests for in vitro cytotoxicity. iTeh Standards. [Link]

  • Al-Saeedi, S. I., & Al-otaibi, A. M. (2022). Heterogeneous Fenton-type oxidative degradation of low-density polyethylene to valuable acid products using a nanostructured Fe–CeO2 solid solution catalyst. Catalysis Science & Technology, 12(10), 3241-3251. [Link]

  • Matsuzaki, K., Ito, H., Kawamura, T., & Uryu, T. (1983). C-13 NMR spectra and spin-lattice relaxation times of poly(alkyl vinyl ether)s. Polymer Journal, 15(10), 719-725. [Link]

  • North American Science Associates Inc. (n.d.). A Practical Guide to ISO 10993-5: Cytotoxicity. MDDI Online. [Link]

  • Ma, D. (2018). Solution-processed organic light-emitting devices. Opto-Electronic Journals. [Link]

  • Shapiro, Y. E. (n.d.). ANALYSIS OF CHAIN MICROSTRUCTURE BY1H AND 13 C NMR SPECTROSCOPY. ISMAR. [Link]

  • Haseneder, R., Fdez-Navamuel, B., & Härtel, G. (2007). Degradation of polyethylene glycol by Fenton reaction: a comparative study. Water science and technology: a journal of the International Association on Water Pollution Research, 55(12), 83–87. [Link]

  • Crout, N. M., & Tonelli, A. E. (1993). An analysis of the 1H- and 13C-NMR spectra of poly(3-bromostyrene). Journal of Polymer Science Part A: Polymer Chemistry, 31(1), 159-164. [Link]

  • Roy, D., Cambre, J. N., & Sumerlin, B. S. (2010). Stimuli-responsive copolymer solution and surface assemblies for biomedical applications. Progress in Polymer Science, 35(1-2), 278-301. [Link]

  • Daniel, A. (2023). Design and Synthesis of Stimuli-Responsive Copolymers for Drug Delivery Systems. Journal of Chemical and Pharmaceutical Research, 15(11), 068. [Link]

  • Rapoport, N. (2016). Stimuli-Responsive Drug Release from Smart Polymers. Journal of pharmaceutical sciences, 105(4), 1341–1356. [Link]

  • STM Journals. (n.d.). Stimuli-Responsive Polymers For Drug Release In Targeted Therapy. STM Journals. [Link]

Sources

Application

Introduction: The Significance of the 2,5-Dihydrofuran Scaffold

An Application Guide to the Stereoselective Synthesis of 2,5-Dihydrofuran Analogs The 2,5-dihydrofuran motif is a cornerstone in the architecture of numerous biologically active natural products and serves as a versatile...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide to the Stereoselective Synthesis of 2,5-Dihydrofuran Analogs

The 2,5-dihydrofuran motif is a cornerstone in the architecture of numerous biologically active natural products and serves as a versatile synthetic intermediate in the pharmaceutical industry.[1][2] Its prevalence in molecules exhibiting anticancer, anti-inflammatory, and antimicrobial properties underscores the critical need for efficient and stereocontrolled synthetic methodologies.[3][4] The challenge for synthetic chemists lies not just in the construction of the five-membered oxygen heterocycle, but in the precise control of stereocenters, which is paramount to biological function. This guide provides an in-depth exploration of key stereoselective strategies, explains the causality behind methodological choices, and offers detailed protocols for the synthesis of these valuable analogs.

Strategic Overview: Pathways to Stereocontrol

The successful stereoselective synthesis of 2,5-dihydrofuran analogs hinges on a carefully chosen strategy. The primary approaches can be broadly categorized into catalyst-controlled and substrate-controlled reactions. Catalyst-controlled methods employ chiral catalysts (metal-based or organocatalytic) to induce enantioselectivity, while substrate-controlled methods rely on existing stereocenters within the starting material to direct the formation of new ones.

G cluster_0 Synthetic Planning Start Target 2,5-Dihydrofuran Analog Decision1 Chiral or Achiral Precursor? Start->Decision1 Substrate_Control Substrate-Controlled Methods (e.g., RCM, Diastereoselective Cyclization) Decision1->Substrate_Control Chiral Catalyst_Control Catalyst-Controlled Methods (e.g., Asymmetric Catalysis) Decision1->Catalyst_Control Achiral Product Stereodefined Dihydrofuran Substrate_Control->Product Defined Diastereomer Catalyst_Control->Product Enantioenriched Product

Caption: Logical workflow for selecting a synthetic strategy.

Key Methodologies in Stereoselective Synthesis

A multitude of powerful techniques have been developed to access stereochemically defined 2,5-dihydrofurans. This section delves into some of the most robust and widely adopted methods.

Ring-Closing Metathesis (RCM)

Ring-closing metathesis has become a premier strategy for forming cyclic olefins, including 2,5-dihydrofurans.[5] This method is prized for its functional group tolerance and the reliability of ruthenium-based catalysts (e.g., Grubbs' catalysts).

  • Mechanistic Principle & Stereocontrol: The reaction proceeds by intramolecularly closing a diene, typically a diallylic ether derivative. The stereoselectivity is substrate-controlled; the geometry of the final product is dictated by the pre-existing stereocenters in the acyclic precursor.[6] The ease of preparing these precursors, often through straightforward C-vinylation and O-allylation of aldehydes or ketones, makes RCM a highly attractive and strategically simple disconnection.[6]

  • Field-Proven Insight: The choice of catalyst generation (e.g., Grubbs I, II, or Hoveyda-Grubbs) can significantly impact reaction efficiency, particularly with sterically hindered or electron-deficient olefins. For instance, second-generation catalysts like Grubbs II offer enhanced reactivity and are often the go-to choice for challenging substrates.[7]

Metal-Catalyzed Intramolecular Cyclizations

The activation of alkynes or allenes by transition metals to facilitate nucleophilic attack by a tethered hydroxyl group is a powerful and atom-economical approach.

  • Silver(I) and Gold(I)-Catalyzed Cyclization of Allenols: This is a highly effective method for constructing the dihydrofuran ring.[7][8] The reaction involves the coordination of the metal to the allene, which renders it susceptible to intramolecular 5-endo-dig cyclization by the alcohol nucleophile. The stereochemical outcome is typically controlled by the chirality of the allenol substrate, resulting in excellent chirality transfer.[8][9]

G cluster_0 Ag(I)-Catalyzed Cyclization of an Allenol A Chiral Allenol + Ag(I) B Ag-π-Allene Complex A->B Coordination C Oxonium Intermediate (5-endo-dig cyclization) B->C Intramolecular Nucleophilic Attack D Protodemetalation C->D Protonolysis E Chiral 2,5-Dihydrofuran + Ag(I) D->E Release

Caption: Catalytic cycle for Ag(I)-mediated allenol cyclization.

  • Palladium-Catalyzed Asymmetric Reactions: Methods like the asymmetric Mizoroki-Heck reaction have been successfully applied to the synthesis of chiral 2,5-dihydrofurans.[7] In this approach, a chiral phosphine ligand coordinated to the palladium center creates a chiral environment, enabling the enantioselective coupling of an aryl or vinyl halide with 2,3-dihydrofuran, followed by double bond migration to the more stable 2,5-position.

Asymmetric Organocatalysis

The rise of organocatalysis has provided powerful, metal-free alternatives for stereoselective synthesis, often with the benefits of operational simplicity and environmental compatibility.

  • Principle of Action: Chiral organocatalysts, such as secondary amines (proline derivatives) or bifunctional catalysts (squaramides, thioureas), activate substrates through the formation of transient, reactive intermediates like iminium or enamine ions.[1][10]

  • Bifunctional Squaramide Catalysis: This approach is particularly effective. A squaramide catalyst possesses both a Lewis basic site (e.g., a tertiary amine) and a hydrogen-bond donating site. This dual functionality allows it to simultaneously activate both the nucleophile and the electrophile, bringing them together in a highly organized, chiral transition state. This has been elegantly applied in Michael addition/cyclization cascades to generate highly enantioenriched dihydrofurans.[10][11]

G cluster_0 Bifunctional Squaramide Catalysis Catalyst Chiral Squaramide Catalyst Nucleophile Nucleophile (e.g., 1,3-dione) Catalyst->Nucleophile Activates via H-Bonding Electrophile Electrophile (e.g., α-bromonitroalkene) Catalyst->Electrophile Activates via Lewis Base Transition_State Organized Chiral Transition State Nucleophile->Transition_State Electrophile->Transition_State Product Enantioenriched Dihydrofuran Transition_State->Product Michael Addition + Cyclization

Caption: Mechanism of bifunctional squaramide catalysis.

Data Summary: Catalyst Performance

The choice of catalyst is pivotal for achieving high stereoselectivity. The table below summarizes the performance of representative catalytic systems from the literature.

MethodologyCatalyst SystemTypical SubstratesYield RangeStereoselectivity Range (ee/dr)Reference(s)
Silver-Catalyzed CyclizationAg(I) salts (e.g., AgNO₃, AgOTf)α-Hydroxyallenes60-85%High dr (substrate control)[8][9][12]
Gold-Catalyzed CyclizationChiral Phosphine-Au(I) ComplexPropargylic alcohols, α-hydroxyallenes70-95%Good to excellent ee and dr[7]
Asymmetric Heck ReactionPd(OAc)₂ / Chiral Bisphosphine Oxide2,3-Dihydrofuran + Aryl/Vinyl Bromides65-90%High ee[7]
Organocatalysis (Squaramide)Bifunctional Squaramide1,3-Diones + α-Bromonitroalkenes90-94%80-94% ee[10][11]
Ring-Closing Metathesis (RCM)Grubbs' Catalysts (I or II)Diallylic ethers75-95%High dr (substrate control)[5][6]

Protocols: Field-Tested Methodologies

The following protocols provide detailed, step-by-step procedures for two distinct and reliable methods.

Protocol 1: Silver(I)-Catalyzed Stereoselective Cyclization of a Chiral Allenol

This protocol is adapted from methodologies used in natural product synthesis and demonstrates a substrate-controlled cyclization.[8][9]

Objective: To synthesize a chiral 2,5-disubstituted-2,5-dihydrofuran from a chiral α-hydroxyallene via Ag(I)-catalyzed 5-endo-dig cyclization.

Materials & Reagents:

  • Chiral α-hydroxyallene (1.0 equiv)

  • Silver(I) nitrate (AgNO₃, 0.1 equiv, 10 mol%)

  • Acetone (anhydrous, sufficient to make a 0.1 M solution)

  • Argon or Nitrogen gas supply

  • Round-bottom flask with stir bar

  • Standard glassware for workup and purification

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Argon), add the chiral α-hydroxyallene (1.0 equiv).

  • Dissolution: Add anhydrous acetone to dissolve the starting material completely (to a concentration of approximately 0.1 M).

  • Catalyst Addition: Add silver(I) nitrate (0.1 equiv) to the stirred solution at room temperature.

  • Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-4 hours). Causality Note: The use of an inert atmosphere prevents potential side reactions, while anhydrous solvent is crucial as water can interfere with the catalytic cycle.

  • Quenching: Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

  • Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x volume of aqueous layer).

  • Washing: Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to afford the pure 2,5-dihydrofuran analog.

Self-Validation: The stereochemical integrity of the product should be confirmed by chiral HPLC or by comparing optical rotation values to literature data for known compounds. ¹H and ¹³C NMR spectroscopy will confirm the structure and diastereomeric ratio.

Protocol 2: Organocatalytic Asymmetric Synthesis via Michael-Alkylation

This protocol, based on published methods using bifunctional squaramide catalysts, exemplifies a modern, catalyst-controlled enantioselective transformation.[10][11]

Objective: To synthesize a chiral, highly functionalized dihydrofuran from a 1,3-dione and an α-bromonitroalkene.

Materials & Reagents:

  • Cyclohexane-1,3-dione (1.2 equiv)

  • α-bromonitroalkene (1.0 equiv)

  • Chiral tertiary amine-squaramide catalyst (e.g., a quinine-derived squaramide, 0.1 equiv, 10 mol%)

  • Toluene (anhydrous, sufficient to make a 0.2 M solution)

  • Potassium carbonate (K₂CO₃, 2.0 equiv)

  • Inert atmosphere (Argon or Nitrogen)

  • Reaction vial with stir bar

  • Standard workup and purification glassware

Procedure:

  • Reaction Setup: To a vial under an inert atmosphere, add the chiral squaramide catalyst (0.1 equiv), cyclohexane-1,3-dione (1.2 equiv), K₂CO₃ (2.0 equiv), and the α-bromonitroalkene (1.0 equiv).

  • Solvent Addition: Add anhydrous toluene via syringe to achieve a concentration of ~0.2 M with respect to the α-bromonitroalkene.

  • Reaction Conditions: Stir the reaction mixture vigorously at the specified temperature (e.g., 0 °C or room temperature, as optimized for the specific substrate and catalyst) for the required time (typically 12-48 hours). Causality Note: The base (K₂CO₃) is crucial for the initial deprotonation of the 1,3-dione to initiate the Michael addition. The bifunctional catalyst then orchestrates the stereoselective C-C bond formation and subsequent intramolecular cyclization.

  • Monitoring: Monitor the reaction by TLC.

  • Workup: Once the reaction is complete, dilute the mixture with ethyl acetate and filter through a short plug of silica gel to remove the base and catalyst.

  • Concentration: Concentrate the filtrate under reduced pressure.

  • Purification: Purify the resulting crude residue by flash column chromatography on silica gel (e.g., hexanes/ethyl acetate gradient) to yield the enantioenriched dihydrofuran product.

Self-Validation: The enantiomeric excess (ee) of the product must be determined using chiral stationary phase HPLC or SFC. The relative and absolute stereochemistry can be confirmed by X-ray crystallography of a suitable derivative or by comparison to literature data.

Conclusion and Future Perspectives

The stereoselective synthesis of 2,5-dihydrofuran analogs has matured into a sophisticated field with a diverse arsenal of reliable methods. Strategies based on ring-closing metathesis, metal-catalyzed cycloisomerizations, and asymmetric organocatalysis each offer unique advantages in terms of substrate scope, operational simplicity, and stereocontrol. The choice of method is dictated by the specific stereochemical requirements of the target molecule and the availability of starting materials.

Future advancements will likely focus on the development of more sustainable and economical catalytic systems, the expansion of reaction scope to include ever more complex substrates, and the application of novel technologies such as continuous flow chemistry and photocatalysis to further enhance efficiency and selectivity.[13] These ongoing innovations will ensure that chemists continue to have powerful tools to access these vital heterocyclic building blocks for drug discovery and development.

References

  • Asymmetric synthesis of dihydrofurans via a formal retro-Claisen photorearrangement. PubMed.
  • Organocatalytic modular synthesis of 2-functionalized 2,5-dihydrofurans from γ-hydroxy enals. Organic & Biomolecular Chemistry (RSC Publishing).
  • Organocatalytic modular synthesis of 2-functionalized 2,5-dihydrofurans from γ-hydroxy enals. Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB01216C.
  • Stereoselective synthesis of 2,5-dihydrofurans by sequential SN2' cleavage of alkynyloxiranes and silver(I)-catalyzed cyclization of the allenylcarbinol products. The Journal of Organic Chemistry - ACS Publications.
  • Asymmetric Synthesis of 2,3-Dihydrofurans via Squaramide Catalyzed Michael-Alkylation Reaction. Bentham Science Publisher.
  • Catalytic asymmetric synthesis of 2,5-dihydrofurans using synergistic bifunctional Ag catalysis. PubMed.
  • Organocatalytic modular synthesis of 2-functionalized 2,5-dihydrofurans from γ-hydroxy enals. ResearchGate.
  • Sustainable Catalytic Synthesis of 2,5-Diformylfuran from Various Carbohydrates. ResearchGate.
  • Asymmetric Synthesis of 2,3-Dihydrofurans via Squaramide Catalyzed Michael-Alkylation Reaction. Bentham Science Publishers.
  • Recent applications in natural product synthesis of dihydrofuran and -pyran formation by ring-closing alkene metathesis. Organic & Biomolecular Chemistry (RSC Publishing).
  • Organocatalytic asymmetric synthesis of dihydrofuran‐oxindoles. ResearchGate.
  • Solvent-Controlled Enantioselective Allylic C–H Alkylation of 2,5-Dihydrofuran via Synergistic Palladium/Nickel Catalysis. Journal of the American Chemical Society.
  • Synthesis of 2,5-Dihydrofurans. Organic Chemistry Portal.
  • Recent applications in natural product synthesis of dihydrofuran and -pyran formation by ring-closing alkene metathesis. RSC Publishing.
  • Process for the preparation of 2,5-dihydrofuran. Google Patents.
  • Synthesis of 2,5-Dihydrofuran-Fused Quinones from Ether-Tethered Diiododiyne. The Journal of Organic Chemistry - ACS Publications.
  • Enantioselective total synthesis of putative dihydrorosefuran, a monoterpene with an unique 2,5-dihydrofuran structure. Beilstein Journals.
  • Synthesis of 2,5-dihydrofuran. Google Patents.
  • Enantioselective total synthesis of putative dihydrorosefuran, a monoterpene with an unique 2,5-dihydrofuran structure. PubMed.
  • Stereoselective Synthesis of Polysubstituted 2,5-Dihydrofurans from Reaction of 1,4-Dilithio-1,3-dienes with Aldehydes. Organic Letters - ACS Publications.
  • Stereoselective synthesis of polysubstituted 2,5-dihydrofurans from reaction of 1,4-dilithio-1,3-dienes with aldehydes. PubMed.
  • Synthesis of 2,5-dihydrofuran-fused quinones from ether-tethered diiododiyne. PubMed.
  • 2,5-Dihydrofuran: Synthesis, Properties, and Applications in Organic Chemistry. Benchchem.
  • Continuous flow ring-closing metathesis, an environmentally-friendly route to 2,5-dihydro-1H-pyrrole-3-carboxylates. Green Chemistry (RSC Publishing).
  • Applications of 2,5-Diphenylfuran in Medicinal Chemistry: Application Notes and Protocols. Benchchem.
  • Synthesis of novel 2, 5-dihydrofuran derivatives and evaluation of their anticancer activity. ResearchGate.
  • Enantioselective total synthesis of putative dihydrorosefuran, a monoterpene with an unique 2,5-dihydrofuran structure. PMC.

Sources

Method

Advanced Cyclization Strategies for Dihydrofuran Ring Synthesis: Application Notes &amp; Protocols

Introduction and Strategic Rationale The dihydrofuran scaffold (including 2,3-dihydrofuran and 2,5-dihydrofuran isomers) is a privileged structural motif in medicinal chemistry, serving as the core of numerous biological...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Strategic Rationale

The dihydrofuran scaffold (including 2,3-dihydrofuran and 2,5-dihydrofuran isomers) is a privileged structural motif in medicinal chemistry, serving as the core of numerous biologically active natural products, antiviral agents, and synthetic pharmaceuticals[1],[2]. Historically, the construction of these oxygen-containing heterocycles relied on harsh dehydration or strong-base-mediated annulations, which often suffered from poor regioselectivity and limited functional group tolerance.

Modern synthetic paradigms have shifted toward transition-metal catalysis and radical-mediated pathways[3],[4]. These advanced cyclization strategies offer precise stereocontrol, atom economy, and the ability to operate under exceptionally mild conditions. This application note details three highly validated, mechanistically distinct protocols for dihydrofuran synthesis: Gold-catalyzed 5-exo-dig cyclization[5], Manganese(III)-mediated oxidative radical annulation[6], and a scalable Corey-Chaykovsky cascade[1].

Mechanistic Pathways & Workflow Visualization

The selection of a cyclization protocol is dictated by the starting materials and the desired substitution pattern of the target dihydrofuran:

  • Transition-Metal (Gold) Catalysis: Leverages the extreme carbophilicity of Au(I) or Au(III) to activate alkynes (π-activation) toward intramolecular nucleophilic attack by pendant hydroxyl groups, followed by proto-demetalation[5].

  • Radical Cyclization: Utilizes Mn(OAc)₃ as a single-electron oxidant to generate electrophilic carbon-centered radicals from 1,3-dicarbonyls, which subsequently add across electron-rich alkenes before undergoing oxidative ring closure[6].

  • Ylide-Mediated Annulation: Employs sulfur ylides (dimethylsulfoxonium methylide) in a tandem Michael addition/intramolecular nucleophilic substitution cascade with α,β-unsaturated ketones[1].

DihydrofuranSynthesis Start Target: Dihydrofuran Ring Sub1 (Z)-Enynols or Propargyl Ethers Start->Sub1 Sub2 1,3-Dicarbonyls + Alkenes Start->Sub2 Sub3 α,β-Unsaturated Ketones Start->Sub3 Cat1 Gold Catalysis (AuCl3) π-Activation Sub1->Cat1 1 mol% Catalyst Room Temp Cat2 Mn(OAc)3 Oxidation Radical Cyclization Sub2->Cat2 Glacial AcOH Single-Electron Transfer Cat3 Corey-Chaykovsky Sulfoxonium Ylide Sub3->Cat3 Dimsyl Anion 1,4-Addition Cascade Prod1 2,5-Dihydrofurans (High Regioselectivity) Cat1->Prod1 Prod2 4,5-Dihydrofurans (Highly Substituted) Cat2->Prod2 Prod3 2,3-Dihydrofurans (Scalable/Metal-Free) Cat3->Prod3

Strategic decision tree for dihydrofuran synthesis based on starting materials.

Quantitative Performance Matrix

The following table summarizes the quantitative parameters and optimal applications for the leading cyclization methodologies[1],[6],[5],[7].

MethodologyCatalyst / ReagentStarting MaterialsYield RangeStereocontrol / eeKey Advantage
Gold-Catalyzed Cyclization AuCl₃ (1 mol%)(Z)-Enynols83–97%High (Stereospecific)Extremely mild, room temperature execution.
Radical Annulation Mn(OAc)₃ (3 equiv)1,3-Dicarbonyls + Alkenes45–85%Moderate (Diastereoselective)Direct access to highly substituted 4,5-dihydrofurans.
Asymmetric [3+2] Cycloaddition Cu(OTf)₂ + P,N,N Ligandβ-Ketoesters + Propargyl Esters70–95%Up to 96% eeExceptional enantiomeric excess for chiral drug cores.
Corey-Chaykovsky Cascade Dimethylsulfoxonium methylideα,β-Unsaturated ketones60–80%N/AHighly scalable, metal-free process chemistry route.

Validated Experimental Protocols

Protocol A: Gold-Catalyzed Synthesis of 2,5-Dihydrofurans

This protocol utilizes the extreme soft-Lewis acidity of gold to catalyze the 5-exo-dig cyclization of (Z)-enynols[5].

Scientific Rationale & Causality: Gold(III) chloride is selected because it selectively activates the alkyne π-system without strongly coordinating to the hard oxygen nucleophile of the hydroxyl group. The use of anhydrous dichloromethane (CH₂Cl₂) as a non-coordinating solvent prevents solvent competition for the gold active site, maximizing catalytic turnover at room temperature.

Step-by-Step Methodology:

  • Preparation: Flame-dry a 25 mL Schlenk flask under argon. Add the (Z)-enynol substrate (1.0 mmol) and dissolve in anhydrous CH₂Cl₂ (10 mL).

  • Catalyst Addition: Add AuCl₃ (0.01 mmol, 1 mol%) in one portion to the stirring solution at room temperature (20–25 °C).

  • Cyclization: Stir the reaction mixture continuously. The reaction is typically highly exothermic at scale; maintain ambient temperature using a water bath if necessary.

  • Self-Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc). The reaction is usually complete within 15–60 minutes. The product will strongly absorb UV light and stain readily with KMnO₄.

  • Quenching & Purification: Filter the crude mixture directly through a short pad of silica gel, eluting with CH₂Cl₂ to remove the gold catalyst. Causality: Immediate removal of the catalyst prevents post-reaction double-bond isomerization.

  • Concentration: Evaporate the solvent under reduced pressure to yield the fully substituted 2,5-dihydrofuran.

Protocol B: Mn(III)-Mediated Oxidative Radical Annulation

This protocol constructs 4,5-dihydrofurans via the intermolecular radical addition of 1,3-dicarbonyls to alkenes[6].

Scientific Rationale & Causality: Manganese(III) acetate acts as a one-electron oxidant. Glacial acetic acid is strictly required as the solvent because it acts as a ligand that stabilizes the Mn(III) oxidation state and facilitates the generation of the primary carbon-centered radical from the enol form of the 1,3-dicarbonyl compound. Heating to 80 °C provides the necessary activation energy for the initial single-electron transfer (SET)[6].

Step-by-Step Methodology:

  • Initiation: In a round-bottom flask equipped with a reflux condenser, dissolve the 1,3-dicarbonyl compound (2.0 mmol) and the alkene (1.0 mmol) in glacial acetic acid (15 mL).

  • Oxidation: Add Mn(OAc)₃·2H₂O (3.0 mmol, 3 equivalents) to the solution.

  • Thermal Activation: Heat the mixture to 80 °C under a nitrogen atmosphere with vigorous stirring.

  • Self-Validation Checkpoint: Observe the color of the reaction mixture. The initial solution will be dark brown (indicating active Mn³⁺). The reaction is deemed complete when the solution transitions to a clear red/pale color, visually confirming the quantitative reduction of Mn³⁺ to Mn²⁺[6].

  • Work-up: Cool to room temperature, dilute with H₂O (20 mL), and extract with CHCl₃ (3 × 20 mL).

  • Neutralization: Wash the combined organic layers with saturated aqueous NaHCO₃ until gas evolution ceases. Causality: Complete removal of acetic acid is critical to prevent acid-catalyzed degradation of the dihydrofuran ring during concentration.

  • Purification: Dry over anhydrous Na₂SO₄, concentrate, and purify via silica gel chromatography.

Protocol C: Scalable Corey-Chaykovsky Cyclization

Designed for process chemistry, this two-step sequence builds a 2,3-dihydrofuran ring from an α,β-unsaturated ketone[1].

Scientific Rationale & Causality: Trimethylsulfoxonium iodide is explicitly chosen over trimethylsulfonium salts. The extra oxygen atom in the sulfoxonium ylide reduces its reactivity, making it a "softer" nucleophile. This strictly dictates a 1,4-conjugate addition (Michael addition) followed by ring closure, rather than direct 1,2-epoxidation of the carbonyl[1].

Step-by-Step Methodology:

  • Dimsyl Anion Generation: In a rigorously dried 1 L flask under argon, add NaH (60% dispersion in mineral oil, 1.2 equiv) and anhydrous DMSO (500 mL). Heat to 50 °C.

  • Self-Validation Checkpoint: Stir until the evolution of hydrogen gas completely ceases (approx. 1–2 hours). The cessation of bubbling visually confirms the quantitative formation of the dimsyl anion[1]. Caution: H₂ gas is highly flammable.

  • Ylide Formation: Cool the greyish solution to room temperature. Dropwise, add a solution of trimethylsulfoxonium iodide (1.2 equiv) dissolved in DMSO.

  • Cascade Cyclization: Cool the ylide solution to 0 °C. Add the α,β-unsaturated ketone (1.0 equiv) dropwise over 2 hours, maintaining the internal temperature below 5 °C.

  • Propagation: Allow the mixture to warm to room temperature and stir for 12–16 hours.

  • Quenching: Carefully quench by slowly adding saturated aqueous NH₄Cl (500 mL) while cooling in an ice bath to safely neutralize excess base[1]. Extract with ethyl acetate, wash extensively with brine to remove DMSO, and concentrate.

References

  • Scale-up Synthesis of 2-Methyl-2-phenyl-2,3-dihydrofuran: Application Notes and Protocols Source: Benchchem URL
  • Source: Organic & Biomolecular Chemistry (RSC Publishing)
  • Synthesis of furan-substituted dihydrofuran compounds by radical-cyclization reactions mediated by manganese(III)
  • Gold-Catalyzed Cyclization of (Z)
  • Source: Angewandte Chemie International Edition (PubMed)
  • Source: Organic Letters (ACS Publications)
  • Dihydrofuran core as useful synthetic intermediate in natural products synthesis Source: ResearchGate URL

Sources

Application

Application Note: Utilizing Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate in Fragment-Based Drug Discovery (FBDD)

An in-depth technical guide on the integration of specific chemical building blocks into early-stage drug discovery pipelines. Executive Summary Fragment-Based Drug Discovery (FBDD) has revolutionized the identification...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical guide on the integration of specific chemical building blocks into early-stage drug discovery pipelines.

Executive Summary

Fragment-Based Drug Discovery (FBDD) has revolutionized the identification of novel lead compounds by screening low-molecular-weight chemical entities against therapeutic targets. This application note details the integration of a highly specific, sp3-enriched heterocyclic building block—Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate —into FBDD workflows. By combining conformational restriction with a highly elaborable synthetic vector, this fragment serves as an ideal starting point for hit-to-lead campaigns.

Structural Rationale and Physicochemical Profiling

Historically, fragment libraries suffered from "flatland" syndrome—an overrepresentation of planar, sp2-hybridized aromatic rings that often lead to poor solubility and off-target toxicity in later development stages. Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate addresses this by introducing significant sp3 character via its gem-dimethyl group.

This structural motif provides two critical advantages:

  • Vector Projection: The gem-dimethyl moiety rigidly locks the conformation of the dihydrofuran ring, ensuring that the methyl ester is projected at a predictable, reproducible angle into adjacent binding subpockets.

  • Rule of 3 (Ro3) Compliance: The fragment strictly adheres to the 1, which dictates that ideal fragments should have a molecular weight ≤ 300 Da, cLogP ≤ 3, and no more than 3 hydrogen bond donors or acceptors[1]. This ensures high aqueous solubility, which is a fundamental prerequisite for 2[2].

Table 1: Physicochemical Properties of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate
PropertyValueAstex Ro3 ThresholdCompliance
Molecular Weight (MW) 156.18 g/mol ≤ 300 DaYes
cLogP ~1.2≤ 3Yes
H-Bond Donors (HBD) 0≤ 3Yes
H-Bond Acceptors (HBA) 3≤ 3Yes
Rotatable Bonds 2≤ 3Yes
Topological Polar Surface Area 35.53 Ų≤ 60 ŲYes

FBDD Workflow Integration

The progression of this fragment from a library constituent to a validated lead follows a rigorous, self-validating biophysical and synthetic workflow.

FBDD_Workflow Lib Fragment Library (Ro3 Compliant) NMR Primary Screen (Water-LOGSY NMR) Lib->NMR 1 mM pools SPR Orthogonal Validation (SPR & X-Ray) NMR->SPR Hit Selection Elab Hit-to-Lead (Fragment Growing) SPR->Elab Vector ID

Fig 1. FBDD workflow from fragment library screening to hit-to-lead elaboration.

Experimental Protocols

Protocol 1: Primary Screening via Water-LOGSY NMR

Because fragments bind with weak affinities (typically KD​ in the µM to mM range), primary screening requires highly sensitive techniques.3 is the method of choice. It detects the transfer of magnetization from bulk water to the target protein, and subsequently to the bound fragment[3].

Causality & Self-Validation: This protocol uses a 90% H2O / 10% D2O buffer. The 90% H2O provides the necessary bulk water protons for magnetization transfer, while the4[4]. To self-validate the assay and exclude 5, a known competitive inhibitor must be added post-screen to confirm specific displacement of the fragment[5].

Step-by-Step Methodology:

  • Sample Preparation: Prepare a 1 mM solution of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate in 50 mM phosphate buffer (pH 7.4, 150 mM NaCl) containing 90% H2O and 10% D2O.

  • Target Addition: Introduce the target protein to a final concentration of 20 µM (maintaining a 50:1 ligand-to-protein ratio to ensure fast exchange kinetics).

  • Data Acquisition: Apply a selective 180° inversion pulse to the bulk water resonance at 4.7 ppm. Utilize a mixing time of 1.5 seconds to allow for intermolecular Nuclear Overhauser Effect (NOE) transfer.

  • Data Analysis: Analyze the 1D NMR spectrum. A free fragment tumbling rapidly in solution will exhibit a signal with the same sign as the water resonance. Upon binding to the massive, slowly tumbling protein, the5[5].

WaterLOGSY_Logic Exc Bulk Water Excitation (Selective Pulse) Mix Magnetization Transfer (NOE during Mixing Time) Exc->Mix Bind Fragment Binds Target (Large Complex) Mix->Bind Affinity > 1 mM NoBind Fragment Free in Solution (Small Molecule) Mix->NoBind No Affinity Pos Sign-Flip Observed (Validated Binder) Bind->Pos Slow Tumbling Neg No Sign-Flip (Non-Binder) NoBind->Neg Fast Tumbling

Fig 2. Mechanistic logic of Water-LOGSY NMR screening for fragment binding detection.

Protocol 2: Hit-to-Lead Synthetic Elaboration (Fragment Growing)

Once validated, the fragment must be chemically elaborated to increase target affinity. The methyl ester of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate is an ideal synthetic handle.

Causality & Self-Validation: The methyl ester is chemically inert under aqueous screening conditions, preventing false positives caused by covalent reactivity. However, it can be selectively hydrolyzed to a carboxylic acid, providing a vector for amide coupling. The success of this elaboration is self-validated by subjecting the newly synthesized compound to Surface Plasmon Resonance (SPR) to confirm a measurable decrease in the dissociation constant ( KD​ ).

Step-by-Step Methodology:

  • Ester Saponification: Dissolve 1.0 mmol of the fragment in a 3:1:1 mixture of THF/MeOH/H2O (5 mL). Add 2.0 equivalents of LiOH·H2O. Stir at 25°C for 4 hours. Acidify with 1M HCl to pH 3 and extract with ethyl acetate to isolate 5,5-dimethyl-2,5-dihydrofuran-3-carboxylic acid.

  • Amide Coupling: Dissolve the resulting acid (0.5 mmol) in anhydrous DMF (3 mL). Add 1.2 equivalents of HATU and 2.0 equivalents of DIPEA. Stir for 10 minutes to form the active HOAt ester. Rationale: HATU is utilized to ensure rapid coupling and prevent degradation or epimerization of the dihydrofuran ring.

  • Vector Extension: Add 1.1 equivalents of the target amine (selected via structure-based drug design to occupy the adjacent S1/S2 subpocket). Stir for 2 hours at room temperature.

  • Purification & Validation: Purify the elaborated lead via preparative HPLC. Re-evaluate the compound using SPR to quantify the improvement in binding kinetics ( kon​ and koff​ ).

Conclusion

Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate exemplifies the next generation of FBDD building blocks. By satisfying the Rule of 3, offering an optimized sp3/sp2 balance, and providing a reliable synthetic handle for fragment growing, it significantly accelerates the hit-to-lead optimization cycle.

References

  • Rise of virtual drug design tools Source: MedCrave online URL:[Link]

  • Fragment Collection Source: Cambridge MedChem Consulting URL:[Link]

  • Current Status and Future Direction of Fragment-Based Drug Discovery Source: Royal Society of Chemistry (RSC) URL:[Link]

  • The 'rule of three' for fragment-based drug discovery: Where are we now? Source: ResearchGate URL:[Link]

  • Part I The Concept of Fragment-based Drug Discovery Source: Wiley-VCH URL:[Link]

  • Fragment-Based Drug Discovery by NMR. Where Are the Successes and Where can It Be Improved? Source: Frontiers URL:[Link]

  • Design and Evaluation of the Performance of an NMR Screening Fragment Library Source: Monash University Research Profile URL:[Link]

  • DRUG DISCOVERY IN CANCER RESEARCH: HIT IDENTIFICATION USING A FRAGMENT-BASED BY NMR APPROACH Source: Università degli Studi di Padova URL:[Link]

  • Development of new computational methods for fragment-based drug discovery by NMR Source: Amazon AWS / University College London URL:[Link]

  • Antonio Molinaro - Water-LOGSY NMR Source: Glycopedia URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Advanced Technical Support Center: Purification of Substituted Dihydrofurans

Welcome to the Technical Support Center. As a Senior Application Scientist specializing in heterocyclic chemistry, I frequently consult with researchers struggling to isolate substituted dihydrofurans.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist specializing in heterocyclic chemistry, I frequently consult with researchers struggling to isolate substituted dihydrofurans. These molecules—particularly 2,3-dihydrofurans—are highly valuable synthetic intermediates, but their inherent reactivity (specifically the electron-rich enol ether moiety) makes them notoriously difficult to purify.

This guide is designed to move beyond basic instructions. Here, we will dissect the causality behind common purification failures, provide self-validating protocols, and establish a rigorous framework for handling these sensitive scaffolds.

Strategic Workflow for Dihydrofuran Purification

Before troubleshooting specific issues, it is critical to map the physical and chemical properties of your specific dihydrofuran derivative to the correct purification modality.

DHF_Workflow Start Crude Dihydrofuran Mixture Volatile Low Boiling Point / Volatile? Start->Volatile Azeotrope Aqueous Mixture (Azeotrope)? Volatile->Azeotrope Yes AcidSens Acid-Sensitive (Enol Ether)? Volatile->AcidSens No Distillation Vacuum Distillation Azeotrope->Distillation No Extractive Extractive Distillation Azeotrope->Extractive Yes DeactSilica Et3N-Deactivated Silica AcidSens->DeactSilica Yes StandardSilica Standard Silica / Wash AcidSens->StandardSilica No

Decision matrix for selecting the optimal substituted dihydrofuran purification technique.

Section 1: Core Troubleshooting FAQs

Q1: My 2,3-dihydrofuran derivative degrades into a furan or a ring-opened ketone during flash chromatography. Why is this happening, and how do I prevent it? The Science: The 2,3-dihydrofuran ring contains an enol ether functional group. Standard silica gel possesses acidic silanol groups (pKa ~4.5–5.5). When your compound interacts with these acidic sites, the enol ether oxygen is rapidly protonated. This oxonium intermediate is highly unstable and will undergo either nucleophilic attack (leading to ring-opened acetals/ketones) or elimination/aromatization (leading to fully aromatic furans or indoles, depending on the substituents)[1]. The Solution: You must neutralize the stationary phase. This is achieved by pre-treating the silica gel with triethylamine (Et₃N) to cap the acidic silanols[2]. Alternatively, for highly substituted, stable amide-bearing dihydrofurans, you can bypass chromatography entirely by washing the crude mixture with water and cold acetone[3].

Q2: I am trying to purify a low-molecular-weight substituted dihydrofuran (e.g., 2-phenyl-2,3-dihydrofuran), but I keep losing product during solvent removal. How do I isolate it? The Science: Lower-molecular-weight dihydrofurans have relatively high vapor pressures and will readily co-distill with common reaction solvents like diethyl ether or THF under standard rotary evaporation conditions. The Solution: Do not attempt to dry the product to a solid. Remove the bulk solvent at a strictly controlled temperature (<25 °C) and moderate vacuum (>100 mbar). Once the bulk solvent is removed, immediately transition to short-path vacuum distillation. For example, 2-phenyl-2,3-dihydrofuran cleanly distills at 45–47 °C under 0.5 mm Hg[4].

Q3: My synthesis yielded an aqueous mixture of 2,5-dihydrofuran. Fractional distillation only yields a constant-boiling mixture. How can I obtain anhydrous product? The Science: 2,5-dihydrofuran and water form a minimum-boiling azeotrope (approximately 81 mol% 2,5-DHF at 63 °C under atmospheric pressure)[5]. Standard fractional distillation cannot break this azeotropic barrier because the vapor and liquid phases have identical compositions at this point. The Solution: You must employ extractive distillation. By adding a high-boiling, polar extraction agent (such as C₂–C₈ diols, glycols, or cyclic amides), you alter the relative volatility of water versus the dihydrofuran, effectively breaking the azeotrope and allowing the anhydrous dihydrofuran to be distilled overhead[6].

Section 2: Visualizing the Degradation Mechanism

To truly master these purifications, you must understand the enemy: acid-catalyzed decomposition.

DHF_Degradation DHF 2,3-Dihydrofuran (Enol Ether) Protonation Oxonium Ion Formation DHF->Protonation H+ Transfer Silica Acidic Silanols (Standard Silica) Silica->Protonation RingOpen Ring Opening / Aromatization Protonation->RingOpen Instability Degradation Furans / Ketones (Degradation) RingOpen->Degradation

Mechanistic pathway of acid-catalyzed dihydrofuran degradation on standard silica gel.

Section 3: Step-by-Step Experimental Methodologies
Protocol A: Self-Validating Chromatography for Acid-Sensitive Dihydrofurans

Use this protocol for sensitive 2,3-dihydrofurans to prevent silica-induced decomposition[2].

  • Silica Deactivation (The Critical Step): Suspend the required amount of silica gel (0.040–0.063 mm) in a mixture of your non-polar eluent (e.g., hexanes) containing 3–5% (v/v) triethylamine (Et₃N). Stir the slurry for 1 hour at room temperature.

  • Column Packing: Pack the column using the deactivated slurry.

  • Validation Check: Elute 2 column volumes of the Et₃N-spiked solvent. Collect a few drops from the column outlet and spot them on wet pH paper. Self-Validation: If the pH is < 8, the silica is not fully deactivated. Continue flushing with Et₃N-spiked solvent until the eluent is distinctly basic.

  • Loading: Dissolve your crude dihydrofuran in a minimum amount of the deactivated eluent and load it onto the column.

  • Elution: Elute the product using your optimized solvent gradient (e.g., Hexanes/EtOAc), ensuring that 1% Et₃N is maintained in the mobile phase throughout the entire run.

  • Concentration: Combine the product-containing fractions and concentrate under reduced pressure using a rotary evaporator with the water bath set strictly below 25 °C to prevent thermal degradation.

Protocol B: Vacuum Distillation of Volatile Dihydrofurans

Use this protocol for low-molecular-weight derivatives like 2-phenyl-2,3-dihydrofuran[4].

  • Pre-treatment: Ensure the crude organic extract is thoroughly dried over anhydrous MgSO₄ and filtered. Traces of water will severely complicate the vacuum distillation.

  • Solvent Removal: Remove the extraction solvent (e.g., diethyl ether) via rotary evaporation at atmospheric pressure or slight vacuum (>200 mbar), keeping the bath temperature at 20 °C.

  • Apparatus Setup: Transfer the crude dark liquid to a short-path distillation apparatus equipped with a fraction cutter (cow receiver) to allow fraction collection without breaking the vacuum.

  • Fore-run Collection: Apply high vacuum (e.g., 0.5 mm Hg). Slowly raise the heating mantle temperature. Collect the fore-run (residual solvent and trace water) which will distill first.

  • Product Distillation: Increase the heat until the main fraction distills (for 2-phenyl-2,3-dihydrofuran, this occurs at 45–47 °C at 0.5 mm Hg). Collect the clear liquid product. Self-Validation: A sudden drop in vapor temperature indicates the product has finished distilling; immediately remove heat to prevent co-distillation of heavier impurities.

Section 4: Quantitative Data & Method Selection

The following table summarizes the optimal purification strategies based on the specific substitution patterns and physical properties of the dihydrofuran core.

DHF Derivative TypePrimary ChallengeRecommended Purification MethodTypical Yield / PurityReference
2-Phenyl-2,3-dihydrofuran High volatility; co-distillation with solventsShort-path vacuum distillation (45–47 °C, 0.5 mm Hg)~76% (High Purity)[4]
Trifluoromethylated Dihydrofurans Diastereomeric separation requiredDeactivated Silica Gel Chromatography or Prep-TLC35–85%[7]
2,5-Dihydrofuran (Aqueous) Forms minimum-boiling azeotrope with waterExtractive distillation (using C₂–C₈ diols/glycols)>95% (Anhydrous)[5],[6]
Amide-Substituted Dihydrofurans Acid-catalyzed ring openingNon-chromatographic washing (cold acetone/water)~85%[3]
References
  • Barluenga, J., et al. Supporting Information:[4+1]/[2+1] Cycloaddition Reactions of Fischer Carbene Complexes... Wiley-VCH. Available at: [Link]

  • Biçer, E., et al. Synthesis of trifluoromethylated dihydrofurans by addition of 1,3-dicarbonyl compounds to alkenes promoted by manganese(III) acetate. Semantic Scholar. Available at:[Link]

  • McDonald, F. E., et al. 2-phenyl-2,3-dihydrofuran. Organic Syntheses. Available at: [Link]

  • Morita, M., et al. Separation of 2,5-dihydrofuran and water from mixtures thereof by extractive distillation. EP1383755B1 / US6353121B1.
  • Wang, Y., et al. Ring-Enlargement of Dimethylaminopropenoyl Cyclopropanes: An Efficient Route to Substituted 2,3-Dihydrofurans. The Journal of Organic Chemistry (ACS). Available at: [Link]

  • Zhang, X., et al. Catalyst-Controlled Chemodivergent Reactions of 2-Pyrrolyl-α-diazo-β-ketoesters and Enol Ethers: Synthesis of 1,2-Dihydrofuran Acetals and Highly Substituted Indoles. The Journal of Organic Chemistry (ACS). Available at: [Link]

Sources

Optimization

Technical Support Center: Synthesis of 2,5-Dihydrofuran-3-carboxylates

Welcome to the Application Scientist Support Center. The synthesis of 2,5-dihydrofuran-3-carboxylates—typically achieved via Ruthenium-catalyzed Ring-Closing Metathesis (RCM) of diallyl ether derivatives—presents unique...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Scientist Support Center. The synthesis of 2,5-dihydrofuran-3-carboxylates—typically achieved via Ruthenium-catalyzed Ring-Closing Metathesis (RCM) of diallyl ether derivatives—presents unique chemoselectivity challenges. This guide provides mechanistic troubleshooting, validated protocols, and FAQs to help you eliminate side reactions such as alkene isomerization, over-oxidation, and off-target oligomerization.

Troubleshooting Guide: Common Side Reactions

Q1: My RCM reaction yields the 2,3-dihydrofuran-3-carboxylate isomer instead of the desired 2,5-dihydrofuran product. Why is the double bond migrating?

Causality & Mechanism: This is the most prevalent side reaction in the synthesis of 2,5-dihydrofurans via RCM [1]. While Grubbs-type Ruthenium carbenes efficiently catalyze the [2+2] cycloaddition to form the 2,5-dihydrofuran ring, the catalyst degrades over time under thermal stress. This decomposition generates Ruthenium-hydride (Ru-H) species . These hydrides act as highly active isomerization catalysts. They facilitate the migration of the isolated double bond (at the 2,5-position) into conjugation with the ether oxygen and the electron-withdrawing carboxylate group, forming the thermodynamically favored 2,3-dihydrofuran-3-carboxylate.

Resolution: To suppress this, you must intercept the Ru-H species before they can interact with your product. The addition of 1,4-benzoquinone (10 mol%) acts as a hydride scavenger and oxidant, effectively deactivating the decomposition products without poisoning the primary Ru-carbene catalytic cycle [1]. Radical scavengers (like BHT or phenol) are ineffective because the isomerization is an organometallic hydride-insertion process, not a radical pathway.

Q2: I am observing the fully aromatic furan-3-carboxylate in my crude NMR. How is over-oxidation occurring?

Causality & Mechanism: 2,5-dihydrofurans are highly susceptible to oxidative aromatization. The driving force is the massive gain of aromatic stabilization energy. This over-oxidation is typically triggered by the presence of dissolved oxygen (O₂) in the solvent, combined with trace transition metals (like Ru residues) acting as oxidation catalysts. Furthermore, if your substrate contains a leaving group at the 2- or 5-position, spontaneous elimination can drive aromatization.

Resolution: Ensure strict Schlenk techniques. Solvents must be rigorously degassed via the freeze-pump-thaw method or continuous Argon sparging for at least 30 minutes prior to catalyst addition. Quench the reaction immediately upon completion using ethyl vinyl ether to deactivate the Ru catalyst, and filter through a pad of silica to remove metal residues before concentration.

Q3: My reaction mixture is highly viscous, and mass spectrometry shows high-molecular-weight polymeric species. What went wrong?

Causality & Mechanism: RCM is an intramolecular reaction that competes directly with Acyclic Diene Metathesis (ADMET) or cross-metathesis (CM), which are intermolecular processes [2]. If the effective molarity of the reactive alkene ends is too low relative to the bulk concentration of other substrate molecules, the Ru-alkylidene will react intermolecularly, leading to oligomerization [3].

Resolution: Operate under high dilution conditions . The standard concentration for synthesizing 5-membered oxygen heterocycles via RCM is 0.01 M to 0.05 M . While this requires larger solvent volumes, it exponentially favors the intramolecular cyclization kinetics over intermolecular collisions.

Mechanistic Pathways & Workflows

Pathway A Diallyl Ether Precursor B Ru-Catalyzed RCM (Grubbs Catalyst) A->B Intramolecular Cyclization C 2,5-Dihydrofuran-3-carboxylate (Desired Product) B->C Normal Cycle D Catalyst Decomposition (Ru-Hydride Species) B->D Thermal Stress E Alkene Isomerization (Double Bond Migration) C->E Ru-H Attack D->E Promotes F 2,3-Dihydrofuran-3-carboxylate (Thermodynamic Sink) E->F Conjugation G 1,4-Benzoquinone Additive (Hydride Scavenger) G->D Oxidizes/Deactivates

Mechanism of Ru-Hydride induced isomerization and interception by 1,4-Benzoquinone.

Quantitative Data: Additive Effects on RCM Isomerization

The following table summarizes the causal relationship between additive selection and the suppression of the 2,3-dihydrofuran side product during Grubbs II-catalyzed RCM [1].

Additive (10 mol%)CatalystYield of 2,5-isomer (%)Isomerization to 2,3-isomer (%)Mechanism of Action
None (Control) Grubbs II< 40%> 60%Uninhibited Ru-H migration
Phenol Grubbs II< 45%> 50%Radical scavenging (Ineffective for hydrides)
Acetic Acid Grubbs II> 85%< 5%Weak acid / Hydride protonation
1,4-Benzoquinone Grubbs II> 95% < 1% Direct Ru-H oxidation / Scavenging

Validated Experimental Protocol

Optimized Ring-Closing Metathesis for 2,5-Dihydrofuran-3-carboxylates This protocol is a self-validating system: the inclusion of ethyl vinyl ether ensures precise kinetic termination, preventing post-reaction isomerization during workup.

Reagents:

  • Diallyl ether precursor (e.g., ethyl 2-(allyloxy)but-3-enoate): 1.0 mmol

  • Grubbs 2nd Generation Catalyst: 0.05 mmol (5 mol%)

  • 1,4-Benzoquinone: 0.10 mmol (10 mol%)

  • Dichloromethane (DCM), anhydrous: 100 mL (Yields 0.01 M concentration)

  • Ethyl vinyl ether: 1.0 mL (Excess)

Step-by-Step Methodology:

  • System Preparation: Flame-dry a 250 mL two-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar under vacuum. Backfill with Argon (repeat 3x).

  • Solvent Degassing: Add 100 mL of anhydrous DCM to the flask. Sparge the solvent with a continuous stream of Argon via a submerged needle for 30 minutes to remove dissolved oxygen (preventing oxidative aromatization).

  • Substrate & Additive Loading: Add the diallyl ether precursor (1.0 mmol) and 1,4-benzoquinone (0.10 mmol) to the degassed solvent. Stir for 5 minutes at room temperature.

  • Catalyst Initiation: Quickly add the Grubbs 2nd Generation Catalyst (5 mol%) as a solid against a positive counter-flow of Argon. The solution will turn characteristic deep red/brown.

  • Reaction Phase: Heat the reaction to a gentle reflux (40 °C) under an Argon atmosphere. Monitor the reaction strictly via TLC (typically 1–2 hours). Prolonged heating past full conversion exponentially increases the risk of isomerization.

  • Quenching: Immediately upon consumption of the starting material, remove the heat source and add 1.0 mL of ethyl vinyl ether. Stir for 15 minutes. Causality: Ethyl vinyl ether reacts with the active Ru-carbene to form a stable Fischer carbene, terminating all metathesis and isomerization activity.

  • Purification: Concentrate the mixture in vacuo. Purify directly via flash column chromatography (silica gel, Hexanes/EtOAc) to isolate the pure 2,5-dihydrofuran-3-carboxylate.

Workflow Step1 1. Degas Solvent (Argon Sparging) Step2 2. High Dilution (0.01 M Substrate) Step1->Step2 Step3 3. Add 1,4-Benzoquinone (10 mol%) Step2->Step3 Step4 4. Add Grubbs Catalyst (5 mol%) Step3->Step4 Step5 5. Quench Promptly (Ethyl Vinyl Ether) Step4->Step5

Optimized workflow for RCM to prevent oligomerization, isomerization, and oxidation.

Frequently Asked Questions (FAQs)

Q: Can I use Grubbs 1st Generation catalyst instead of 2nd Generation to avoid isomerization? A: Grubbs 1st Generation (GI) catalyst decomposes more slowly into hydride species compared to the 2nd Generation (GII) catalyst, meaning it inherently causes less isomerization. However, GI is significantly less active and often struggles to close sterically hindered rings or electron-deficient systems (like those containing carboxylates). For 2,5-dihydrofuran-3-carboxylates, GII combined with 1,4-benzoquinone provides the optimal balance of high conversion and suppressed side reactions.

Q: Does the choice of solvent impact the cross-metathesis side reaction? A: Yes. While DCM is standard, using a solvent with higher viscosity or running the reaction neat will drastically increase intermolecular cross-metathesis (oligomerization). Always maintain high dilution (0.01 M) in low-viscosity, non-coordinating solvents like DCM or Toluene.

Q: How do I remove the dark ruthenium byproducts that streak down my column? A: Ruthenium residues can co-elute with your product and slowly catalyze its oxidation to a furan over time on the bench. To resolve this, treat the crude mixture with a metal scavenger such as tris(hydroxymethyl)phosphine (THMP) or run the crude material through a short plug of Florisil prior to standard silica gel chromatography.

References

  • Hong, S. H., Sanders, D. P., Lee, C. W., & Grubbs, R. H. (2005). Prevention of Undesirable Isomerization during Olefin Metathesis. Journal of the American Chemical Society.[Link]

  • Wikipedia Contributors. (n.d.). Ring-closing metathesis. Wikipedia, The Free Encyclopedia.[Link]

  • Synthesis by Ring-Closing Metathesis. (2008). Thieme E-Books.[Link]

Troubleshooting

Technical Support Center: Characterization of Complex Dihydrofuran Derivatives

Welcome to the Advanced Characterization Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the structural elucidation and isolation of complex dihydrofuran derivatives—...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Characterization Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the structural elucidation and isolation of complex dihydrofuran derivatives—classes of molecules ubiquitous in natural products, neolignans, and synthetic pharmaceuticals.

Dihydrofurans present unique analytical challenges: their cyclic enol ether moieties are notoriously unstable, their flexible five-membered rings complicate NMR scalar coupling analysis, and their mass spectrometry fragmentation pathways often mimic complex rearrangements rather than simple cleavages. This guide provides field-proven troubleshooting strategies, causal explanations for observed anomalies, and self-validating experimental protocols to ensure absolute confidence in your structural assignments.

Module 1: Sample Handling & Stability FAQs

Q: Why does my 2,3-dihydrofuran derivative degrade into an acyclic mixture during silica gel chromatography or when dissolved in CDCl₃?

The Science (Causality): 2,3-Dihydrofurans are cyclic enol ethers. The oxygen lone pair donates electron density into the adjacent π -system, making the β -carbon highly nucleophilic. Even trace amounts of acid—such as the inherent acidity of standard silica gel or the deuterium chloride (DCl) generated by the photolytic degradation of chloroform-d (CDCl₃)—will rapidly protonate this double bond. This generates a highly reactive oxocarbenium ion intermediate, which is immediately trapped by ambient moisture, leading to acid-catalyzed hydrolysis and irreversible ring-opening into a hemiacetal or acyclic keto-alcohol[1].

The Solution: Treat your molecule as an acid-sensitive entity. Switch from standard silica to basic alumina for chromatography, or pre-treat your silica with 1% triethylamine (TEA). For NMR, abandon standard CDCl₃. Instead, use benzene-d₆ (C₆D₆), pyridine-d₅, or CDCl₃ that has been freshly filtered through a plug of basic alumina.

G A 2,3-Dihydrofuran (Enol Ether) B Protonation (H+) Trace Acid in CDCl3 A->B Electrophilic addition C Oxocarbenium Ion Intermediate B->C Resonance stabilization D Nucleophilic Attack (H2O) C->D Hydration E Ring-Opened Hemiacetal/Aldol D->E Bond cleavage

Fig 1: Acid-catalyzed ring-opening pathway of 2,3-dihydrofuran derivatives.

Module 2: NMR Spectroscopy Troubleshooting Guide

Q: I am trying to determine the relative stereochemistry (cis vs. trans) of a 2,5-disubstituted dihydrofuran. Why are my 1D ¹H NMR coupling constants (J-values) providing ambiguous results?

The Science (Causality): Unlike rigid six-membered rings (where axial-axial couplings reliably yield large J-values of 8-12 Hz), five-membered dihydrofuran rings rapidly interconvert between various "envelope" and "twist" conformations in solution. This dynamic puckering averages out the dihedral angles between adjacent protons. Consequently, the ³J coupling constants for cis and trans isomers often overlap, making 1D ¹H NMR highly unreliable for stereochemical assignment. Historically, reliance on scalar coupling alone has led to incorrect assignments in the literature that later required correction via X-ray crystallography[2].

The Solution: You must build a self-validating system using 2D Nuclear Overhauser Effect Spectroscopy (NOESY) or ROESY. NOE relies on through-space dipole-dipole relaxation (distance < 5 Å), which is independent of dihedral angle fluctuations. For example, in dihydrobenzofuran neolignans, a trans configuration is definitively proven by a strong NOE correlation between H7 and H2/H6, but a uniquely weak or absent NOE between H7 and H8[3].

Quantitative Data Summary: Diagnostic NMR Parameters
Structural FeatureAnalytical TechniqueDiagnostic MarkerInterpretation
2,5-Disubstituted Dihydrofuran 1D ¹H NMR³J coupling overlapUnreliable for cis/trans assignment due to ring puckering[2].
Trans-Dihydrobenzofuran 2D NOESYStrong H7 ↔ H2/H6 NOE; Weak H7 ↔ H8 NOEConfirms trans relative configuration[3].
Cis-Dihydrobenzofuran 2D NOESYStrong H7 ↔ H8 NOEConfirms cis relative configuration.
C7 / C8 Substituents 2D gHMBCLong-range ¹³C-H correlationsConfirms regiochemistry of substituents on the furan ring[3].

Module 3: Mass Spectrometry (LC-MS/MS) FAQs

Q: During ESI-MS/MS analysis of my dihydrobenzofuran derivatives, the dominant product ion is always[M+H - 18]⁺. Is this just residual moisture or thermal dehydration in the source?

The Science (Causality): While a loss of 18 Da is commonly attributed to simple dehydration, in the context of complex cyclic ethers like dihydrofurans, it represents a highly specific, structurally diagnostic fragmentation pathway. Protonation of the ring oxygen (or an adjacent hydroxyl group) weakens the C-O bond. Upon collision-induced dissociation (CID), the dihydrofuran ring actively cleaves. This ring opening stabilizes the resulting carbocation via resonance with the adjacent aromatic system, driving the expulsion of a water molecule[4]. This initial ring cleavage is often a prerequisite for subsequent characteristic losses, such as the elimination of carbon monoxide (CO, -28 Da) or the cleavage of the entire aromatic chain[4]. Similar inductive cleavage and ring-opening mechanisms are well-documented in the electron-impact (EI) mass spectra of complex cyclic ethers[5].

G A Precursor Ion [M+H]+ B Protonation of Ring Oxygen A->B ESI Source C Dihydrofuran Ring Cleavage B->C CID Energy D Product Ion 1 [M+H - H2O]+ (-18 Da) C->D Resonance Stabilization E Product Ion 2 [M+H - H2O - CO]+ (-46 Da) D->E Sequential Fragmentation

Fig 2: ESI-MS/MS fragmentation logic for dihydrobenzofuran derivatives.

Quantitative Data Summary: Common MS/MS Neutral Losses
Precursor IonNeutral Loss (Da)Fragment FormulaMechanistic Origin
[M+H]⁺-18H₂ODihydrofuran ring cleavage / resonance stabilization[4].
[M+H - H₂O]⁺-28COSubsequent backbone degradation post-ring opening[4].
[M+H]⁺-32CH₃OHLoss of methoxy substituents at C-3/C-3' positions[4].

Experimental Protocols

Protocol 1: Acid-Free NMR Sample Preparation for Enol Ethers

To prevent acid-catalyzed degradation of 2,3-dihydrofuran derivatives during NMR acquisition.

  • Solvent Selection: Obtain a fresh ampoule of CDCl₃. Do not use an old bottle that has been exposed to light and air, as it will contain DCl.

  • Alumina Filtration: Pack a small glass Pasteur pipette with a glass wool plug. Add 2 cm of activated basic alumina (Brockmann Grade I).

  • Neutralization: Elute 1.0 mL of CDCl₃ through the basic alumina directly into a clean, dry glass vial. This strips trace DCl and water from the solvent.

  • Sample Dissolution: Dissolve 5–10 mg of your dihydrofuran derivative in 0.6 mL of the neutralized CDCl₃.

  • Acquisition: Transfer to an NMR tube and acquire spectra immediately. If long 2D acquisitions (e.g., ¹³C, HMBC) are required, consider switching to C₆D₆ to guarantee absolute stability over 12+ hours.

Protocol 2: NOESY Setup for Absolute Stereochemical Assignment

To differentiate cis/trans isomers without relying on ambiguous J-couplings.

  • Sample Prep: Prepare a highly concentrated sample (15-20 mg) in a non-viscous solvent (e.g., CDCl₃ or Acetone-d₆) to ensure a high signal-to-noise ratio.

  • Degassing: Dissolved oxygen is paramagnetic and accelerates T1 relaxation, destroying NOE signals. Degas the sample using three "freeze-pump-thaw" cycles on a Schlenk line, then seal the NMR tube under argon.

  • Parameter Optimization:

    • Set the mixing time ( τm​ ) carefully. For small molecules (MW < 500 Da), a mixing time of 300–500 ms is optimal to allow cross-relaxation without spin diffusion (which causes false-positive correlations).

    • Ensure the relaxation delay (D1) is at least 3×T1​ of the slowest relaxing proton (typically 2-3 seconds).

  • Data Processing: Process the 2D spectrum with phase-sensitive baseline correction. Look for the critical diagnostic cross-peaks (e.g., H7 to H2/H6) to build your 3D structural model[3].

References

  • Detailed 1H and 13C NMR Spectral Data Assignment for Two Dihydrobenzofuran Neolignans Source: SciELO URL
  • Source: National Science Foundation (nsf.gov)
  • Towards a better understanding of the electrosynthesis of 2,5-dicarboxy-2,5-dihydrofurans: structure, mechanism and influence over stereochemistry Source: Royal Society Publishing URL
  • Enol Ethers Are Effective Monomers for Ring-Opening Metathesis Polymerization: Synthesis of Degradable and Depolymerizable Poly(2,3-dihydrofuran)
  • Elucidating fragmentation pathways and conducting systematic characterization of product ion structures...

Sources

Optimization

Technical Support Center: Optimizing Catalyst Performance in Palladium-Catalyzed Furan Synthesis

Welcome to the technical support hub for palladium-catalyzed furan synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of these powerful reaction...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support hub for palladium-catalyzed furan synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of these powerful reactions. Here, we address common challenges and provide actionable troubleshooting strategies in a direct question-and-answer format, grounded in mechanistic principles and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low to no yield in my palladium-catalyzed furan synthesis?

A1: Low or no yield is a frequent issue that can typically be traced back to a few key areas:

  • Catalyst Inactivity or Decomposition: The palladium catalyst is the heart of your reaction. Its performance can be compromised by several factors. The formation of palladium black is a visual cue of catalyst aggregation and decomposition into an inactive state.[1] This can be caused by inefficient oxidative addition, degradation of supporting ligands, or the presence of oxygen which oxidizes the active Pd(0) to inactive Pd(II).[1]

  • Sub-optimal Reaction Conditions: Temperature, solvent, and base are critical parameters. For instance, some reactions may require elevated temperatures to proceed efficiently, while for others, an increase in temperature beyond an optimum can lead to catalyst deactivation.[2]

  • Poor Substrate Reactivity: The electronic and steric properties of your starting materials significantly impact the reaction's success. Electron-withdrawing groups on an aryl halide, for example, can enhance reactivity, whereas significant steric hindrance can impede the catalytic cycle and lower the yield.[2]

  • Presence of Impurities: The purity of your reagents and solvents is paramount. Impurities can poison the catalyst or lead to undesirable side reactions.[2][3] It is always advisable to use purified starting materials and anhydrous, degassed solvents.[4]

Q2: I'm observing significant side product formation. How can I improve the selectivity of my reaction?

A2: The formation of undesired side products is a common challenge that can often be mitigated by carefully tuning the reaction conditions.

  • Ligand Choice: The ligand plays a crucial role in stabilizing the palladium center and influencing the reaction's selectivity.[5] Bulky, electron-rich phosphine ligands can shield the palladium, promoting the desired catalytic cycle over side reactions.[1][6]

  • Solvent Effects: The polarity of the solvent can significantly affect the reaction pathway.[7] For instance, in some syntheses, nonpolar solvents are preferred over polar ones.[4] A solvent screen is often a valuable optimization step.

  • Base Selection: The choice of base is critical and can influence both the rate and selectivity.[1][8] Common bases include inorganic carbonates (K₂CO₃, Cs₂CO₃) and organic amines (Et₃N). The optimal base will depend on the specific reaction mechanism.

  • Temperature Control: Reaction temperature can impact the relative rates of competing reaction pathways. Running the reaction at a lower temperature may favor the desired product by minimizing side reactions that have a higher activation energy.

Q3: My catalyst appears to be deactivating over the course of the reaction. What are the likely causes and solutions?

A3: Catalyst deactivation is a significant hurdle in many palladium-catalyzed reactions. Understanding the root cause is key to finding a solution.

  • Catalyst Poisoning: If your substrates contain functional groups that can coordinate strongly to the palladium center, such as sulfur in thiophenes, this can lead to irreversible catalyst poisoning.[1] In such cases, using a more robust catalyst system with bulky ligands may be necessary.[1]

  • Ligand Degradation: Phosphine ligands can be susceptible to oxidation or other degradation pathways, especially at elevated temperatures.[1] This leads to the formation of catalytically inactive palladium species. Using more stable ligands or running the reaction under an inert atmosphere can help mitigate this.

  • Product Inhibition: In some cases, the furan product itself or a byproduct can coordinate to the palladium center and inhibit the catalytic cycle.

  • Solution: To address deactivation, consider increasing the catalyst loading, although this is not always the most economical solution.[1] A more effective approach is to optimize the reaction conditions to minimize deactivation pathways, such as using a different ligand, solvent, or a lower reaction temperature.

Troubleshooting Guide

This section provides a more in-depth, problem-oriented approach to troubleshooting common issues encountered during palladium-catalyzed furan synthesis.

Problem 1: Low or No Conversion of Starting Materials
Potential Cause Explanation & Causality Recommended Action
Inactive Catalyst The palladium precatalyst may not be efficiently reduced to the active Pd(0) species, or the active catalyst may have decomposed.Ensure you are using a high-purity palladium source. Consider using a pre-activated Pd(0) catalyst or adding a reducing agent if starting with a Pd(II) source.[4]
Incorrect Ligand The chosen ligand may not be suitable for the specific transformation, leading to an unstable or inactive catalytic complex.Screen a variety of phosphine or N-heterocyclic carbene (NHC) ligands with different steric and electronic properties.[5]
Inappropriate Base The base may be too weak to facilitate a key step in the catalytic cycle, such as deprotonation or reductive elimination.Experiment with a range of bases, from milder carbonates to stronger alkoxides or phosphates.[1][8]
Solvent Issues The solvent may not effectively dissolve all reactants, or its polarity may not be optimal for the key steps of the catalytic cycle.[7]Test a range of solvents with varying polarities, such as toluene, dioxane, DMF, or acetonitrile.[3][4]
Low Temperature The reaction may have a high activation energy and require more thermal energy to proceed at a reasonable rate.Gradually increase the reaction temperature, monitoring for any signs of product or catalyst decomposition.[2]
Problem 2: Formation of Isomeric Products or Poor Regioselectivity
Potential Cause Explanation & Causality Recommended Action
Steric and Electronic Effects The inherent steric and electronic properties of the substrates can favor the formation of one regioisomer over another.Modify the substituents on your starting materials if possible. For example, adding a bulky directing group can improve regioselectivity.
Ligand Control The steric bulk and electronic nature of the ligand can significantly influence the regiochemical outcome of the reaction.Employ sterically demanding ligands to favor reaction at the less hindered position. Conversely, smaller ligands may allow for reaction at more sterically congested sites.
Additive Effects Certain additives can influence the coordination environment of the palladium catalyst and thereby affect regioselectivity.Consider the addition of salts (e.g., silver salts) or other additives that have been shown to influence regioselectivity in similar reactions.
Problem 3: Product Decomposition
Potential Cause Explanation & Causality Recommended Action
Acid Sensitivity of Furan Ring The furan ring can be sensitive to acidic conditions, leading to polymerization or ring-opening, especially with electron-donating substituents.[9]During workup, maintain a pH of no lower than 4 using mild acids like acetic acid or buffered solutions.[9] For reactions requiring an acid catalyst, consider milder Lewis acids.[9]
Thermal Instability The furan product may be thermally labile and decompose at the reaction temperature, especially over prolonged reaction times.Reduce the reaction temperature if possible, or shorten the reaction time. Monitoring the reaction by TLC or GC/LC-MS can help determine the optimal reaction duration.
Oxidative Degradation The furan product may be susceptible to oxidation, particularly if the reaction is not performed under an inert atmosphere.Ensure the reaction is carried out under a nitrogen or argon atmosphere and use degassed solvents.

Experimental Protocols & Workflows

General Protocol for a Palladium-Catalyzed Furan Synthesis

This protocol is a general guideline and will likely require optimization for specific substrates.

Materials:

  • Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)[4]

  • Ligand (e.g., PPh₃, P(t-Bu)₃)[4][6]

  • Base (e.g., K₂CO₃, Et₃N)[3][10]

  • Anhydrous, degassed solvent (e.g., toluene, dioxane, DMF)[3][4]

  • Starting materials (e.g., halo-alkenol and alkyne)[4][11]

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a dry reaction vessel under an inert atmosphere, add the palladium catalyst and the ligand.

  • Add the anhydrous, degassed solvent and stir for a few minutes to allow for complex formation.

  • Add the base, followed by the starting materials.

  • Heat the reaction mixture to the desired temperature and monitor its progress by TLC or GC/LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Perform an aqueous workup, being mindful of the potential acid sensitivity of the furan product.[9]

  • Extract the product with a suitable organic solvent.

  • Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Troubleshooting Workflow

Troubleshooting_Workflow Start Low Yield or No Reaction Check_Catalyst Is the catalyst active and appropriate? Start->Check_Catalyst Side_Products Significant Side Products Start->Side_Products Decomposition Product Decomposition Observed Start->Decomposition Check_Conditions Are the reaction conditions (T, solvent, base) optimal? Check_Catalyst->Check_Conditions Yes Optimize_Catalyst Screen different Pd sources and ligands. Check_Catalyst->Optimize_Catalyst No Check_Substrates Are the starting materials pure and reactive? Check_Conditions->Check_Substrates Yes Optimize_Conditions Systematically vary T, solvent, and base. Check_Conditions->Optimize_Conditions No Purify_Substrates Purify starting materials. Check for inhibitors. Check_Substrates->Purify_Substrates No Success Improved Yield Check_Substrates->Success Yes Optimize_Catalyst->Check_Catalyst Optimize_Conditions->Check_Conditions Purify_Substrates->Check_Substrates Optimize_Selectivity Adjust ligand, solvent, or temperature for selectivity. Side_Products->Optimize_Selectivity Optimize_Selectivity->Success Modify_Workup Use milder workup conditions (pH control, lower T). Decomposition->Modify_Workup Modify_Workup->Success

Caption: A decision-making workflow for troubleshooting common issues in palladium-catalyzed furan synthesis.

Catalytic Cycle of a Representative Palladium-Catalyzed Furan Synthesis

Catalytic_Cycle Pd0 Pd(0)L_n Ox_Add Oxidative Addition Pd0->Ox_Add R-X PdII_A R-Pd(II)-X L_n Ox_Add->PdII_A Coord Coordination PdII_A->Coord Alkene/Alkyne PdII_B Alkene/Alkyne Complex Coord->PdII_B Insertion Migratory Insertion PdII_B->Insertion PdII_C Cyclized Intermediate Insertion->PdII_C Beta_Elim β-Hydride Elimination PdII_C->Beta_Elim PdII_H H-Pd(II)-X L_n Beta_Elim->PdII_H Furan Furan Product Beta_Elim->Furan Red_Elim Reductive Elimination PdII_H->Red_Elim Base Red_Elim->Pd0 HX HX Red_Elim->HX Base Base Base->Red_Elim

Caption: A generalized catalytic cycle for palladium-catalyzed furan synthesis.

References

  • Chen, Y., & Kwon, O. (2021). Unified Approach to Furan Natural Products via Phosphine–Palladium Catalysis. Angewandte Chemie International Edition, 60(16), 8874–8881. Available at: [Link]

  • Organic & Biomolecular Chemistry (RSC Publishing). Pd/Cu-catalyzed cascade Sonogashira coupling/cyclization reactions to highly substituted 3-formyl furans. Available at: [Link]

  • MDPI. (2024). Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production: A Study of Catalytic and Reaction Parameters. Available at: [Link]

  • American Chemical Society. (2006). Palladium-Catalyzed Direct Arylation of Furans via C−H Functionalization at Low Catalyst Loadings. Organometallics. Available at: [Link]

  • eScholarship, University of California. (2021). Unified Approach to Furan Natural Products via Phosphine–Palladium Catalysis. Available at: [Link]

  • Sardar Patel University. (n.d.). Development in Sonogashira Coupling: Construction of Indole and Benzo [B] Furan Ring Systems Catalyzed By Pd-Cu and Basic Ionic Liquid [DBU] Ac. Available at: [Link]

  • American Chemical Society. (2010). Synthesis of Polysubstituted Furans Based on a Stepwise Sonogashira Coupling of (Z)-3-Iodoalk-2-en-1-ols with Terminal Propargylic Alcohols and Subsequent Au(I)- or Pd(II)-Catalyzed Cyclization−Aromatization via Elimination of H2O. The Journal of Organic Chemistry. Available at: [Link]

  • Biofuel Research Journal. (n.d.). Enhancing sustainable furan production from biomass: Influence of support cations on Pd-catalyzed furfural decarbonylation under industrially relevant conditions. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Furan synthesis. Available at: [Link]

  • National Institutes of Health. (2024). One-Step Palladium-Catalyzed Heterocyclic Ring Closure of Benzofurans with Aryl Iodides through a Heck-Type Pathway. Available at: [Link]

  • ResearchGate. (2024). Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production: A Study of Catalytic and Reaction Parameters. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Direct access to furan and cyclopropane derivatives via palladium-catalyzed C–H activation/alkene insertion/annulation. Chemical Communications. Available at: [Link]

  • National Institutes of Health. (n.d.). Palladium-Catalyzed Carbonylative Sonogashira Coupling of Aliphatic Alkynes and Aryl Thianthrenium Salts to Alkynones and Furanones. Available at: [Link]

  • National Institutes of Health. (n.d.). Synthesis of dithienofurans via cascade copper catalysed dual C–S coupling and ring closure reactions under mild conditions. Available at: [Link]

  • National Institutes of Health. (n.d.). Palladium-Catalyzed Indole, Pyrrole, and Furan Arylation by Aryl Chlorides. Available at: [Link]

  • Nanyang Technological University. (n.d.). Modular Synthesis of Multisubstituted Furans through Palladium-Catalyzed Three-Component Condensation of Alkynylb. Available at: [Link]

  • American Chemical Society. (n.d.). Synthesis of 2,5-Disubstituted Furans via Palladium-Catalyzed Annulation of Alkyl 3-Oxo-6-heptynoates. The Journal of Organic Chemistry. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Palladium-catalyzed defluorinative alkynylation of polyfluoroalkyl ketones with alkynes for the synthesis of fluorinated fused furans. Organic Chemistry Frontiers. Available at: [Link]

  • American Chemical Society. (2010). Palladium-Catalyzed Indole, Pyrrole, and Furan Arylation by Aryl Chlorides. The Journal of Organic Chemistry. Available at: [Link]

  • Massachusetts Institute of Technology. (n.d.). Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. Available at: [Link]

  • American Chemical Society. (2022). LiCl-Mediated and Palladium-Catalyzed Oxidative Cyclization of Furan–Ynes via Dearomatizing Alkoxyalkenylation of Furan. Organic Letters. Available at: [Link]

  • ResearchGate. (n.d.). ChemInform Abstract: Palladium-Catalyzed Indole, Pyrrole, and Furan Arylation by Aryl Chlorides. Available at: [Link]

  • ResearchGate. (2025). Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species. Available at: [Link]

  • National Institutes of Health. (n.d.). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Available at: [Link]

  • Organic Syntheses. (n.d.). Procedure. Available at: [Link]

  • Reddit. (2021). Improving yields on alkylfuran synthesis. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Work-up Procedures for Reactions Involving Dihydrofuran Compounds

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for researchers, scientists, and drug development professionals working with dihydrofuran compounds. This guide provides in-depth...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with dihydrofuran compounds. This guide provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the work-up and purification of reactions involving these versatile heterocyclic compounds. The information herein is designed to provide not just procedural steps, but also the underlying chemical principles to empower you to make informed decisions in your experiments.

Introduction: The Challenges of Handling Dihydrofurans

Dihydrofurans, existing as 2,3-dihydrofuran or 2,5-dihydrofuran isomers, are invaluable intermediates in organic synthesis. However, their unique structures present specific challenges during reaction work-up and purification. The 2,3-dihydrofuran isomer is an enol ether, making it highly susceptible to hydrolysis and ring-opening under acidic conditions.[1][2] The 2,5-dihydrofuran isomer, an allylic ether, is generally more stable but can still undergo undesired reactions. Furthermore, low-molecular-weight dihydrofurans can be volatile and may form azeotropes with water, complicating their isolation.[3][4][5] This guide will address these challenges systematically.

Frequently Asked Questions (FAQs)

This section directly addresses common issues and questions that arise during the experimental workflow.

Q1: My reaction mixture turned dark and viscous after I added aqueous acid to quench it. What happened, and how can I avoid this?

A: You have likely encountered acid-catalyzed polymerization or degradation of your dihydrofuran product. The enol ether functionality in 2,3-dihydrofurans and even the double bond in 2,5-dihydrofurans can be protonated by strong acids, initiating a cascade of reactions that leads to oligomers or intractable tar.[6]

  • Causality: The high sensitivity of the furan ring system to acidic conditions can lead to polymerization.[6] Even mild acids can catalyze hydrolysis, especially for 2,3-dihydrofuran, which can lead to ring-opening.[1][7]

  • Preventative Measures:

    • Use a Neutral or Basic Quench: Instead of acidic solutions, quench your reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a phosphate buffer (pH 7).[8] This neutralizes any acid catalysts without introducing a harsh acidic environment.

    • Reverse Addition: If the reaction must be quenched with water, consider adding the reaction mixture slowly to a vigorously stirred volume of water or buffer. This method, known as a "reverse quench," prevents localized high concentrations of acid and heat, which can be critical for sensitive substrates.[9]

    • Low Temperature: Perform the quench at a low temperature (e.g., 0 °C) to dissipate any exothermic effects and slow the rate of potential degradation pathways.

Q2: I am struggling to separate 2,5-dihydrofuran from water using distillation. The product seems to co-distill with the water. Why is this happening?

A: You are observing the effects of a minimum-boiling azeotrope. 2,5-Dihydrofuran forms an azeotrope with water, which is a mixture that boils at a constant temperature and has a constant composition in the vapor phase.[4][5] This makes complete separation by simple distillation impossible.[3]

  • Solution 1: Extractive Distillation: For larger scales, extractive distillation is an effective industrial method. This involves adding a high-boiling, miscible solvent (an "entrainer") that selectively alters the relative volatility of the components, breaking the azeotrope.[4]

  • Solution 2: Chemical Drying and Alternative Purification: For laboratory scale, avoid distillation as the primary means of water removal.

    • Thorough Extraction & Drying: After the aqueous work-up, extract your product into a water-immiscible organic solvent like diethyl ether or dichloromethane. Wash the combined organic layers with brine to remove the bulk of the dissolved water, and then dry the solution thoroughly over a desiccant like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[8][10]

    • Purification: After drying and filtering, remove the solvent under reduced pressure and purify the product by other means, such as column chromatography.

Q3: My dihydrofuran product appears to decompose on a standard silica gel column. What are my purification options?

A: Standard silica gel is slightly acidic (pH ≈ 4-5) and can cause the degradation of acid-sensitive compounds like dihydrofurans, particularly enol ethers.

  • Option 1: Deactivate the Silica Gel: Before preparing your column, you can neutralize the silica gel. This is typically done by slurrying the silica in the desired eluent system containing a small amount of a basic additive, such as 1-2% triethylamine or pyridine. This deactivates the acidic silanol groups on the silica surface.

  • Option 2: Use an Alternative Stationary Phase:

    • Alumina: Neutral or basic alumina can be an excellent alternative for acid-sensitive compounds.

    • Florisil®: This is a magnesium silicate gel that is less acidic than silica and can be effective.

  • Option 3: Non-Chromatographic Methods: If the product is sufficiently volatile and thermally stable, vacuum distillation or Kügelrohr distillation can be an effective purification method that avoids contact with stationary phases.[11]

Q4: My NMR analysis shows an unexpected acyclic product after work-up. What is the likely cause?

A: The presence of an acyclic product strongly suggests that an unintended ring-opening reaction has occurred. This is a known reactivity pathway for dihydrofurans and can be triggered by various reagents.[12][13]

  • Likely Causes:

    • Trace Acid: As discussed, residual acid from the reaction or work-up can catalyze the hydrolysis and ring-opening of the dihydrofuran.[14][15]

    • Lewis Acids: If your reaction used a Lewis acid catalyst, incomplete quenching can lead to ring-opening during the work-up or even during concentration on a rotary evaporator.[14]

    • Metal Catalysts: Certain transition metal species, particularly those used in ring-closing metathesis or cross-coupling reactions, can sometimes catalyze ring-opening or isomerization pathways if not fully removed.[12][16]

  • Troubleshooting:

    • Ensure a thorough and appropriate quench to neutralize all acidic species.

    • Consider passing the crude product through a short plug of a neutral adsorbent (like Celite® or neutral alumina) to remove residual metal catalysts before concentrating the solution.

    • Analyze the crude reaction mixture before work-up to confirm if the ring-opening is happening during the reaction itself or during the isolation process.

Troubleshooting Guide

This table provides a quick reference for common problems, their potential causes, and recommended solutions.

Problem Potential Cause(s) Recommended Solutions & Rationale
Low Product Yield After Extraction 1. The product has partial water solubility. 2. The product is volatile and was lost during solvent removal. 3. Unwanted side reactions (e.g., ring-opening, polymerization).1. Saturate the aqueous layer with NaCl (brine) before extraction to decrease the polarity of the aqueous phase and reduce the solubility of organic compounds. Increase the number of extractions (e.g., 3-5 times with smaller volumes). 2. Use a lower bath temperature (<30 °C) and carefully control the pressure during rotary evaporation. For highly volatile compounds, consider removing the solvent by passing a stream of inert gas over the solution at low temperature. 3. Analyze the crude mixture by ¹H NMR or GC-MS to identify byproducts. This will help determine if the issue is with the reaction conditions or the work-up procedure. Adjust quench and purification methods to be milder.[6][12]
Multiple Spots on TLC After Work-up 1. Isomerization of the double bond. 2. Formation of dimers or oligomers. 3. Decomposition on the TLC plate itself.1. Avoid sources of acid, base, or excessive heat during work-up, as these can cause isomerization of the double bond within the dihydrofuran ring or in adjacent side chains.[6] 2. Re-evaluate reaction stoichiometry and temperature. Purify carefully using the mildest effective column chromatography method. 3. Spot the sample and develop the plate immediately to minimize contact time with the acidic silica. Consider using TLC plates with a neutral adsorbent if decomposition is suspected.
Inconsistent Results Depending on Work-up Method The order and rate of reagent addition during quenching can dramatically alter the chemical environment (e.g., local pH, temperature).Standardize your quenching protocol. A striking example shows that slowly adding water to a reaction can yield one product, while pouring the reaction mixture into water yields another entirely.[9] Always be consistent and document the exact method used.

Visualized Workflows & Protocols

Diagram 1: Decision Tree for Dihydrofuran Work-up

This diagram illustrates a logical workflow for choosing an appropriate work-up procedure based on the stability of the target compound.

Start Reaction Complete Check_Sensitivity Is the Dihydrofuran Known to be Acid-Sensitive? Start->Check_Sensitivity Acid_Quench Mild Acidic Quench (e.g., sat. NH4Cl) Check_Sensitivity->Acid_Quench No / Tolerant Neutral_Quench Neutral/Basic Quench (e.g., Water, sat. NaHCO3) Check_Sensitivity->Neutral_Quench Yes (e.g., 2,3-DHF) Extraction Liquid-Liquid Extraction Acid_Quench->Extraction Neutral_Quench->Extraction Drying Dry Organic Layer (e.g., MgSO4) Extraction->Drying Purification_Check Is Product Stable on Silica Gel? Drying->Purification_Check Standard_Chroma Standard Silica Gel Chromatography Purification_Check->Standard_Chroma Yes Modified_Chroma Deactivated Silica or Alternative Phase (Alumina) Purification_Check->Modified_Chroma No / Unknown Final_Product Isolate Pure Product Standard_Chroma->Final_Product Modified_Chroma->Final_Product

Caption: A decision-making workflow for dihydrofuran work-up.

Protocol 1: General Aqueous Work-up for Acid-Sensitive Dihydrofurans

This protocol is designed to minimize the risk of degradation for compounds like 2,3-dihydrofurans or other sensitive derivatives.

  • Cool the Reaction: Once the reaction is complete (as determined by TLC or other monitoring), cool the reaction vessel to 0 °C in an ice-water bath.

  • Prepare the Quench: In a separate flask, prepare a volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution roughly equal to the volume of the reaction mixture.

  • Perform the Quench: Slowly, and with vigorous stirring, transfer the cooled reaction mixture via cannula or dropping funnel into the NaHCO₃ solution. Rationale: Adding the reaction to the basic solution ensures the mixture never becomes acidic.[9]

  • Phase Separation: Transfer the quenched mixture to a separatory funnel. Allow the layers to separate.

  • Extraction: Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) three times (3x).[10] Combine all organic extracts.

  • Washing: Wash the combined organic layer sequentially with water (1x) and then saturated brine (1x). Rationale: The brine wash helps to remove residual water from the organic layer.[8]

  • Drying: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), swirl for several minutes, and then filter or decant to remove the desiccant.[8][10]

  • Concentration: Remove the solvent under reduced pressure (rotary evaporation), keeping the water bath temperature low (<30 °C) to prevent the loss of volatile products.

  • Purification: Proceed immediately to purification (e.g., column chromatography) or store the crude product under an inert atmosphere at a low temperature.

Protocol 2: Purification by Flash Column Chromatography on Deactivated Silica

This method is recommended when standard silica gel causes product decomposition.

  • Prepare Slurry: In a beaker, add the required amount of silica gel to your chosen starting eluent (e.g., 5% ethyl acetate in hexanes). Add triethylamine (Et₃N) to make up 1% of the total solvent volume (e.g., 2 mL of Et₃N for 200 mL of eluent).

  • Pack Column: Swirl the slurry to ensure it is homogenous and quickly pour it into the column. Use pressure to pack the column bed firmly, collecting the eluent that passes through.

  • Equilibrate: Run 2-3 column volumes of the eluent (containing 1% Et₃N) through the packed column to ensure it is fully equilibrated and the stationary phase is neutralized.

  • Load Sample: Dissolve your crude product in a minimal amount of the eluent. Alternatively, adsorb the product onto a small amount of deactivated silica (prepared by adding a solution of the product to a small amount of silica/Et₃N slurry and evaporating the solvent) and load the resulting powder onto the top of the column.

  • Elute: Run the column as you normally would, gradually increasing the eluent polarity as needed. The presence of triethylamine in the mobile phase will maintain a non-acidic environment throughout the separation.

  • Isolate Product: Collect the fractions containing your product. The triethylamine is volatile and will typically be removed with the solvent during rotary evaporation.

References

  • US20120215012A1 - Process and system for purification of tetrahydrofuran - Google P
  • Method for purifying tetrahydrofuran - Patent JP-2003089694-A - PubChem - NIH. (URL: )
  • Catalytic Asymmetric Ring-Opening Reactions of Unstrained Heterocycles Using Cobalt Vinylidenes - PMC. (URL: )
  • Synthesis of 2,5-Dihydrofurans - Organic Chemistry Portal. (URL: )
  • EP1383755B1 - Separation of 2,5-dihydrofuran and water from mixtures thereof by extractive distillation - Google P
  • Ring-opening metathesis polymerization of 2,3-dihydrofuran | Stanford Digital Repository. (URL: )
  • Synthesis of 2,5-Dihydrofuran-Fused Quinones from Ether-Tethered Diiododiyne | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

  • US4231941A - Synthesis of 2,5-dihydrofuran - Google P
  • Lewis Acid-Catalyzed 2,3-Dihydrofuran Acetal Ring-Opening Benzannulations toward Functionalized 1-Hydroxycarbazoles - MDPI. (URL: [Link])

  • Disrotatory Ring-Opening of Furans Gives Stereocontrol | The Journal of Organic Chemistry. (URL: [Link])

  • A Synthesis of Dihydrofuran-3(2H)-ones | The Journal of Organic Chemistry. (URL: [Link])

  • The dihydrofuran template approach to furofuran synthesis - Rsc.org. (URL: [Link])

  • Lewis Acid-Catalyzed 2,3-Dihydrofuran Acetal Ring-Opening Benzannulations toward Functionalized 1-Hydroxycarbazoles - PMC. (URL: [Link])

  • Reaction Outcome Critically Dependent on the Method of Workup: An Example from the Synthesis of 1-Isoquinolones | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

  • Recent applications in natural product synthesis of dihydrofuran and -pyran formation by ring-closing alkene metathesis - RSC Publishing. (URL: [Link])

  • 2,3-Dihydrofuran - Wikipedia. (URL: [Link])

  • FURANS AND HYDROXYMETHYLFURANS: SUSTAINABLE SOURCES OF MOLECULAR DIVERSITY. (URL: [Link])

Sources

Optimization

Section 1: Microbial Metabolism &amp; The Trudgill Pathway

Welcome to the Dihydrofuran Carboxylate & Furanic Degradation Technical Support Center . This hub is designed for researchers, biochemists, and drug development professionals working with furan-containing compounds, dihy...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Dihydrofuran Carboxylate & Furanic Degradation Technical Support Center . This hub is designed for researchers, biochemists, and drug development professionals working with furan-containing compounds, dihydrofuran carboxylate intermediates, and poly(dihydrofuran) materials.

Below, you will find targeted FAQs, troubleshooting guides, and self-validating experimental protocols divided by application area.

The degradation of furanic aldehydes (like furfural and HMF) in aerobic bacteria proceeds via the Trudgill pathway, where 2-furoic acid is converted into a transient dihydrofuran carboxylate thioester before ring opening[1].

FAQ: How do I track the 5-oxo-4,5-dihydrofuran-2-carbonyl-CoA intermediate? Answer: In aerobic bacteria such as Cupriavidus basilensis, 2-furoic acid is first ligated to CoA by furoyl-CoA synthetase (hmfD)[2]. The subsequent hydroxylation by furoyl-CoA dehydrogenase (hmfABC) yields 5-hydroxy-2-furoyl-CoA, which rapidly tautomerizes to the dihydrofuran carboxylate derivative, 5-oxo-4,5-dihydrofuran-2-carbonyl-CoA[2]. Because this intermediate is highly transient, you must use specific electron acceptors (like DCPIP) and monitor the reaction spectrophotometrically to observe it before it is hydrated to 2-oxoglutarate by hmfE[1].

Troubleshooting: Low yield of 2-oxoglutarate in C. basilensis cell-free extracts.

  • Causality: The stable aromatic furan ring is highly resistant to direct enzymatic oxidation. The hmfD enzyme requires ATP and Coenzyme A to form a high-energy thioester bond. This activation step is thermodynamically strictly required to lower the activation energy for the subsequent hydroxylation[2].

  • Solution: Ensure your assay buffer is freshly supplemented with at least 1 mM ATP, 0.5 mM CoA, and 2 mM Mg²⁺ to support the synthetase activity.

Protocol 1: In Vitro Enzymatic Assay for Furoyl-CoA Degradation

  • Extract Preparation: Grow C. basilensis HMF14 on 10 mM furfural. Harvest and lyse cells via sonication in 50 mM Tris-HCl (pH 7.5)[1].

  • Substrate Activation: Incubate 1 mM 2-furoic acid with 1 mM ATP, 0.5 mM CoA, and 2 mM MgCl₂ to generate 2-furoyl-CoA via the hmfD enzyme[2].

  • Enzymatic Conversion: Add the hmfABC dehydrogenase complex and 0.1 mM DCPIP (as an electron acceptor).

  • Spectrophotometric Tracking: Monitor the reduction of DCPIP at 600 nm and the transient formation of 5-oxo-4,5-dihydrofuran-2-carbonyl-CoA at 320 nm.

  • Validation: Quench the reaction with 1% formic acid and analyze via LC-MS to confirm the presence of the dihydrofuran thioester (m/z shift corresponding to +16 Da from furoyl-CoA) before it degrades[2].

Trudgill A 2-Furoic Acid B 2-Furoyl-CoA A->B hmfD (ATP, CoA) C 5-Hydroxy-2-furoyl-CoA B->C hmfABC (Hydroxylation) D 5-Oxo-4,5-dihydrofuran- 2-carbonyl-CoA C->D Tautomerization E 2-Oxoglutarate D->E hmfE (Hydration/Ring Opening)

Microbial Trudgill pathway for furoic acid degradation via a dihydrofuran intermediate.

Section 2: Pharmacological Metabolism & Toxicology

Furan rings are common in pharmaceuticals (e.g., prazosin) but can be metabolic liabilities due to CYP450-mediated degradation pathways[3].

FAQ: Why do furan-containing drugs form ring-opened carboxylates in vivo? Answer: Furan rings are highly susceptible to CYP450-mediated oxidation in the liver. The furan ring is oxidized to a reactive epoxide, which opens into a highly electrophilic cis-enedial intermediate[3]. This enedial rapidly reacts with cellular nucleophiles or undergoes further oxidation/hydrolysis to form stable, ring-opened carboxylic acid derivatives, which are excreted as primary metabolites[3].

Troubleshooting: Unable to detect the reactive enedial intermediate in hepatocyte microsomes.

  • Causality: The cis-enedial intermediate is a soft electrophile. It rapidly forms covalent bonds with lysine residues on cellular proteins, rendering it invisible to standard LC-MS analysis[3].

  • Solution: Employ a trapping assay using a strong soft nucleophile like Glutathione (GSH). GSH outcompetes proteins to form a stable S-glutathionyl butanedial adduct that can be easily quantified[3].

Protocol 2: GSH-Trapping Assay for Reactive Furan Metabolites

  • Microsome Incubation: Combine 1 mg/mL rat liver microsomes, 100 µM of the furan-containing substrate, and a NADPH-regenerating system in 100 mM potassium phosphate buffer (pH 7.4)[3].

  • Nucleophile Trapping: Add 5 mM GSH to the mixture before initiating the reaction to ensure immediate trapping of the enedial intermediate[3].

  • Reaction Initiation: Add NADPH to start CYP450 activity and incubate at 37°C for 60 minutes.

  • Quenching: Stop the reaction by adding an equal volume of ice-cold acetonitrile. Centrifuge at 14,000 x g for 10 minutes to pellet precipitated proteins.

  • LC-MS/MS Validation: Analyze the supernatant in positive ion mode, targeting the specific mass transition of the S-glutathionyl butanedial adduct to validate the degradation pathway[3].

Metabolism F Furan-containing Drug (e.g., Prazosin) E Furan Epoxide F->E CYP450 Oxidation D cis-Enedial (Reactive Intermediate) E->D Ring Opening G S-glutathionyl adduct (Trapped) D->G + GSH (Nucleophilic Trapping) C Ring-Opened Carboxylate Metabolite D->C Oxidation / Hydrolysis

CYP450-mediated furan ring oxidation and degradation into carboxylate metabolites.

Section 3: Synthetic Poly-Dihydrofuran Degradation

Poly(2,3-dihydrofuran) (PDHF) is a biorenewable thermoplastic synthesized via cationic polymerization[4]. Understanding its degradation is critical for end-of-life recycling.

FAQ: How can I efficiently depolymerize poly(2,3-dihydrofuran) (PDHF)? Answer: PDHF can be degraded through multiple pathways depending on the desired end-of-life application. Oxidative degradation using Fenton's reagent breaks the polymer down into small oxidized molecules like acetic acid and formic acid[4]. Alternatively, incorporating cyclic acetals during copolymerization allows for rapid, on-demand acidic hydrolysis[5].

Troubleshooting: Incomplete oxidative degradation of PDHF with Fenton's reagent.

  • Causality: The polyacetal backbone of PDHF is susceptible to radical attack, but standard Fenton reactions often suffer from rapid depletion of Fe(II) and insufficient generation of hydroxyl radicals[4].

  • Solution: Conduct the reaction under aerobic conditions and utilize a photo-mediated hydrogen atom transfer (HAT) system with FeCl₃ and purple light irradiation. This continuously regenerates the active catalytic species, achieving near-complete degradation in under 3 hours[6].

Table 1: Quantitative Comparison of PDHF Degradation Methods

Degradation MethodCatalyst/ReagentTimeDegradation YieldMajor Products
Acidic Hydrolysis HCl (for acetal copolymers)10 mins>95%Aldehydes, acetals
Oxidative Degradation Fenton's Reagent (Fe(II)/H₂O₂)48 hours>90%Acetic acid, formic acid, acetaldehyde[4]
Photo-mediated HAT FeCl₃ + Purple Light (Aerobic)<3 hours97%Small oxidized molecules

Protocol 3: Photo-Mediated Oxidative Degradation of PDHF

  • Polymer Dissolution: Dissolve 50 mg of high-molecular-weight PDHF (>200 kDa) in 5 mL of a suitable organic solvent (e.g., cyclopentyl methyl ether or DCM)[7].

  • Catalyst Addition: Add 5 mol% FeCl₃ as the photocatalyst[6].

  • Irradiation: Expose the solution to low-intensity purple light under continuous stirring and aerobic conditions (ambient air)[6].

  • Reaction Monitoring: Take aliquots every 30 minutes. Quench with a drop of antioxidant and analyze via Gel Permeation Chromatography (GPC) to track the reduction in molecular weight[4].

  • Product Validation: After 3 hours, evaporate the solvent and analyze the residue via ¹H NMR and ¹³C NMR to confirm the presence of carboxylic acid (10.70 ppm) and aldehyde (9.11 ppm) degradation products[4].

References

  • Wierckx, N., Koopman, F., et al. (2011). Microbial degradation of furanic compounds: Biochemistry, genetics, and impact. Applied Microbiology and Biotechnology.1

  • Wang, J., et al. (2018). Industrial production, application, microbial biosynthesis and degradation of furanic compound, hydroxymethylfurfural (HMF). AIMS Microbiology. 2

  • Peterson, L. A. (2013). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology. 3

  • Feist, J. D., et al. (2022). Poly(2,3-Dihydrofuran): A Strong, Biorenewable, and Degradable Thermoplastic Synthesized via Room Temperature Cationic Polymerization. Journal of the American Chemical Society.4

  • Feist, J. D., et al. (2022). Poly(2,3-Dihydrofuran): A Strong, Biorenewable, and Degradable Thermoplastic... (ResearchGate entry for Photo-mediated HAT). 6

  • Zhang, Y., et al. (2025). On-demand, readily degradable Poly-2,3-dihydrofuran enabled by anion-binding catalytic copolymerization. Nature Communications (via ResearchGate). 5

Sources

Troubleshooting

Technical Support Center: Resolving Complex NMR Spectra of Substituted Furans

Welcome to the Heterocyclic NMR Troubleshooting Guide. Designed for researchers, structural biologists, and drug development professionals, this guide provides authoritative, field-proven strategies for deconvoluting the...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Heterocyclic NMR Troubleshooting Guide. Designed for researchers, structural biologists, and drug development professionals, this guide provides authoritative, field-proven strategies for deconvoluting the complex nuclear magnetic resonance (NMR) spectra of furan derivatives.

Core Principles: The Causality of Furan NMR

To successfully troubleshoot furan spectra, you must first understand the electronic and geometric causality that dictates their appearance.

Furan is an electron-rich, five-membered aromatic heterocycle. The oxygen atom exerts two competing electronic effects:

  • Inductive Withdrawal: Oxygen is highly electronegative, withdrawing electron density through the σ -bonds. This heavily deshields the adjacent α -protons (H2 and H5), pushing their baseline chemical shifts downfield to ~7.4 ppm ()[1].

  • Resonance Donation: Oxygen's lone pairs participate in the aromatic π -system, donating electron density primarily to the β -carbons (C3 and C4). This shields the β -protons, pushing their baseline chemical shifts upfield to ~6.3 ppm ()[1].

The Golden Rule of Furan NMR: While chemical shifts are highly sensitive to substituent electronic effects, J -coupling constants are geometrically rigid and relatively insensitive to substituents ()[1]. Because the C3–C4 bond has higher double-bond character than the C2–C3 bond, J3,4​ is significantly larger than J2,3​ . This rigidity makes J -couplings your most reliable diagnostic tool for determining regiochemistry.

Standardized Analytical Protocol: The Self-Validating NMR Workflow

Do not rely on a single spectral feature. Every structural assignment must be a self-validating system where 1D and 2D techniques orthogonally confirm each other.

Step 1: Sample Preparation & Solvent Selection Dissolve 10–20 mg of the substituted furan in 0.6 mL of a deuterated solvent. While CDCl 3​ is standard, consider Benzene- d6​ (C 6​ D 6​ ) if you suspect overlapping signals, as aromatic solvent-induced shifts (ASIS) can dynamically separate them.

Step 2: 1D 1 H Acquisition & J -Coupling Extraction Acquire a standard 1D 1 H spectrum (16–64 scans, relaxation delay D1​≥2 s). Extract the chemical shifts and multiplet J -couplings. Use the J -values to propose an initial regiochemistry model (see Table 1) ()[1].

Step 3: 1D 13 C & DEPT-135 Acquisition Acquire 13 C spectra to identify the total number of unique carbons ()[2]. Run a DEPT-135 experiment to differentiate CH carbons (positive signals) from quaternary carbons (null/absent signals).

Step 4: Direct C-H Mapping (HSQC) Run a 1 H- 13 C HSQC experiment. Optimize the one-bond coupling constant to 1JCH​≈145 Hz (standard for heterocycles). This maps all directly attached protons to their respective carbons, validating your 1D assignments ()[3].

Step 5: Through-Bond Validation (HMBC) Acquire a 1 H- 13 C HMBC experiment optimized for long-range couplings ( nJCH​≈8 Hz). Map the 2-bond ( 2JCH​ ) and 3-bond ( 3JCH​ ) correlations from the substituent's protons to the quaternary furan ring carbons. This locks the substituent to a specific position on the ring ()[4].

Step 6: Through-Space Validation (NOESY/ROESY) Acquire a 2D NOESY (mixing time 300–500 ms). Observe the spatial Nuclear Overhauser Effect (NOE) interactions between the substituent protons and the adjacent furan ring protons to provide final, 3D structural confirmation ()[3].

Quantitative Data Reference

Summarized below are the critical quantitative metrics required to execute the self-validating workflow.

Table 1: Characteristic Furan 1 H- 1 H Coupling Constants

Use this table during Step 2 to definitively assign regiochemistry based on geometric rigidity.

Coupling TypeProtons InvolvedTypical Range (Hz)Diagnostic Value
Ortho-like ( β−β ) H3 – H43.3 – 3.5Unambiguously identifies 2,5-disubstituted furans.
Ortho-like ( α−β ) H2 – H3, H4 – H51.8 – 2.0Identifies 2,3- or 3,4-disubstituted furans.
Meta-like ( α−β ) H2 – H4, H3 – H50.7 – 1.2Unambiguously identifies 2,4-disubstituted furans.
Para-like ( α−α ) H2 – H51.4 – 1.6Confirms 3,4-disubstituted furans.
Table 2: Substituent-Induced Chemical Shifts (SCS) in Furans

Use this table to predict how a substituent at the C2 position will perturb the baseline chemical shifts of the remaining ring protons ()[5].

Substituent at C2 Δδ H3 (ppm) Δδ H4 (ppm) Δδ H5 (ppm)Electronic Causality
-CH 3​ (EDG)-0.30-0.15-0.10Weak inductive donation slightly shields the ring.
-OCH 3​ (EDG)-1.10-0.20-0.30Strong resonance donation heavily shields β -protons.
-CHO (EWG)+0.90+0.25+0.20Resonance withdrawal deshields the ring, especially H3.
-NO 2​ (EWG)+1.15+0.40+0.35Strong inductive and resonance withdrawal severely deshields H3.

Troubleshooting FAQs

Q: How do I resolve overlapping furan ring protons in CDCl 3​ ? A: When substituents have similar electronic effects, the H3 and H4 signals often overlap in CDCl 3​ . Causality: CDCl 3​ is a relatively non-polar, non-interacting solvent. Solution: Switch the solvent to Benzene- d6​ (C 6​ D 6​ ). The anisotropic π -system of benzene interacts differentially with the polar dipole moments of the furan derivative (Aromatic Solvent-Induced Shifts, ASIS). This differential shielding dynamically shifts overlapping signals apart. Alternatively, utilize a higher magnetic field spectrometer (e.g., 600 MHz vs 400 MHz) to increase signal dispersion in Hz.

Q: How can I definitively distinguish between 2,4-disubstituted and 2,5-disubstituted furans? A: Rely entirely on the extracted J -coupling constants rather than chemical shifts. Causality: A 2,5-disubstituted furan leaves protons at C3 and C4. These are adjacent ( β−β ) protons, which will couple with a characteristic J3,4​ of ~3.3–3.5 Hz ()[1]. A 2,4-disubstituted furan leaves protons at C3 and C5. These are meta-like ( α−β ) protons, which couple with a much smaller J3,5​ of ~0.7–1.2 Hz ()[1]. This is a self-validating system: the J -value alone proves the regiochemistry without needing 2D NMR.

Q: Why are my furan signals appearing as complex multiplets rather than simple doublets or doublet of doublets? A: You are likely observing second-order effects or "virtual coupling." Causality: When the difference in chemical shift ( Δν in Hz) between two coupled protons is close to their coupling constant ( J ), the system deviates from first-order ( n+1 ) rules. This typically occurs when the Δν/J ratio is less than 10, causing the signals to distort into complex, heavily leaning multiplets (e.g., AB or ABC spin systems) ()[1]. Solution: Acquire the spectrum at a higher magnetic field to increase Δν (which scales with field strength), pushing the system back toward first-order behavior.

Q: How do I assign the quaternary carbons on the furan ring when they have no attached protons? A: Use Heteronuclear Multiple-Bond Correlation (HMBC) spectroscopy. Causality: Quaternary carbons (e.g., the substituted C2 or C5 positions) will not appear in an HSQC spectrum because they lack a direct 1JCH​ coupling ()[3]. Solution: HMBC detects correlations over 2 to 3 bonds. For example, a proton at C3 will show a strong 3JCH​ correlation to the quaternary C5 carbon, and a 2JCH​ correlation to the quaternary C2 carbon ()[4]. By triangulating these long-range correlations with the protons of the substituent group, you can unambiguously assign all quaternary carbons.

Decision Workflow Visualization

G Step1 1. Acquire 1D 1H NMR Extract J-Couplings Decision What is the observed J-coupling value? Step1->Decision J34 J ≈ 3.4 Hz (Adjacent H3-H4) Decision->J34 Ortho-like β-β J23 J ≈ 1.9 Hz (Adjacent H2-H3) Decision->J23 Ortho-like α-β J24 J ≈ 0.8 Hz (Meta-like H2-H4) Decision->J24 Meta-like α-β Regio25 2,5-Disubstituted Regioisomer J34->Regio25 Regio23 2,3-Disubstituted Regioisomer J23->Regio23 Regio24 2,4-Disubstituted Regioisomer J24->Regio24 Validate Orthogonal Validation (HMBC & NOESY) Regio25->Validate Regio23->Validate Regio24->Validate Result Structure Confirmed Validate->Result

Caption: Workflow for determining furan regiochemistry using J-couplings and 2D NMR validation.

References

  • Abraham, R. J., & Bernstein, H. J. (1961). The proton resonance spectra of some substituted furans and pyrroles. Canadian Journal of Chemistry. URL:[Link]

  • Hearn, M. T. W. (1976). Carbon-13 chemical shifts in some substituted furans and thiophens. Australian Journal of Chemistry. URL:[Link]

  • Alvarez-Ibarra, C., Quiroga-Feijóo, M. L., & Toledano, E. (1998). An analysis of substituent effects on 1H and 13C NMR parameters of substituted furans. Journal of the Chemical Society, Perkin Transactions 2. URL:[Link]

  • Jadeja, Y., et al. (2021). Importance of HMBC and NOE 2D NMR techniques for the confirmation of regioselectivity. ResearchGate. URL:[Link]

  • Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. URL:[Link]

Sources

Optimization

Technical Support Center: Handling &amp; Storage of Reactive Dihydrofuran Intermediates

Welcome to the Technical Support Center for reactive dihydrofuran (DHF) intermediates. As a Senior Application Scientist, I have compiled this guide to address the unique chemical vulnerabilities of 2,3-dihydrofuran (2,3...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for reactive dihydrofuran (DHF) intermediates. As a Senior Application Scientist, I have compiled this guide to address the unique chemical vulnerabilities of 2,3-dihydrofuran (2,3-DHF) and 2,5-dihydrofuran (2,5-DHF). These cyclic ethers are highly valuable in complex organic syntheses, but their structural properties make them exceptionally prone to explosive peroxide formation and uncontrolled polymerization.

This guide provides self-validating protocols, mechanistic troubleshooting, and causal explanations to ensure scientific integrity and safety in your workflows.

Section 1: Storage & Stability FAQs

Q: What are the fundamental differences in degradation pathways between 2,3-DHF and 2,5-DHF during storage? A: The degradation causality lies in their distinct functional group chemistry.

  • 2,3-Dihydrofuran is an enol ether. Its double bond is highly electron-rich, making it exceptionally susceptible to electrophilic attack. Even trace amounts of ambient acid can protonate the ring, forming a highly reactive oxonium ion that rapidly initiates cationic polymerization, turning the liquid into a viscous mass[1].

  • 2,5-Dihydrofuran is an allylic ether. While less prone to cationic polymerization, its allylic hydrogens are highly susceptible to radical abstraction by atmospheric oxygen. This leads to the rapid formation of hydroperoxides, which pose a severe detonation hazard if concentrated[2].

Q: What are the optimal storage conditions to prevent these degradation pathways? A: Both intermediates must be protected from their respective catalysts (acid and oxygen). Store them at 2–8 °C in tightly sealed containers under an inert atmosphere (Argon or Nitrogen)[3]. For 2,3-DHF, adding a few pellets of potassium hydroxide (KOH) to the storage flask maintains a strictly basic environment, neutralizing trace acids and preventing polymerization.

Quantitative Data: Dihydrofuran Storage & Stability Metrics
Parameter2,3-Dihydrofuran2,5-Dihydrofuran
Structural Class Cyclic Enol EtherCyclic Allylic Ether
Primary Hazard Cationic Polymerization[1]Peroxide Detonation[2]
Storage Temperature 2–8 °C[3]2–8 °C[2]
Atmosphere Argon / NitrogenArgon / Nitrogen
Recommended Additives KOH pellets, BHT (0.01%)BHT (0.02%)
Max Shelf-Life (Opened) 1–2 months (Requires peroxide test)3 months (Requires peroxide test)

Section 2: Mechanistic Degradation & Workflow Diagrams

To safely handle these intermediates, it is critical to visualize their degradation pathways and the standard operational workflow for retrieving them from storage.

DHF_Degradation DHF Dihydrofuran (2,3-DHF or 2,5-DHF) O2 O2 Exposure (Radical Pathway) DHF->O2 Allylic H abstraction Acid Trace Acid (H+) (Electrophilic Pathway) DHF->Acid Enol ether protonation Peroxide Hydroperoxides (Detonation Hazard) O2->Peroxide Oxonium Oxonium Ion Intermediate Acid->Oxonium Polymer Cationic Polymerization (Viscous Mass) Oxonium->Polymer

Mechanistic pathways of dihydrofuran degradation via oxidation and acid catalysis.

DHF_Workflow Start Retrieve DHF Stock Test Peroxide Test (KI-Starch) Start->Test Decision Peroxides Present? Test->Decision Alumina Filter via Basic Alumina Decision->Alumina Yes (>20 ppm) Distill Base-Washed Distillation Decision->Distill No (<20 ppm) Alumina->Distill Store Store at 2-8°C over KOH Distill->Store

Workflow for the safe handling, purification, and storage of dihydrofuran.

Section 3: Reaction Troubleshooting FAQs

Q: My palladium-catalyzed Heck reaction with 2,3-dihydrofuran yielded a polymeric mass instead of the desired coupled product. Why? A: During Heck couplings, the oxidative addition and subsequent steps generate HX (acidic byproducts). Because 2,3-DHF is an enol ether, this localized drop in pH triggers rapid cationic polymerization[1]. Solution: You must use a strong, non-nucleophilic acid-binding agent (e.g., organic amines like triethylamine or inorganic bases like Ag2CO3). Furthermore, employing specific bulky ligands, such as neopentyl phosphines, accelerates the desired arylation and isomerization pathways, effectively outcompeting the polymerization side-reaction[4].

Q: I am isolating a dihydrofuran intermediate from a Knoevenagel condensation, but it keeps converting to a fully aromatic furan. How do I trap the intermediate? A: Dihydrofurans are often kinetic intermediates in furan synthesis. Elevated temperatures and extreme pH levels drive the thermodynamic elimination of water to form the fully aromatic furan[5]. Solution: Keep the reaction temperature strictly controlled (below 25 °C). If using aqueous solvent mixtures (like water/DMSO), ensure the water content is optimized (e.g., ~10% v/v), as specific water fractions can stabilize the dihydrofuran bis-adducts and prevent premature dehydration and ring-opening[5].

Section 4: Step-by-Step Methodologies

Protocol 1: Safe Purification and Distillation of 2,3-Dihydrofuran

Causality: Distillation removes stabilizers (like BHT) and polymeric impurities. Because 2,3-DHF boils at ~54–55 °C, it is highly volatile. Distilling a peroxide-laden ether to dryness will cause a detonation[2]. Base-washing the apparatus prevents trace acid catalysis of the enol ether.

  • Peroxide Quantification: Dip a KI-starch indicator strip into the DHF stock. A blue/black color indicates peroxides. Do not proceed with distillation if levels exceed 100 ppm.

  • Pre-treatment (If Peroxides > 20 ppm): Pass the liquid through a short plug of activated basic alumina. This simultaneously strips out hydroperoxides and trace moisture without introducing acidic sites.

  • Apparatus Preparation: Assemble a fractional distillation apparatus. Pre-wash all glassware with a mild base (e.g., 0.1 M NaOH in ethanol), rinse with deionized water, and dry thoroughly in an oven. This neutralizes active acidic silanol groups on the glass.

  • Distillation: Distill the DHF under a dry nitrogen atmosphere. Discard the first 5% of the distillate to remove low-boiling impurities. Never distill to dryness; leave at least 10-15% of the volume in the boiling flask.

  • Storage: Immediately transfer the purified 2,3-DHF to a dark, Schlenk-style flask containing activated 4Å molecular sieves and 2-3 pellets of KOH. Flush with Argon and store at 2–8 °C[3].

Protocol 2: Handling DHF Intermediates in Multi-Component Syntheses

Causality: DHF intermediates are highly sensitive to their environment. Poor solvent choice or improper quenching will lead to rapid degradation before isolation.

  • Solvent and Additive Selection: Use non-acidic, aprotic solvents (e.g., THF, DMSO). If the reaction generates acid (e.g., cross-coupling), strictly include an acid-binding agent (like an organic alkali) to maintain a neutral or slightly basic pH[6].

  • Temperature Regulation: Maintain reaction temperatures below 80 °C. Elevated thermal conditions provide the activation energy required for the kinetic DHF intermediate to aromatize into a furan[5].

  • Reaction Quenching: Never quench a DHF-containing reaction with plain water or acid. Always use a mildly basic aqueous buffer (e.g., saturated NaHCO3) to neutralize any acidic byproducts prior to organic extraction.

References

  • CAS 1191-99-7: 2,3-Dihydrofuran | CymitQuimica CymitQuimica
  • 2,3-Dihydrofuran - Safety D
  • 2,5-Dihydrofuran - Safety D
  • Synthesis of 2,5-Dihydrofurans Organic Chemistry Portal
  • Method for preparing 2,5-dihydro-2,5-dimethoxyfuran by using fixed bed method Google P
  • Tailoring the Formation of Functionalized Furans from Glucose in Water with Nature-Sourced C

Sources

Troubleshooting

"common pitfalls in the synthesis of substituted furans"

Welcome to the Furan Synthesis Technical Support Center . As a Senior Application Scientist, I have designed this guide to address the most critical bottlenecks encountered when constructing and functionalizing substitut...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Furan Synthesis Technical Support Center . As a Senior Application Scientist, I have designed this guide to address the most critical bottlenecks encountered when constructing and functionalizing substituted furan scaffolds.

Furans are ubiquitous in medicinal chemistry and materials science, often serving as vital bioisosteres. However, their electron-rich nature and delicate aromaticity make them highly susceptible to over-reaction, ring-opening, and polymerization. This guide dissects the causality behind these failures and provides self-validating protocols to ensure reproducible, high-yield results.

Diagnostic Flowchart: Troubleshooting Furan Synthesis

FuranTroubleshooting Start Furan Synthesis Failed or Low Yield Method Which method are you using? Start->Method PK Paal-Knorr (1,4-Diketone) Method->PK FB Feist-Benary (Halo-ketone) Method->FB Au Gold-Catalyzed (Alkyne) Method->Au EAS Functionalization (EAS) Method->EAS PK_Issue Black tar / Polymerization? PK->PK_Issue FB_Issue Incomplete dehydration (Dihydrofuran)? FB->FB_Issue Au_Issue Hydration or Ring-opening? Au->Au_Issue EAS_Issue Ring-opening / Decomposition? EAS->EAS_Issue PK_Sol Reduce acid strength. Use TiCl4. PK_Issue->PK_Sol FB_Sol Increase temp to reflux for aromatization. FB_Issue->FB_Sol Au_Sol Exclude moisture. Use (PPh3)AuCl/AgBF4. Au_Issue->Au_Sol EAS_Sol Avoid AlCl3. Use BF3 or H3PO4. EAS_Issue->EAS_Sol

Diagnostic flowchart for troubleshooting common furan synthesis failures.

Section 1: The Paal-Knorr Synthesis (1,4-Diketone Cyclodehydration)

Causality & Expert Insight: The Paal-Knorr reaction relies on the acid-catalyzed cyclodehydration of 1,4-dicarbonyl compounds. The primary pitfall is the use of overly harsh Brønsted acids (e.g., concentrated H2​SO4​ or HCl ). Because furans are electron-rich, strong acids protonate the newly formed furan at the alpha-position, disrupting the aromatic sextet. This highly reactive oxonium intermediate acts as an electrophile, reacting with other furan molecules to form polymeric "black tar"[1].

FAQ: Q: My Paal-Knorr reaction yields a black, intractable mixture instead of the desired furan. How do I prevent this? A: You are observing acid-catalyzed polymerization. Switch to a milder Lewis acid dehydrating agent, such as Titanium Tetrachloride ( TiCl4​ ), which facilitates the cyclization without providing the excess free protons that drive polymerization[1].

Self-Validating Protocol: Mild Paal-Knorr Synthesis using TiCl4​

  • Preparation: Dissolve the 1,4-dicarbonyl compound in anhydrous dichloromethane (DCM) under an argon atmosphere. Validation Check: The solution must be perfectly clear; turbidity indicates moisture, which will prematurely hydrolyze the TiCl4​ catalyst.

  • Catalyst Addition: Cool the reaction flask to 0 °C. Add TiCl4​ (1.2 equivalents) dropwise. Validation Check: A distinct color change (often yellow/orange) should occur, confirming the coordination of TiCl4​ to the carbonyl oxygens.

  • Cyclization: Allow the reaction to warm to room temperature and stir. Validation Check: Monitor via TLC. The furan product will appear as a highly UV-active spot with a higher Rf​ value (less polar) than the starting diketone.

  • Quenching: Carefully quench the reaction with saturated aqueous NaHCO3​ . Validation Check: Vigorous CO2​ evolution confirms the neutralization of the acidic titanium species. The aqueous layer will turn cloudy white ( TiO2​ precipitation), leaving the furan in the clear organic layer.

Section 2: The Feist-Benary Synthesis (Regioselectivity & Intermediates)

Causality & Expert Insight: The Feist-Benary synthesis constructs furans from α -halo ketones and β -dicarbonyl compounds under basic conditions. The reaction proceeds via an initial SN​2 alkylation (or Knoevenagel-type aldol), followed by an intramolecular cyclization to a hydroxydihydrofuran intermediate. The critical pitfall is incomplete dehydration. If the base is too weak or the temperature too low, the reaction stalls at the dihydrofuran stage[2].

FAQ: Q: Mass spectrometry shows my product is 18 Da heavier than expected. What went wrong? A: Your reaction stalled at the hydroxydihydrofuran intermediate. The final dehydration step requires sufficient thermal energy to drive the loss of water ( H2​O=18 Da ) and establish aromaticity.

Self-Validating Protocol: Classic Feist-Benary Synthesis

  • Enolate Formation: Dissolve the β -dicarbonyl compound in ethanol. Add a mild base like pyridine or triethylamine (1.5 eq). Validation Check: A slight warming may be felt, indicating enolate formation.

  • Alkylation: Slowly add the α -halo ketone dropwise at room temperature. Validation Check: The reaction is exothermic. Monitoring a slight temperature rise confirms the SN​2 displacement of the halide is actively occurring[2].

  • Dehydration/Aromatization: Heat the reaction mixture to reflux for 4 hours. Validation Check: TLC analysis should initially show a polar intermediate (hydroxydihydrofuran). Upon prolonged reflux, this spot must completely convert to a non-polar, highly UV-active spot (the substituted furan).

  • Workup: Cool, dilute with diethyl ether, and wash sequentially with water and brine to remove the amine salts.

Section 3: Transition-Metal Catalyzed Cycloisomerizations (Gold Catalysis)

Causality & Expert Insight: Gold(I) and Gold(III) complexes are exceptionally alkynophilic, making them ideal for cycloisomerizing alkynyl ketones or furan-ynes into highly substituted furans. However, gold catalysts are highly sensitive to moisture and terminal alkyne side-reactions. If water is present, it outcompetes the internal oxygen nucleophile, leading to hydration (ketone formation). Furthermore, terminal alkynes can form gold-carbenoid intermediates that undergo unwanted ring-opening rather than stable furan formation[3].

FAQ: Q: I am attempting a gold-catalyzed furan synthesis, but I am isolating an acyclic enone instead of a furan. Why? A: This is a classic ring-opening pathway. When using terminal alkynes, the intermediate spirocyclic gold-carbene can undergo C-O bond cleavage. To prevent this, use internal alkynes or switch to a highly specific cationic gold system like (PPh3​)AuCl activated by AgBF4​ , which heavily favors the 5-exo-dig cyclization pathway[3].

Section 4: Post-Synthetic Functionalization & Acid Sensitivity

Causality & Expert Insight: While furans undergo electrophilic aromatic substitution (EAS) much faster than benzene, their extreme acid sensitivity makes classic Friedel-Crafts conditions (e.g., AlCl3​ ) disastrous. Strong Lewis or Brønsted acids protonate the furan ring, leading to a cascade that cleaves the ring into 1,4-dicarbonyl compounds or triggers runaway polymerization[4][5].

FAQ: Q: Can I use standard Friedel-Crafts acylation conditions ( AlCl3​ ) on my substituted furan? A: No. Standard AlCl3​ will destroy the furan ring. You must use mild Lewis acids such as Boron Trifluoride etherate ( BF3​⋅OEt2​ ) or Phosphoric acid ( H3​PO4​ )[4].

RingOpening Furan Furan Ring Protonation Protonation at C-alpha (Strong Acid) Furan->Protonation Oxonium Oxonium Intermediate (Loss of Aromaticity) Protonation->Oxonium WaterAttack Nucleophilic Attack by H2O Oxonium->WaterAttack Dilute Acid Polymer Polymerization (Black Tar) Oxonium->Polymer Concentrated Acid Diketone 1,4-Dicarbonyl (Ring-Opened) WaterAttack->Diketone

Pathway of acid-catalyzed furan ring-opening and polymerization.

Quantitative Data Summary: Furan Synthesis Parameters

Synthesis MethodCommon Reagents / CatalystsTypical Yield RangePrimary PitfallMajor Side-ProductCorrective Action
Paal-Knorr 1,4-Diketone, TiCl4​ or TsOH 65% – 95%Over-acidificationPolymeric TarSwitch to mild Lewis acid ( TiCl4​ )
Feist-Benary α -Halo ketone, Pyridine50% – 85%Insufficient heatingHydroxydihydrofuranIncrease temp to reflux
Gold-Catalysis (PPh3​)AuCl / AgBF4​ 70% – 98%Moisture contaminationAcyclic Ketones (Hydration)Rigorous anhydrous conditions
Friedel-Crafts (EAS) BF3​⋅OEt2​ or H3​PO4​ 40% – 80%Use of strong Lewis acids1,4-Dicarbonyls (Ring-opening)Avoid AlCl3​ ; use mild catalysts

References

  • Mechanism of the Paal-Knorr Reaction: The Importance of Water Mediated Hemialcohol Pathway. ResearchGate.

  • Feist-Benary Furan Synthesis: Application Notes and Protocols for Researchers. Benchchem.

  • Gold(I)-Catalyzed Synthesis of Highly Substituted Furans. Organic Letters (ACS Publications).

  • Stability issues of furan rings in acidic or basic conditions. Benchchem.

  • Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. MDPI.

Sources

Reference Data & Comparative Studies

Validation

Spectroscopic Comparison Guide: 2,3-Dihydrofuran vs. 2,5-Dihydrofuran

As structural isomers of the cyclic ether family, 2,3-dihydrofuran (2,3-DHF) and 2,5-dihydrofuran (2,5-DHF) share the same molecular formula ( C4​H6​O ) and chromophoric units (a carbon-carbon double bond and an oxygen a...

Author: BenchChem Technical Support Team. Date: March 2026

As structural isomers of the cyclic ether family, 2,3-dihydrofuran (2,3-DHF) and 2,5-dihydrofuran (2,5-DHF) share the same molecular formula ( C4​H6​O ) and chromophoric units (a carbon-carbon double bond and an oxygen atom). However, the specific placement of the olefinic bond fundamentally alters their symmetry, ring-puckering dynamics, and electronic transitions. For researchers in catalysis, organic synthesis, and surface chemistry, distinguishing these isomers is critical. For instance, on a Pd(111) surface, 2,3-DHF readily hydrogenates to tetrahydrofuran, whereas 2,5-DHF preferentially dehydrogenates to form furan[1].

This guide provides an in-depth, objective comparison of their spectroscopic signatures, explaining the structural causality behind the data and detailing the self-validating experimental workflows required to differentiate them.

Structural Causality & Symmetry

The spectroscopic differences between these isomers are entirely dictated by their structural connectivity:

  • 2,3-Dihydrofuran (2,3-DHF): The double bond is adjacent to the oxygen atom, classifying it as an enol ether . The presence of adjacent methylene groups (at C2 and C3) introduces significant CH2​−CH2​ torsional strain. To minimize this eclipsing interaction, one CH2​ unit distorts out of the plane, breaking symmetry and resulting in a puckered C1​ symmetry ground state[2][3].

  • 2,5-Dihydrofuran (2,5-DHF): The double bond is isolated from the oxygen by two flanking methylene groups, classifying it as a symmetric allylic ether . Because the methylene groups are separated, there is no CH2​−CH2​ torsional strain. Consequently, the molecule lacks a potential energy hump for puckering and remains planar, exhibiting C2v​ symmetry [2][4].

Spectroscopic Differentiation Data

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most rapid method for distinguishing the two isomers based on their symmetry and electronic shielding environments. In 2,3-DHF, the C1​ symmetry yields four distinct proton environments. The oxygen atom's lone pairs conjugate with the adjacent double bond, heavily deshielding the alpha-olefinic proton and shifting it significantly downfield to ~6.32 ppm[5]. Conversely, the C2v​ symmetry of 2,5-DHF renders the molecule highly symmetric, resulting in only two distinct proton environments: the equivalent olefinic protons and the equivalent aliphatic methylene protons[6].

Table 1: 1H NMR Chemical Shift Comparison ( CDCl3​ , ~400 MHz)

IsomerSymmetryProton AssignmentChemical Shift (δ, ppm)Integration & Multiplicity
2,3-DHF C1​ =CH−O (C5)6.321H, multiplet
=CH−CH2​ (C4)4.951H, multiplet
O−CH2​ (C2)4.302H, multiplet
=C−CH2​ (C3)2.612H, multiplet
2,5-DHF C2v​ =CH (C3, C4)5.892H, singlet/multiplet
O−CH2​ (C2, C5)4.634H, singlet/multiplet
B. Far-Infrared (Far-IR) & Vacuum Ultraviolet (VUV) Spectroscopy

Low-frequency Far-IR spectroscopy probes the mechanical flexibility of the ring, while high-energy VUV spectroscopy probes the electronic transitions of the chromophores.

In 2,3-DHF, the bright valence transitions of ππ∗ character are embedded into Rydberg transitions, resulting in a single, broad valence absorption band around 6.0 eV[2]. In contrast, the spatial separation of the chromophores in 2,5-DHF leads to highly structured VUV bands corresponding to distinct nπσ→π∗ and Rydberg transitions[2].

Table 2: Vibrational and Electronic Spectroscopic Signatures

Spectroscopic Technique2,3-Dihydrofuran (2,3-DHF)2,5-Dihydrofuran (2,5-DHF)
Far-IR (Ring Puckering) Double-minimum potential well. Barrier to planarity: ~93 cm−1 [3].Single-minimum potential well. Planar ground state (no barrier)[4].
VUV Absorption One broad valence band centered at ~6.0 eV[2].Four structured bands at 6.2, 7.0, 7.7, and 8.5 eV[2].

Analytical Workflow & Decision Matrix

The following logical workflow demonstrates how a combination of symmetry analysis, vibrational mechanics, and electronic transitions can definitively identify an unknown dihydrofuran isomer.

G Start Unknown Dihydrofuran Isomer Sample NMR 1H NMR Spectroscopy (Symmetry & Shielding) Start->NMR FarIR Far-IR Spectroscopy (Ring Puckering) Start->FarIR VUV VUV Absorption (Electronic Transitions) Start->VUV NMR_23 4 distinct signals Enol ether proton ~6.3 ppm NMR->NMR_23 Asymmetric NMR_25 2 distinct signals Allylic protons ~5.89 ppm NMR->NMR_25 Symmetric FarIR_23 Puckered Ring Barrier ~83-93 cm⁻¹ FarIR->FarIR_23 Torsional Strain FarIR_25 Planar Ring No potential hump FarIR->FarIR_25 No Strain VUV_23 Broad valence band Centered ~6.0 eV VUV->VUV_23 Embedded Rydberg VUV_25 Structured bands 6.2, 7.0, 7.7, 8.5 eV VUV->VUV_25 Distinct Transitions Result23 2,3-Dihydrofuran (C1 Symmetry) NMR_23->Result23 Result25 2,5-Dihydrofuran (C2v Symmetry) NMR_25->Result25 FarIR_23->Result23 FarIR_25->Result25 VUV_23->Result23 VUV_25->Result25

Caption: Analytical workflow for the spectroscopic differentiation of dihydrofuran structural isomers.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the data presented above must be acquired using rigorous, self-validating protocols. Below are the methodologies for acquiring high-resolution Far-IR and VUV spectra.

Protocol 1: High-Resolution Far-IR Spectroscopy for Ring Puckering

Because ring puckering transitions occur at extremely low frequencies, standard benchtop FTIR setups are insufficient. This protocol utilizes a high-resolution interferometer with a long-path gas cell to map the potential energy surface[3].

  • Sample Purification: Obtain 2,3-DHF or 2,5-DHF (≥97% purity) and subject it to three consecutive freeze-pump-thaw cycles on a vacuum line to remove dissolved gases[1]. Transfer the sample via trap-to-trap distillation into a tube containing activated molecular sieves to ensure absolute dryness[3].

  • Instrumentation Setup: Equip a high-resolution Fourier-transform spectrometer (e.g., Bomem DA8) with a 20-meter multipass gas cell. Use polyethylene windows (pounded to eliminate interference fringes)[3].

  • Optical Configuration: Install Mylar beam splitters (6.25 μm and 12.5 μm) and a DTGS (Deuterated Triglycine Sulfate) detector optimized for the far-infrared region[3].

  • Data Acquisition: Introduce the vaporized sample into the gas cell at pressures ranging from 1 to 100 Torr. Record the spectra at a high resolution of 0.1 cm−1 , averaging at least 4,000 scans to achieve a high signal-to-noise ratio[3].

  • Internal Validation (Causality Check): To validate the assignment of the ring-puckering sequence, identify both the single-quantum jump transitions and the triple-quantum jump transitions. The protocol is self-validating if the observed triple-jump frequencies perfectly match the theoretical values inferred by adding the corresponding single-quantum jumps together[3].

Protocol 2: Synchrotron-Based VUV Absorption Spectroscopy

Standard UV-Vis spectrometers cannot access the 5.5 eV to 9.4 eV range required to observe the Rydberg transitions of these isomers. This requires a synchrotron light source[2].

  • Beamline Preparation: Utilize a synchrotron-based Fourier-transform spectrometer. Ensure the beamline is under ultra-high vacuum to prevent atmospheric absorption of VUV photons.

  • Absolute Cross-Section Calibration: Measure the incident photon flux ( I0​ ) through an empty gas cell. Introduce the dihydrofuran vapor at a precisely known, stable pressure.

  • Spectral Measurement: Measure the transmitted intensity ( I ) from 5.5 eV to 9.4 eV. Calculate the absolute absorption cross-section using the Beer-Lambert law[2].

  • Data Deconvolution: For 2,5-DHF, map the four distinct bands (6.2, 7.0, 7.7, and 8.5 eV) and calculate the quantum defects for the Rydberg series converging to the ionization energy[2]. For 2,3-DHF, apply a nuclear ensemble simulation to account for intensity borrowing between the bright valence transitions and the embedded Rydberg transitions[2].

Sources

Comparative

A Researcher's Guide to the In Vitro Bioactivity of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate: A Comparative Framework

For researchers and drug development professionals, the exploration of novel chemical entities is a critical endeavor. This guide provides an in-depth technical comparison of the potential in vitro bioactivities of Methy...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and drug development professionals, the exploration of novel chemical entities is a critical endeavor. This guide provides an in-depth technical comparison of the potential in vitro bioactivities of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate. While specific experimental data for this compound is not yet widely published, this document outlines a comprehensive testing strategy based on the known biological activities of structurally related furanone and dihydrofuran derivatives. We will delve into the experimental designs for assessing antimicrobial, cytotoxic, and anti-inflammatory properties, providing a framework for its objective comparison with other alternative compounds.

Introduction to Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate and its Therapeutic Potential

Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate belongs to the furanone class of heterocyclic compounds. This structural motif is present in numerous natural products and synthetic molecules that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[1][2][3] The introduction of dimethyl substitution at the 5-position and a carboxylate group at the 3-position may influence the compound's lipophilicity, steric hindrance, and electronic properties, thereby modulating its interaction with biological targets. This guide will explore the in vitro methodologies to elucidate these potential therapeutic attributes.

Comparative In Vitro Bioactivity Assessment

To comprehensively evaluate the bioactivity of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate, a multi-faceted approach is necessary. Here, we propose a series of in vitro assays to quantify its antimicrobial, cytotoxic, and anti-inflammatory potential. For a robust comparison, it is recommended to test it alongside known bioactive furanone derivatives as positive controls and a vehicle control (e.g., DMSO).

Table 1: Hypothetical Comparative Bioactivity Data
CompoundAntimicrobial Activity (MIC in µg/mL)Cytotoxicity (IC50 in µM) vs. HeLa cellsAnti-inflammatory Activity (% Inhibition of Protein Denaturation)
Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate Experimental DataExperimental DataExperimental Data
Furanone Derivative A (Positive Control)162578% at 100 µg/mL
Furanone Derivative B (Positive Control)64>10065% at 100 µg/mL
Vehicle Control (DMSO)>256>200<5%

Experimental Protocols

The following section details the step-by-step methodologies for the proposed in vitro assays. The rationale behind each experimental choice is provided to ensure scientific integrity and reproducibility.

Antimicrobial Susceptibility Testing: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a quantitative assay to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[4][5][6]

Scientific Rationale: This method is preferred over diffusion-based assays for determining MIC values as it provides a more precise measure of potency and is less affected by the compound's diffusion characteristics in agar.[4][7]

Experimental Workflow:

Caption: Workflow for MIC determination using broth microdilution.

Step-by-Step Protocol:

  • Preparation of Test Compound: Prepare a stock solution of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate in a suitable solvent like dimethyl sulfoxide (DMSO).

  • Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the test compound in Mueller-Hinton Broth (MHB) to achieve a range of desired concentrations.

  • Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard, which is then diluted to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

  • Inoculation: Add the prepared bacterial suspension to each well of the microtiter plate.

  • Controls: Include a positive control (a known antibiotic), a negative control (broth only), and a vehicle control (broth with the same concentration of DMSO used for the test compound).

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.[6][8]

Scientific Rationale: This assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow MTT to purple formazan crystals.[8] The amount of formazan produced is proportional to the number of viable cells, providing a quantitative measure of cytotoxicity.[6][9]

Experimental Workflow:

Caption: Workflow for cytotoxicity assessment using the MTT assay.

Step-by-Step Protocol:

  • Cell Seeding: Seed a human cancer cell line (e.g., HeLa, MCF-7) in a 96-well plate at an appropriate density and allow the cells to adhere overnight.

  • Compound Treatment: Treat the cells with serial dilutions of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate and incubate for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

  • Solubilization: Remove the MTT solution and add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of approximately 570 nm.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. The IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth, can then be determined.

Anti-inflammatory Activity: Inhibition of Albumin Denaturation Assay

This in vitro assay assesses the anti-inflammatory potential of a compound by measuring its ability to inhibit the heat-induced denaturation of protein.[10][11][12]

Scientific Rationale: Inflammation can lead to the denaturation of proteins.[10] A compound with anti-inflammatory properties will inhibit this denaturation. This assay provides a simple and cost-effective preliminary screening method for anti-inflammatory activity.[11]

Experimental Workflow:

Caption: Workflow for the inhibition of albumin denaturation assay.

Step-by-Step Protocol:

  • Reaction Mixture Preparation: Prepare a reaction mixture containing a solution of bovine serum albumin (BSA) and various concentrations of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate.

  • Incubation: Incubate the reaction mixtures at 37°C for 20 minutes.

  • Heat-Induced Denaturation: Induce protein denaturation by incubating the samples in a water bath at 72°C for 5 minutes.

  • Cooling: After heating, allow the samples to cool to room temperature.

  • Turbidity Measurement: Measure the turbidity of the samples using a spectrophotometer at a wavelength of 660 nm.

  • Calculation: The percentage inhibition of protein denaturation is calculated using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Test Sample) / Absorbance of Control] x 100

Conclusion and Future Directions

This guide provides a foundational framework for the in vitro evaluation of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate. The proposed assays for antimicrobial, cytotoxic, and anti-inflammatory activities will generate crucial data to understand its biological profile and compare its efficacy against other furanone derivatives. Positive results from these initial screenings would warrant further investigation into the compound's mechanism of action and its evaluation in more complex in vitro and in vivo models. The systematic approach outlined here ensures a high degree of scientific rigor and provides a clear path for the preclinical assessment of this novel compound.

References

  • Methods for in vitro evaluating antimicrobial activity: A review - PMC - NIH. (n.d.).
  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC. (n.d.).
  • A comprehensive review on in-vitro methods for anti- microbial activity. (n.d.).
  • In vitro antimicrobial susceptibility testing methods - Pure. (2018, February 1).
  • Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. (2025, February 26).
  • LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING - WOAH. (n.d.).
  • Cytotoxicity Assays – what your cells don't like - BMG Labtech. (2025, July 28).
  • Role of Cytotoxicity Experiments in Pharmaceutical Development - IntechOpen. (2017, December 20).
  • In Vitro vs. In Vivo Efficacy of Furanone-Based Therapeutic Agents: A Comparative Guide - Benchchem. (n.d.).
  • (PDF) Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations - ResearchGate. (2025, February 22).
  • Anti-Inflammatory Screen - Non Animal Testing, Alternative Test Methods, In Vitro Toxicology, IIVS. (n.d.).
  • In vitro and in vivo Models for Anti-inflammation: An Evaluative Review. (2019, November 22).
  • In Vitro Assay Protocols for Novel Antimicrobial Compounds - Benchchem. (n.d.).
  • Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. (2024, August 20).
  • In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay - International Journal of Pharmaceutical Research and Applications (IJPRA). (2025, April 15).
  • The Novel Chiral 2(5H)-Furanone Sulfones Possessing Terpene Moiety: Synthesis and Biological Activity - PMC. (n.d.).
  • Synthesis, In Silico, and In Vitro Biological Evaluation of New Furan Hybrid Molecules. (2022, October 2).
  • Furan: A Promising Scaffold for Biological Activity. (2024, January 25).
  • Green one-pot synthesis of a novel furan-2(3H)-one derivative: in vitro antiproliferative activity and DFT study - New Journal of Chemistry (RSC Publishing). (n.d.).
  • Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose): A Comparative Analysis - MDPI. (2025, May 30).
  • In vitro and in vivo toxicity of selected furanones. A) Cytotoxicity in... | Download Scientific Diagram - ResearchGate. (n.d.).
  • Naturally occurring bioactive molecules with dihydrofuran moiety. - ResearchGate. (n.d.).
  • Examples of bioactive compounds of 2,3‐dihydrofurans. - ResearchGate. (n.d.).
  • Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives - ResearchGate. (n.d.).
  • Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives - Oriental Journal of Chemistry. (n.d.).
  • Full article: Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives - Taylor & Francis. (2020, August 19).
  • Scheme 1. Synthetic route to methyl-5-(hydroxymethyl)-2-furan carboxylate - ResearchGate. (n.d.).
  • Methyl 2,5-dimethyl-5-propyl-4,5-dihydrofuran-3-carboxylate | C11H18O3 - PubChem. (n.d.).
  • An improved and practical synthesis of 5,5-dimethyl-3-(2-propoxy)-4-(4-methanesulfonylphenyl)-2-(5H)-furanone (DFP - A selective inhibitor of cyclooxygenase-2) - ResearchGate. (2025, August 6).
  • Evaluating the Effect of Methyl 5-(Hydroxy-Methyl) Furan-2-Carboxylate on Cytotoxicity and Antibacterial Activity - Science Alert. (n.d.).
  • Synthesis and biological activity studies of furan derivatives - ResearchGate. (2009, May 20).
  • Evaluation of Wound Healing Potential of (5-formylfuran-2-yl)Methyl Benzoates by In Vitro Cell Culture Studies - Semantic Scholar. (n.d.).
  • In vitro antioxidant and antiproliferative activities of 5-hydroxymethylfurfural - PubMed. (2013, November 6).
  • Synthesis and antimicrobial Activity of methyl 5-nitro-3,4-diphenylfuran-2-carboxylate and related compounds - PubMed. (n.d.).

Sources

Validation

A Comparative Guide to the Structure-Activity Relationships of Dihydrofuran Carboxylates and Their Analogs

In the landscape of modern drug discovery, heterocyclic scaffolds are of paramount importance, with the dihydrofuran and furan cores being particularly privileged structures. Their presence in numerous biologically activ...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern drug discovery, heterocyclic scaffolds are of paramount importance, with the dihydrofuran and furan cores being particularly privileged structures. Their presence in numerous biologically active natural products and synthetic compounds underscores their therapeutic potential.[1][2][3] This guide provides a comprehensive comparison of the structure-activity relationships (SAR) of dihydrofuran carboxylates and their closely related furan and dihydrofuran carboxamide analogs. By synthesizing data from various studies, we aim to provide researchers, scientists, and drug development professionals with a detailed understanding of how structural modifications of these scaffolds influence their biological activity against a range of therapeutic targets.

Introduction: The Versatile Dihydrofuran Scaffold

The dihydrofuran ring, a five-membered oxygen-containing heterocycle, serves as a versatile template for the design of novel therapeutic agents. Its partial saturation allows for a three-dimensional arrangement of substituents, enabling precise interactions with biological targets. The incorporation of a carboxylate or a related functional group, such as a carboxamide, at various positions on the dihydrofuran ring provides a critical anchor for target binding and allows for a wide range of chemical modifications to modulate potency, selectivity, and pharmacokinetic properties. This guide will delve into the SAR of these compounds across different biological activities, including their roles as receptor antagonists and enzyme inhibitors.

Comparative SAR Analysis Across Different Biological Targets

The biological activity of dihydrofuran carboxylates and their analogs is intricately linked to the nature and position of substituents on both the heterocyclic ring and the carboxylate/carboxamide moiety. The following sections provide a comparative analysis of these relationships for different therapeutic targets.

Serotonin-3 (5-HT3) Receptor Antagonism: The Case of Dihydrobenzofuran Carboxamides

A notable example of dihydrofuran derivatives as potent receptor antagonists is the series of N-(azabicyclo-3-yl)-2,3-dihydrobenzofuran-7-carboxamide derivatives developed as serotonin-3 (5-HT3) receptor antagonists.[4] These compounds are effective in managing chemotherapy-induced nausea and vomiting.

Key SAR Insights:

  • Azabicyclo Moiety: Derivatives containing a 1-azabicyclo[2.2.2]oct-3-yl group consistently demonstrate higher potency compared to their 8-methyl-8-azabicyclo[3.2.1]oct-3-yl counterparts.[4] This suggests that the more rigid and compact bicyclic system is favored for optimal interaction with the 5-HT3 receptor.

  • Substitution on the Dihydrobenzofuran Ring: The introduction of methyl groups at the 2-position of the dihydrobenzofuran ring significantly enhances pharmacological activity. The potency follows the order: dimethyl > (2S)-methyl > (2R)-methyl > unsubstituted.[4] This highlights the importance of stereochemistry and steric bulk at this position for improved receptor binding. The (2S)-methyl group, in particular, appears to contribute significantly to the enhancement of activity.[4]

  • Halogenation: The presence of a chloro substituent at the 5-position of the dihydrobenzofuran ring is a common feature in potent analogs, suggesting a favorable interaction in the receptor's binding pocket.

Table 1: Comparative Activity of 2,3-Dihydrobenzofuran-7-carboxamide Derivatives as 5-HT3 Receptor Antagonists

Compound IDR1 (Position 2)R2 (Position 5)5-HT3 Receptor Binding (Ki, nM)In Vivo Potency (ED50, µg/kg i.v.)
1 H, HH2.53.2
2 (2S)-CH3, HCl0.150.5
3 (2R)-CH3, HCl0.81.8
4 CH3, CH3Cl0.0550.18

Data synthesized from the findings presented in the referenced study.[4]

Mineralocorticoid Receptor (MR) Antagonism: Insights from Dihydrofuran-2-one Derivatives

While not strictly carboxylates, dihydrofuran-2-one (lactone) derivatives serve as close structural analogs and provide valuable SAR insights. These compounds have been identified as potent and selective nonsteroidal antagonists of the mineralocorticoid receptor (MR), a key target in the management of hypertension and heart failure.[5]

Key SAR Insights:

  • Lipophilic Substituents: The introduction of lipophilic substituents that can occupy unfilled spaces within the MR binding pocket is a key strategy for enhancing potency.[5] This demonstrates the importance of hydrophobic interactions in ligand binding.

  • Scaffold Hopping: The exploration of alternative scaffolds, such as the dihydropyrrol-2-one ring, led to the discovery of compounds with excellent in vitro activity and high selectivity over other steroid receptors like the androgen, progesterone, and glucocorticoid receptors.[5] This highlights the value of exploring bioisosteric replacements for the dihydrofuran core.

Antimicrobial and Anticancer Activities of Furan Carboxamides

While this guide focuses on dihydrofuran carboxylates, the extensive research on furan carboxamides provides a valuable comparative framework for understanding the SAR of these related structures. Furan carboxamides have demonstrated a broad spectrum of biological activities, including antimicrobial and anticancer effects.

Key SAR Insights for Antimicrobial Activity:

  • Substitution on the Furan Ring: The nature and position of substituents on the furan ring are critical for antimicrobial potency. A quantitative structure-activity relationship (QSAR) study on furan-3-carboxamides revealed a correlation between physicochemical parameters and antimicrobial activity.[6]

  • Carboxamide Moiety: The diversity of the amine component of the carboxamide group allows for fine-tuning of the antimicrobial spectrum and potency.

Key SAR Insights for Anticancer Activity:

  • Targeting EGFR: N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives have been investigated as inhibitors of the epidermal growth factor receptor (EGFR), a key target in cancer therapy.[7]

  • Urotensin-II Receptor Antagonism: 5-Aryl-furan-2-carboxamide derivatives have been identified as potent antagonists of the urotensin-II receptor, which is implicated in cardiovascular diseases and cancer.[8] Systematic investigation of substituents on the C-5 aryl group led to the identification of a 3,4-difluorophenyl analog with an IC50 value of 6 nM.[8] This highlights the significant impact of electronic and steric properties of the aryl substituent on potency.

Experimental Protocols

To facilitate further research in this area, this section provides detailed, step-by-step methodologies for key experiments relevant to the SAR studies of dihydrofuran carboxylates and their analogs.

General Synthesis of Dihydrofuran Carboxylates

A common route for the synthesis of dihydrofuran carboxylates involves the [3+2] cycloaddition reaction. The following is a generalized protocol.

Experimental Workflow for Synthesis:

start Start: Starting Materials step1 Step 1: Reaction Setup - Dissolve 1,3-dicarbonyl compound and alkene in a suitable solvent (e.g., Acetic Acid). - Add an oxidizing agent (e.g., Mn(OAc)3). start->step1 step2 Step 2: Reaction - Stir the mixture at room temperature or elevated temperature for a specified time (e.g., 12-24 hours). step1->step2 step3 Step 3: Workup - Quench the reaction with water. - Extract the product with an organic solvent (e.g., Ethyl Acetate). step2->step3 step4 Step 4: Purification - Dry the organic layer over anhydrous Na2SO4. - Concentrate the solvent under reduced pressure. - Purify the crude product by column chromatography. step3->step4 end End: Purified Dihydrofuran Derivative step4->end

Caption: General workflow for the synthesis of dihydrofuran derivatives.

Detailed Protocol:

  • Reaction Setup: To a solution of a 1,3-dicarbonyl compound (1.0 mmol) and an alkene (1.2 mmol) in glacial acetic acid (10 mL), add manganese(III) acetate dihydrate (2.5 mmol).

  • Reaction: Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Workup: Upon completion, pour the reaction mixture into ice-cold water (50 mL) and extract with ethyl acetate (3 x 25 mL).

  • Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, and then dry over anhydrous sodium sulfate. After filtering, concentrate the solvent in vacuo. Purify the resulting crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford the desired dihydrofuran derivative.

In Vitro 5-HT3 Receptor Binding Assay

This protocol describes a competitive radioligand binding assay to determine the affinity of test compounds for the 5-HT3 receptor.

Experimental Workflow for 5-HT3 Binding Assay:

start Start: Materials step1 Step 1: Membrane Preparation - Homogenize brain tissue (e.g., rat cortex) in buffer. - Centrifuge and resuspend the pellet to obtain a membrane preparation. start->step1 step2 Step 2: Assay Incubation - Incubate membrane preparation with a radioligand (e.g., [3H]GR65630) and varying concentrations of the test compound. step1->step2 step3 Step 3: Filtration - Terminate the incubation by rapid filtration through glass fiber filters to separate bound and free radioligand. step2->step3 step4 Step 4: Scintillation Counting - Wash the filters and measure the radioactivity retained on the filters using a liquid scintillation counter. step3->step4 step5 Step 5: Data Analysis - Calculate the percentage of inhibition of radioligand binding. - Determine the Ki value using non-linear regression analysis. step4->step5 end End: Ki Value step5->end

Caption: Workflow for a 5-HT3 receptor binding assay.

Detailed Protocol:

  • Membrane Preparation: Homogenize rat cortical tissue in 20 volumes of ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge the homogenate at 48,000 x g for 15 minutes at 4°C. Resuspend the resulting pellet in fresh buffer and repeat the centrifugation step. Finally, resuspend the pellet in the assay buffer to a final protein concentration of approximately 1 mg/mL.

  • Assay Incubation: In a final volume of 250 µL, incubate the membrane preparation (100 µg of protein) with the 5-HT3 receptor-specific radioligand [3H]GR65630 (at a concentration close to its Kd) and various concentrations of the test compounds. Non-specific binding is determined in the presence of a high concentration of a known 5-HT3 antagonist (e.g., ondansetron).

  • Filtration: After incubation at 25°C for 60 minutes, terminate the assay by rapid filtration through Whatman GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine.

  • Scintillation Counting: Wash the filters three times with 4 mL of ice-cold buffer. Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity by liquid scintillation counting.

  • Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Mechanistic Insights and Signaling Pathways

The biological effects of dihydrofuran carboxylates and their analogs are mediated through their interaction with specific cellular targets, leading to the modulation of various signaling pathways.

Signaling Pathway for 5-HT3 Receptor Antagonism:

serotonin Serotonin (5-HT) receptor 5-HT3 Receptor (Ligand-gated ion channel) serotonin->receptor channel_opening Channel Opening receptor->channel_opening activates blockade Blockade of Channel Opening antagonist Dihydrofuran Carboxamide Antagonist antagonist->receptor binds to and blocks ion_influx Na+ and Ca2+ Influx channel_opening->ion_influx depolarization Neuronal Depolarization ion_influx->depolarization signal Signal Transduction (e.g., Vomiting Reflex) depolarization->signal

Sources

Comparative

"cross-referencing spectral data for dihydrofuran-3-carboxylates"

Navigating Spectral Elucidation: A Comparative Guide to Cross-Referencing Dihydrofuran-3-Carboxylates Dihydrofuran-3-carboxylates are highly privileged scaffolds in medicinal chemistry and drug development. Derivatives s...

Author: BenchChem Technical Support Team. Date: March 2026

Navigating Spectral Elucidation: A Comparative Guide to Cross-Referencing Dihydrofuran-3-Carboxylates

Dihydrofuran-3-carboxylates are highly privileged scaffolds in medicinal chemistry and drug development. Derivatives such as ethyl 2-anilino-4-oxo-4,5-dihydrofuran-3-carboxylate have demonstrated significant anti-proliferative activity and the ability to induce apoptosis in human promyelocytic leukemia (HL-60) cells[1]. However, the structural elucidation of these heterocycles presents a formidable analytical challenge. The dense functionalization of the furan ring creates complex electronic environments, making the assignment of regiochemistry and stereochemistry highly dependent on precise spectral interpretation and cross-referencing.

As a Senior Application Scientist, I frequently evaluate how different analytical software platforms handle these complex elucidations. This guide objectively compares the performance of three industry-leading spectral analysis platforms—MestReNova (Mnova) , ACD/Labs Spectrus Workbook , and Bio-Rad KnowItAll —using the structural validation of dihydrofuran-3-carboxylates as our benchmark.

The Analytical Challenge: Causality in Spectral Interpretation

When analyzing dihydrofuran-3-carboxylates, simple linear additivity rules (such as those used in basic ChemDraw predictors) often fail. This is because additivity rules cannot accurately account for the non-linear shielding effects and resonance structures introduced by the push-pull dynamics of the carboxylate and ring oxygen[2].

Furthermore, determining the 3D conformation (cis vs. trans isomers) relies entirely on resolving vicinal proton couplings in the 1H NMR spectrum. Experimental data shows that trans-dihydrofuran couplings typically present as Jtrans​=5.2–7.6 Hz, whereas cis couplings are larger ( Jcis​=8–11 Hz)[3]. An effective software platform must not only process these subtle J -couplings accurately but also cross-reference them against robust empirical databases to validate the stereochemical assignment.

Platform Comparison: Algorithmic Approaches to Elucidation

To overcome the limitations of basic prediction, modern platforms utilize advanced algorithms. Here is how the top alternatives compare:

1. MestReNova (Mnova) Mnova employs an ensemble learning method that combines the substituent chemical shifts approach with HOSE (Hierarchically Ordered Spherical Description of Environment) codes. By identifying substructures and assigning base/increment values from a database of approximately 1,000,000 shift values, Mnova minimizes the weaknesses of individual prediction methods[2]. It is highly regarded for its intuitive user interface and rapid processing of 1D and 2D NMR data.

2. ACD/Labs Spectrus Workbook ACD/Labs takes a more aggressive computational approach. It utilizes multiple prediction methods simultaneously: additivity rules, HOSE codes, and Neural Networks (NN)[2]. The Neural Network acts as an interpolative tool trained on a massive internal database of over 1,400,000 experimental 1H chemical shifts[4]. Statistical analyses (ANOVA and Tukey's HSD) have consistently shown that ACD/Labs yields the lowest Root Mean Square Deviation (RMSD) when predicting complex, non-linear organic molecules compared to other standalone predictors[4].

3. Bio-Rad KnowItAll While Mnova and ACD/Labs focus heavily on NMR prediction, KnowItAll excels in multi-technique orthogonal validation. Powered by the "HaveItAll" database, it provides access to over 2.3 million reference spectra[5]. KnowItAll allows researchers to cross-reference 1H / 13C NMR data directly with FT-IR, GC-MS, and Raman spectra in a single unified environment[6]. This is critical for dihydrofurans, where confirming the lactone/carboxylate C=O stretches via IR (typically at 1701 and 1659 cm−1 ) is just as important as the NMR assignment[3].

Quantitative Performance Summary
FeatureMestReNova (Mnova)ACD/Labs SpectrusBio-Rad KnowItAll
Primary Algorithm Ensemble (HOSE + Substituent Shifts)HOSE + Neural Networks (NN)Database Pattern Matching
1H NMR Database Size ~1,000,000 experimental shifts~1,400,000 experimental shifts>2,300,000 multi-technique spectra
Prediction Accuracy (RMSD) Moderate to LowLowest (Highly Accurate)N/A (Search & Overlay based)
Multi-Technique Cross-Referencing Limited (Primarily NMR/MS)Strong (NMR, LC/MS, IR)Exceptional (NMR, IR, Raman, MS)

Self-Validating Experimental Protocol

To objectively test these platforms, we utilize a self-validating workflow. This protocol ensures that the spectral data acquired for the dihydrofuran-3-carboxylate is of sufficient quality to stress-test the software's algorithms.

Step 1: Sample Preparation

  • Dissolve 15 mg of the purified dihydrofuran-3-carboxylate derivative (e.g., synthesized via Mn(OAc)3​ mediated radical cyclization) in 0.6 mL of deuterated chloroform ( CDCl3​ ).

  • Add 0.03% v/v tetramethylsilane (TMS) as an internal standard. Causality: TMS provides a reliable 0.00 ppm reference point, which is mandatory for algorithms calculating absolute chemical shift deviations (RMSD).

Step 2: Multi-Nuclear Data Acquisition

  • NMR Spectroscopy: Record 1H and 13C NMR spectra on a 400 MHz spectrometer at 298 K. Ensure the digital resolution is optimized (acquisition time > 3 seconds) to clearly resolve the Jtrans​ (5.2–7.6 Hz) vicinal couplings[3].

  • Orthogonal Acquisition: Acquire FT-IR spectra (ATR mode) to capture the diagnostic carbonyl stretches and HRMS (ESI) to confirm the exact monoisotopic mass.

Step 3: Algorithmic Processing & Cross-Referencing

  • Import the raw Free Induction Decay (FID) files into the chosen software.

  • Apply zero-filling (to at least 64k points) and Fourier transformation. Perform manual phase and baseline correction to prevent algorithmic misidentification of artifact peaks.

  • In ACD/Labs or Mnova: Run the 1H prediction engine overlay. Compare the predicted multiplet structures against the experimental data.

  • In KnowItAll: Upload the peak-picked lists and raw IR/MS data to perform a multi-technique database search, validating the structural assignment against known literature references.

Workflow Visualization

The following diagram illustrates the logical flow of data from raw acquisition through algorithmic prediction and database cross-referencing, culminating in a validated structural elucidation.

SpectralWorkflow RawData Raw Spectral Data (1H/13C NMR, IR, MS) PreProcess Spectral Processing (Phase/Baseline, Peak Picking) RawData->PreProcess Predict Shift Prediction & Simulation (Mnova / ACD/Labs) PreProcess->Predict Empirical Data CrossRef Database Cross-Referencing (KnowItAll / SDBS) PreProcess->CrossRef Peak Lists Elucidation Validated Structure: Dihydrofuran-3-carboxylate Predict->Elucidation CrossRef->Elucidation

Multi-technique spectral cross-referencing workflow for structural elucidation.

Conclusion & Recommendations

The choice of software depends heavily on the specific bottleneck in your laboratory's workflow:

  • Choose ACD/Labs Spectrus if your primary challenge is the de novo structural elucidation of novel, highly complex dihydrofuran derivatives. Its Neural Network and HOSE-based algorithms provide the highest predictive accuracy for non-linear heterocycles.

  • Choose Bio-Rad KnowItAll if your laboratory routinely utilizes orthogonal techniques (IR, Raman, MS alongside NMR) and prioritizes rapid dereplication against massive, established databases.

  • Choose MestReNova if you require a highly intuitive, fast processing environment for routine daily NMR checks, balancing good predictive power with an excellent user experience.

References

  • "Deciding which is the best 1H NMR predictor for organic compounds using st
  • "Deciding which is the best 1H NMR predictor for organic compounds using st
  • "Ethyl 2‑anilino‑4‑oxo‑4,5‑dihydrofuran‑3‑carboxylate exhibits anti‑proliferative activity and induces apoptosis in promyelocytic leukemia HL‑60 cells", Spandidos Public
  • "Synthesis and characterization of piperazine-substituted dihydrofuran derivatives via Mn(OAc)
  • "NMR Software - SpinCore Technologies", SpinCore,
  • "Wiley launches new Spectra Lab applications to help scientists manage analytical d

Sources

Validation

Evaluating the Synthetic Utility of Dihydrofuran Building Blocks: A Comparative Guide

Dihydrofurans are highly versatile C4 heterocyclic building blocks that serve as fundamental synthons in organic chemistry, natural product total synthesis, and materials science[1]. The two primary isomers—2,3-dihydrofu...

Author: BenchChem Technical Support Team. Date: March 2026

Dihydrofurans are highly versatile C4 heterocyclic building blocks that serve as fundamental synthons in organic chemistry, natural product total synthesis, and materials science[1]. The two primary isomers—2,3-dihydrofuran (2,3-DHF) and 2,5-dihydrofuran (2,5-DHF) —exhibit vastly different reactivity profiles dictated by the position of their olefinic bond relative to the oxygen atom[2].

As drug development and sustainable polymer chemistry demand increasingly complex and functionalized scaffolds, understanding the mechanistic nuances between these two isomers is critical for synthetic chemists. This guide provides an objective comparison of their synthetic utility, supported by mechanistic rationale and validated experimental protocols.

Structural and Mechanistic Divergence

The synthetic utility of a dihydrofuran is fundamentally governed by its electronic structure.

  • 2,3-Dihydrofuran (2,3-DHF): Functioning as a cyclic enol ether, the oxygen lone pair in 2,3-DHF is fully conjugated with the π -system of the double bond. This conjugation raises the HOMO energy, making the olefin highly electron-rich and exceptionally reactive toward electrophilic addition, metal-catalyzed cross-coupling, and cationic polymerization[3].

  • 2,5-Dihydrofuran (2,5-DHF): In contrast, 2,5-DHF possesses an isolated, symmetrical double bond flanked by two allylic C-O bonds. It behaves more like a standard cyclic alkene or allylic ether. While less electronically activated than its 2,3-isomer, it is a valuable substrate for allylic C-H activation and can be thermodynamically driven to isomerize into 2,3-DHF under transition metal catalysis[4].

Surface science studies on Pd(111) highlight these differences: 2,3-DHF readily undergoes hydrogenation to tetrahydrofuran (THF) at ~330 K, whereas 2,5-DHF predominantly undergoes dehydrogenation to yield aromatic furan[2].

G DHF23 2,3-Dihydrofuran (Enol Ether) Heck Pd-Catalyzed Heck Arylation DHF23->Heck Electrophilic Pd(II) Polymer Cationic Polymerization DHF23->Polymer Room Temp, Metal-Free DHF25 2,5-Dihydrofuran (Allylic Ether) DHF25->Heck Allylic C-H Activation Isomer Base/Metal Isomerization DHF25->Isomer Thermodynamic Driving Force Isomer->DHF23 Conjugation

Reaction pathways highlighting the divergent synthetic utility of 2,3-DHF and 2,5-DHF.

Comparative Synthetic Applications

Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions (e.g., Heck, Suzuki, Sonogashira) on dihydrofuran cores are essential for lead optimization in drug discovery, allowing for the rapid generation of diverse analogs[5].

When subjecting 2,3-DHF to Heck arylation, the choice of phosphine ligand dictates the regiochemistry of the final product. Because the initial migratory insertion places the palladium adjacent to the oxygen, subsequent β -hydride elimination can occur in two directions. Using trineopentylphosphine (TNpP) preserves the double bond position, whereas di-tert-butylneopentylphosphine (DTBNpP) promotes extensive double-bond isomerization, yielding 2-aryl-2,5-dihydrofurans[6].

Cycloadditions and Complex Scaffold Construction

Both isomers serve as excellent dipolarophiles and dienophiles. 2,3-DHF can undergo Pd-catalyzed [2+3] cycloaddition/cross-coupling with allenyl acetates to synthesize dendralene-functionalized dihydrofurans—crucial intermediates for chiral polycyclic structures[7]. Furthermore, dihydrofuran-fused [60]fullerene derivatives can be selectively synthesized via TEMPO-mediated [3+2] cycloadditions using β -keto esters, shifting the mechanism from nucleophilic substitution to an oxidative radical pathway[8].

Sustainable Polymerization

2,3-DHF has gained significant traction as a biorenewable monomer. It undergoes green, metal-free cationic polymerization at room temperature to yield poly(2,3-dihydrofuran) (PDHF). This thermoplastic exhibits high tensile strength (70 MPa) comparable to commercial polycarbonates, while remaining chemically recyclable[3].

Quantitative Performance Comparison

The following table summarizes the comparative synthetic utility and experimental parameters for both building blocks based on recent literature methodologies.

Parameter2,3-Dihydrofuran (2,3-DHF)2,5-Dihydrofuran (2,5-DHF)
Electronic Nature Electron-rich enol etherIsolated allylic ether
Primary Utility Cross-coupling, Polymerization, CycloadditionAllylic functionalization, Precursor to 2,3-DHF
Heck Arylation Yields 75–90% (Highly dependent on ligand)[6]50–70% (Often requires harsher conditions)
Polymerization Capacity Excellent (Yields PDHF up to 256 kg/mol )[3]Poor (Does not readily undergo cationic polym.)
Thermodynamic Stability High (Conjugated system)Low (Readily isomerizes to 2,3-DHF)[4]
Surface Reactivity (Pd) Hydrogenates to THF (~330 K)[2]Dehydrogenates to Furan (~320 K)[2]

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. The causality behind each critical step is explicitly detailed to aid in troubleshooting and reaction optimization.

Protocol A: Regioselective Pd-Catalyzed Heck Arylation of 2,3-DHF

This protocol utilizes ligand control to prevent unwanted double-bond isomerization, ensuring the product remains a 2,3-dihydrofuran derivative[6].

Materials:

  • 2,3-Dihydrofuran (1.5 equiv)

  • Aryl Iodide (1.0 equiv)

  • Pd(OAc)₂ (5 mol%)

  • Trineopentylphosphine (TNpP) (10 mol%)

  • Ag₂CO₃ (2.0 equiv)

  • Anhydrous THF (0.2 M)

Step-by-Step Methodology:

  • Preparation & Degassing: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Pd(OAc)₂, TNpP, and Ag₂CO₃. Causality: Degassing is critical; oxygen will rapidly oxidize the electron-rich TNpP ligand, killing the active Pd(0) catalyst before oxidative addition can occur.

  • Solvent & Substrate Addition: Add anhydrous THF, followed by the aryl iodide and 2,3-DHF. Seal the tube.

  • Heating & Catalysis: Heat the reaction mixture to 70 °C for 12 hours. Causality: The use of Ag₂CO₃ is a deliberate mechanistic choice. Silver acts as a halide scavenger, precipitating AgI and generating a highly electrophilic cationic palladium intermediate that accelerates migratory insertion into the electron-rich enol ether. Furthermore, the steric bulk of TNpP suppresses post-insertion β -hydride elimination toward the oxygen, preventing isomerization to the 2,5-DHF isomer[6].

  • Reaction Monitoring: Monitor via GC-MS. The reaction is self-validating if a single product mass peak is observed; the appearance of an M+ isomer peak indicates ligand oxidation or base failure.

  • Workup: Cool to room temperature, filter through a short pad of Celite (eluting with EtOAc) to remove silver salts and palladium black, and concentrate under reduced pressure. Purify via flash chromatography.

G Step1 1. Reagent Preparation Dry Solvents & Glovebox Step2 2. Catalyst Activation Pd(OAc)2 + TNpP Step1->Step2 Inert Atmosphere Step3 3. Oxidative Addition Aryl Iodide Insertion Step2->Step3 Active Pd(0) Generation Step4 4. Migratory Insertion 2,3-DHF Coordination Step3->Step4 Ag-Assisted Halide Abstraction Step5 5. β-Hydride Elimination Product Release Step4->Step5 Steric Ligand Control

Step-by-step catalytic cycle and experimental workflow for Pd-catalyzed Heck arylation.

Protocol B: Catalytic Isomerization of 2,5-DHF to 2,3-DHF

Because 2,3-DHF is a highly valuable precursor for polymers and pharmaceuticals (e.g., 1,4-butanediol synthesis), converting the less useful 2,5-DHF into 2,3-DHF is a critical industrial and laboratory transformation[4].

Materials:

  • 2,5-Dihydrofuran (Neat)

  • Supported Palladium Catalyst (e.g., 5% Pd/Al₂O₃) (1 wt%)

  • 1,2-epoxybutane (Selectivity enhancer, 0.5 wt%)

Step-by-Step Methodology:

  • Catalyst Loading: Charge a continuous-flow reactor or a sealed batch reactor with the supported Pd catalyst.

  • Additive Introduction: Mix the 2,5-DHF with a trace amount of 1,2-epoxybutane. Causality: The epoxide acts as a selectivity-increasing agent. It selectively poisons hyperactive defect sites on the palladium surface that would otherwise lead to complete ring-opening or dehydrogenation to furan, thereby restricting the catalyst's activity strictly to double-bond migration[4].

  • Thermal Isomerization: Heat the mixture to 120 °C under a strictly hydrogen-free atmosphere. Causality: The absence of hydrogen prevents the unwanted reduction of the dihydrofuran to tetrahydrofuran (THF). The thermodynamic driving force (conjugation of the π -bond with the oxygen lone pair) pushes the equilibrium >95% toward 2,3-DHF.

  • Isolation: Isolate the 2,3-DHF via fractional distillation (bp 54-55 °C).

Conclusion

While both 2,3-dihydrofuran and 2,5-dihydrofuran share the same molecular formula, their synthetic utilities are starkly different. 2,3-DHF stands out as a premier building block for cross-coupling, cycloadditions, and sustainable polymer synthesis due to its highly activated enol ether moiety. Conversely, 2,5-DHF serves primarily as a specialized allylic synthon or as a bulk precursor to be isomerized into 2,3-DHF. By leveraging specific ligands and reaction conditions, researchers can precisely control the reactivity and regiochemistry of these versatile C4 scaffolds.

References

  • BenchChem. Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 2,3-dihydrofuro[2,3-c]pyridine core.
  • Fiveable. Dihydrofurans Definition - Organic Chemistry Key Term.
  • Organic Letters (ACS). Palladium-Catalyzed [2+3] Cycloaddition/Cross-Coupling Reaction: Z/E and Diastereoselective Synthesis of Dendralene-Functionalized Dihydrofurans.
  • Organic Chemistry Portal. Synthesis of 2,5-Dihydrofurans.
  • Journal of the American Chemical Society (ACS). Poly(2,3-Dihydrofuran)
  • Langmuir (ACS). Adsorption and Reactivity of 2,3-Dihydrofuran and 2,5-Dihydrofuran on Pd(111): Influence of the C=C Position on the Reactivity of Cyclic Ethers.
  • RSC Advances. Selective formation of dihydrofuran fused [60] fullerene derivatives by TEMPO mediated [3 + 2] cycloaddition of medium chain β-keto esters to C60.
  • US Patent 5536851A.

Sources

Safety & Regulatory Compliance

Safety

Methyl5,5-dimethyl-2,5-dihydrofuran-3-carboxylate proper disposal procedures

Operational Guide: Safe Handling and Disposal of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate As a Senior Application Scientist, I frequently observe laboratories overlooking the insidious, time-dependent risks ass...

Author: BenchChem Technical Support Team. Date: March 2026

Operational Guide: Safe Handling and Disposal of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate

As a Senior Application Scientist, I frequently observe laboratories overlooking the insidious, time-dependent risks associated with substituted cyclic ethers. While Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate is a highly valuable intermediate in drug development, it presents a critical dual-threat profile: it is a highly flammable liquid and a potent peroxide former.

This guide provides the mechanistic reasoning and self-validating protocols required to safely manage, neutralize, and dispose of this compound, ensuring your laboratory maintains the highest standards of operational safety.

Mechanistic Insight: The Autoxidation Threat

To handle a chemical safely, you must understand why it behaves the way it does. The primary hazard of Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate during disposal is not just its flammability, but its propensity to form shock-sensitive explosive peroxides upon prolonged exposure to air and light.

In this molecule, the 2,5-dihydrofuran ring contains an oxygen atom flanked by sp³ carbons. While the C5 position is blocked by two methyl groups (5,5-dimethyl), the C2 position contains allylic hydrogens adjacent to the ether oxygen. This specific structural motif is highly susceptible to free-radical autoxidation. Atmospheric oxygen abstracts a hydrogen atom at C2, leaving a radical that is resonance-stabilized by both the adjacent double bond and the oxygen's lone pairs. This rapidly leads to the formation of explosive hydroperoxides. As these peroxides concentrate—especially if the solvent evaporates—they pose a severe detonation hazard (1)[1].

Disposal Workflow & Decision Matrix

Before any disposal operation begins, the chemical's peroxide status must be validated. Never assume an old bottle of a dihydrofuran derivative is safe to open.

DisposalWorkflow Start Initiate Disposal Workflow CheckDate Time since opening > 3 months? Start->CheckDate Visual Visual Inspection: Crystals or Cloudiness? CheckDate->Visual Yes Dispose Route to Organic Waste CheckDate->Dispose No Danger DO NOT TOUCH Contact EHS Visual->Danger Yes Test Quantify Peroxides Visual->Test No HighPeroxide > 100 ppm Specialized Neutralization Test->HighPeroxide >100 ppm LowPeroxide < 100 ppm Quench with Fe(II) Test->LowPeroxide <100 ppm LowPeroxide->Dispose

Decision matrix for the safe evaluation and disposal of peroxide-forming dihydrofurans.

Quantitative Action Limits

Do not rely on guesswork. Use quantitative peroxide test strips (e.g., KI-starch indicators) to determine the exact concentration of peroxides before attempting disposal or consolidation of waste streams (2)[2].

Peroxide ConcentrationOperational StatusRequired Action
0 - 25 ppm Safe for routine disposalProceed with standard non-halogenated organic waste routing.
25 - 100 ppm Elevated riskQuench with acidic ferrous sulfate prior to disposal.
> 100 ppm Severe explosion hazardDo not move container. Contact EHS immediately.

Step-by-Step Disposal Protocols

Protocol 1: Peroxide Testing and Validation
  • Visual Inspection: Before touching the bottle, inspect the cap and the liquid. If you observe clear crystals around the cap, or stratification/wisp-like structures in the liquid, do not touch the container . Mechanical friction on the cap can detonate crystallized peroxides (2)[2].

  • Sampling: If visually clear, work inside a certified fume hood behind a blast shield. Withdraw 1 mL of the compound using a clean glass pipette.

  • Quantification: Apply the sample to a quantitative peroxide test strip. Wait 15 seconds (or per manufacturer instructions) and compare the color change to the reference scale.

Protocol 2: Chemical Quenching of Peroxides (For 25-100 ppm)

If peroxides are present but below the critical detonation threshold, they must be chemically reduced before the liquid can be transferred to the main waste stream. We utilize an acidic ferrous sulfate solution. The Fe(II) ion acts as a reducing agent, converting the dangerous hydroperoxides into stable alcohols while being oxidized to Fe(III) via Fenton-type chemistry (3)[3].

  • Prepare Quenching Solution: Dissolve 60 g of Ferrous Sulfate ( FeSO4​⋅7H2​O ) and 6 mL of concentrated sulfuric acid ( H2​SO4​ ) in 110 mL of distilled water.

  • Neutralization: Slowly add the quenching solution to the Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate in a 1:1 volume ratio while stirring vigorously.

  • Validation: Retest the organic layer with a peroxide test strip. The reading must be 0 ppm. If peroxides remain, repeat step 2.

Protocol 3: Final Waste Segregation
  • Phase Separation: If a two-phase system was created during quenching, separate the aqueous and organic layers.

  • Organic Waste Routing: Transfer the peroxide-free Methyl 5,5-dimethyl-2,5-dihydrofuran-3-carboxylate to a designated "Non-Halogenated Organic Waste" container. Ensure the container is clearly labeled, grounded to prevent static discharge, and stored in a flame-proof area (4)[4].

  • Aqueous Waste Routing: The acidic iron solution must be neutralized to pH 6-8 using sodium bicarbonate before being routed to heavy-metal/aqueous waste streams, strictly following local environmental regulations.

References

  • Routine for peroxide forming chemicals. Stockholm University.[Link]

  • Poly(2,3-Dihydrofuran): A Strong, Biorenewable, and Degradable Thermoplastic Synthesized via Room Temperature Cationic Polymerization. Journal of the American Chemical Society. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.